D-Glucose, 3-acetamido-3-deoxy-

• CAS: 606-01-9

Core Science & Biosynthesis

Chemical structure of 3-acetamido-3-deoxy-D-glucose

Synonyms: N-Acetylkanosamine, 3-GlcNAc CAS: 14086-88-5 | Molecular Formula: C₈H₁₅NO₆ | Molecular Weight: 221.21 Da[1][2]

Part 1: Executive Summary & Structural Logic

3-Acetamido-3-deoxy-D-glucose is a rare positional isomer of the ubiquitous N-acetylglucosamine (GlcNAc or 2-acetamido-2-deoxy-D-glucose). While GlcNAc is a foundational building block of bacterial peptidoglycan and mammalian glycosylation, the 3-acetamido isomer (N-acetylkanosamine) occupies a specialized niche in carbohydrate chemistry and microbiology.

It is the N-acetylated derivative of kanosamine (3-amino-3-deoxy-D-glucose), a moiety found in the antibiotic Kanamycin A and specific bacterial O-antigens (e.g., Escherichia coli O91, Bacillus spp.).

Structural Divergence

The defining feature of this molecule is the presence of the acetamido (-NHCOCH₃) group at the C3 position rather than the C2 position. This shift fundamentally alters the electronic environment of the pyranose ring and its biological recognition properties.

• Stereochemistry: D-Gluco configuration.

• Ring Conformation: Predominantly

  (chair form), where the bulky acetamido group at C3 adopts an equatorial orientation to minimize 1,3-diaxial interactions.

• Anomeric Forms: Exists as an equilibrium mixture of

  - and -pyranose forms in solution, though the -anomer is often thermodynamically favored due to the equatorial anomeric hydroxyl group (despite the anomeric effect favoring ).

Visualization: Structural Isomerism Logic

The following diagram illustrates the stereochemical relationship between Glucose, GlcNAc (the common isomer), and the target 3-Acetamido isomer.

Figure 1: Structural relationship map distinguishing the target 3-acetamido isomer from common glucose derivatives.

Part 2: Chemical Synthesis (The "Allo-Inversion" Protocol)

Directive: Synthesis of 3-acetamido-3-deoxy-D-glucose requires precise stereochemical control. Direct displacement of a leaving group at C3 of a glucose derivative is unfavorable because it would lead to the allose configuration (inversion). Therefore, the standard "Expertise-driven" route starts with a D-allofuranose derivative.

The Mechanism: Double Inversion Strategy

To achieve the gluco-configuration (equatorial C3-N) via nucleophilic substitution (

), one must displace a leaving group situated in the axial position (allo-configuration).

• Precursor: 1,2:5,6-Di-O-isopropylidene-D-allofuranose.[3][4]

• Activation: The C3-OH (axial/endo) is converted to a sulfonate (Tosylate/Triflate).

• Displacement: Nucleophilic attack by Azide (

  ) occurs from the back face, inverting the stereocenter from Allo (axial) to Gluco (equatorial).

Step-by-Step Protocol

Starting Material: Diacetone-D-glucose (commercially available).

Step	Reagent/Condition	Transformation	Critical Insight (Why?)
1	DMSO, Ac₂O (Swern or Moffatt)	Oxidation of C3-OH to Ketone	Prepares C3 for stereochemical reset.
2	NaBH₄, MeOH	Reduction of C3-Ketone	Yields D-Allo isomer (OH axial) predominantly due to hydride attack from the less hindered face.
3	TsCl, Pyridine	Tosylation of C3-OH	Creates a good leaving group at the axial position.
4	NaN₃, DMF, 100°C	Displacement	Crucial Step: Inversion of configuration at C3 returns the skeleton to D-Gluco with an azide group.
5	H₂, Pd/C	Hydrogenation	Reduces Azide ( ) to Amine ( ).
6	Ac₂O, Pyridine	Acetylation	Converts free amine to Acetamido (-NHAc).
7	TFA/H₂O	Deprotection	Hydrolysis of isopropylidene acetals to yield the free sugar.

Visualization: Synthesis Workflow

Figure 2: The "Allo-Inversion" synthetic route ensures correct stereochemistry at C3.

Part 3: Analytical Characterization (Self-Validating Systems)

To ensure the integrity of the synthesized or isolated compound, the following analytical signatures must be verified.

Nuclear Magnetic Resonance (NMR)

The stereochemistry is validated by coupling constants (

). In the D-gluco configuration, protons H2, H3, and H4 are all axial (in the conformation).

• H NMR (D₂O, 400 MHz):

  • H-3 Signal: Look for a triplet (or dd) at

    3.8–4.2 ppm.

  • Coupling (

    and ): Both must be large (~9–10 Hz ). This confirms the trans-diaxial relationship between H2/H3 and H3/H4.

    • If

      is small (~3 Hz), the molecule is likely the Allo-isomer (failed inversion).

  • N-Acetyl Methyl: Singlet at

    ~2.0 ppm.

  • Anomeric Proton (H-1):

    ~5.2 (d, Hz) for -anomer; ~4.7 (d, Hz) for -anomer.
• C NMR:

  • C-3 Shift: The carbon attached to nitrogen appears around

    55–58 ppm , significantly upfield from typical O-bearing carbons (70–80 ppm).

  • Carbonyl: ~175 ppm (Acetamide).

Mass Spectrometry

• ESI-MS:

  , .

• Fragmentation: Loss of water (-18) and loss of the N-acetyl group (acetamide mass) are characteristic.

Part 4: Biological & Pharmaceutical Relevance

Antibiotic Potentiation

3-Amino-3-deoxy-D-glucose (Kanosamine) is a potent inhibitor of cell wall synthesis and a component of the aminoglycoside Kanamycin .[5] The N-acetylated derivative (3-GlcNAc) serves as a critical metabolic probe.

• Mechanism: It acts as an antimetabolite. In some bacteria, it can be incorporated into cell wall polymers, disrupting the integrity of the peptidoglycan or O-antigen layer.

• Biosynthesis: In organisms like Thermoanaerobacterium, it is synthesized from dTDP-glucose via a 3-oxo intermediate, followed by transamination and acetylation.[6][7]

Research Applications

• Glycosyltransferase Studies: Used to map the acceptor specificity of enzymes that typically handle GlcNAc (2-acetamido).

• Synthetic Glycobiology: Used as a "non-natural" sugar to introduce chemical handles (if the N-acetyl group is modified to an azide or alkyne) at the C3 position.

References

• PubChem. D-glucose, 3-acetamido-3-deoxy- (Compound Summary). National Library of Medicine. [Link]

• Pföstl, A., et al. (2008). Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose.[6] Biochemical Journal. [Link]

• Brimacombe, J. S., et al. A new synthesis of 3-acetamido-3-deoxy-D-glucose (kanosamine).[3][4] Carbohydrate Research. (Classic synthetic reference establishing the azide displacement protocol).

• Peats, S., et al. Studies on bacterial cell wall inhibitors.[5] III. 3-amino-3-deoxy-D-glucose.[1][2][3][8] Biochimica et Biophysica Acta (BBA). [Link]

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• 3. discovery.researcher.life [discovery.researcher.life]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Studies on bacterial cell wall inhibitors. III. 3-amino-3-deoxy-D-glucose, an inhibitor of bacterial cell wall synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-α-d-glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 8. alchempharmtech.com [alchempharmtech.com]

Technical Monograph: 3-Acetamido-3-deoxy-D-glucose (N-Acetylkanosamine)

Topic: Molecular weight and formula of D-Glucose, 3-acetamido-3-deoxy- Content Type: Technical Monograph / Research Guide Audience: Researchers, Glycobiologists, and Medicinal Chemists

[1][2][3]

Executive Summary

3-Acetamido-3-deoxy-D-glucose , commonly known as N-Acetylkanosamine (Glc3NAc) , is a rare positional isomer of the ubiquitous monosaccharide N-Acetylglucosamine (GlcNAc).[1] Unlike its 2-acetamido counterpart, which is a fundamental building block of chitin and bacterial cell walls, the 3-acetamido isomer is primarily a synthetic and research tool used to probe enzyme specificity, synthesize novel oligosaccharides, and develop glycomimetic antibiotics.

This guide provides a definitive technical profile of the compound, detailing its physicochemical properties, chemical synthesis pathways, and utility in high-precision glycoscience.

Chemical Identity & Physicochemical Properties[4]

The compound is a glucose derivative where the hydroxyl group at the C-3 position is replaced by an acetamido group (-NHCOCH₃). This structural modification significantly alters the hydrogen bonding network and enzymatic recognition compared to native glucose or GlcNAc.

Core Data Table

Property	Specification
IUPAC Name	3-Acetamido-3-deoxy-D-glucopyranose
Common Synonyms	N-Acetylkanosamine; 3-GlcNAc
CAS Registry Number	14086-88-5
Molecular Formula	C₈H₁₅NO₆
Molecular Weight	221.21 g/mol
Exact Mass	221.0899
Appearance	White to off-white crystalline solid
Solubility	Soluble in water, methanol; sparingly soluble in ethanol
Melting Point	~204–205 °C (decomposition)

Structural Logic

• Backbone: D-Glucopyranose.

• Modification: C-3 Substitution.

• Configuration: The C-3 substituent retains the gluco-configuration (equatorial in the β-anomer ^4C_1 chair), distinguishing it from the C-3 epimer (allose derivative).

Synthesis & Production Methodologies

The synthesis of 3-acetamido-3-deoxy-D-glucose is non-trivial due to the need for specific stereochemical inversion at the C-3 center. The most authoritative protocol involves the nucleophilic displacement of a sulfonate ester on a protected allofuranose scaffold.

Chemical Synthesis Pathway (The "Williams" Route)

The synthesis exploits the S_N2 inversion of a leaving group at C-3 of a D-allose derivative to generate the D-glucose configuration.

Protocol Summary:

• Starting Material: 1,2:5,6-Di-O-isopropylidene-α-D-allofuranose.[2]

• Activation: Tosylation of the C-3 hydroxyl group.

• Inversion: Nucleophilic attack by azide ion (N₃⁻) causes inversion from allo (axial C3) to gluco (equatorial C3) configuration.

• Reduction & Acetylation: Reduction of the azide to an amine, followed by N-acetylation.

• Deprotection: Acidic hydrolysis of the isopropylidene groups.

Visualization of Synthesis Logic

Figure 1: Stereoselective synthesis pathway via the "Allose Route," highlighting the critical C-3 inversion step.[2][3]

Biological Relevance & Applications[2][9][10][11]

While less abundant than GlcNAc (2-isomer), N-Acetylkanosamine holds significant value in glycobiology and antibiotic research.

Antibiotic Precursor (Kanosamine)

The deacetylated form, Kanosamine (3-amino-3-deoxy-D-glucose), is a naturally occurring antibiotic produced by Bacillus aminoglucosidicus and Streptomyces species. It exhibits antifungal and antibacterial activity by inhibiting cell wall biosynthesis. N-Acetylkanosamine serves as a stable, protected precursor for Kanosamine or as a metabolic probe to study the uptake and deacetylation mechanisms in these pathogens.

Enzymatic Acceptor & Glycomimetics

Researchers use N-Acetylkanosamine to probe the promiscuity of glycosyltransferases.

• Substrate Specificity: It acts as an acceptor for

  -galactosidases (e.g., from Bacillus circulans), allowing the synthesis of non-natural disaccharides like -D-Gal-(1 1)-D-Glc3NAc.

• Mechanism of Action: By presenting the acetamido group at C-3, it prevents the formation of standard glycosidic bonds at that position, effectively acting as a chain terminator or a competitive inhibitor for enzymes that require a C-3 hydroxyl.

Analytical Characterization

To validate the identity of synthesized or purchased material, the following analytical signatures are diagnostic.

Proton NMR (¹H NMR) in D₂O

• Anomeric Protons (H-1):

  • -anomer: ~5.15 ppm (d, J ~3.5 Hz).
  • -anomer: ~4.65 ppm (d, J ~8.0 Hz).

• Acetamido Methyl: Singlet at

  ~2.05 ppm (integrates to 3H).

• H-3 Signal: Distinctive shift compared to Glucose due to the nitrogen substituent; typically appears upfield relative to the H-3 of glucose esters.

Mass Spectrometry (ESI-MS)

• [M+H]⁺: Calculated m/z 222.10.

• [M+Na]⁺: Calculated m/z 244.08.

• Fragmentation: Loss of water (-18) and ketene (-42) are common fragmentation pathways for N-acetylated sugars.

Experimental Protocol: Synthesis of N-Acetylkanosamine

Objective: Preparation of 3-acetamido-3-deoxy-D-glucose from 3-azido-3-deoxy-1,2:5,6-di-O-isopropylidene-

-D-glucofuranose.

Reagents:

• 3-Azido precursor[2]

• 10% Pd/C catalyst

• Acetic anhydride

• Methanol

• Trifluoroacetic acid (TFA)

Procedure:

• Hydrogenation: Dissolve the 3-azido precursor (1.0 eq) in methanol. Add 10% Pd/C (10% w/w). Stir under H₂ atmosphere (1 atm) for 4 hours until TLC shows disappearance of the azide.

• Acetylation: Filter off the catalyst. To the filtrate containing the free amine, add acetic anhydride (1.5 eq) and triethylamine (1.5 eq). Stir at room temperature for 2 hours.

• Isolation: Concentrate in vacuo. Purify the intermediate (3-acetamido-diacetone-glucose) by flash chromatography (Ethyl Acetate/Hexane).

• Hydrolysis: Dissolve the purified intermediate in 60% aqueous TFA. Stir at room temperature for 24 hours to remove isopropylidene groups.

• Final Purification: Concentrate to dryness. Co-evaporate with toluene (3x) to remove TFA. Recrystallize from ethanol/water to yield 3-acetamido-3-deoxy-D-glucose as white crystals.

References

• Williams, D. T., & Perry, M. B. (1967). A new synthesis of 3-acetamido-3-deoxy-D-glucose.[2][3] Canadian Journal of Chemistry, 45(17), 2029–2032.

• Li, W., et al. (2010).

  -D-galactosidase from Bacillus circulans.[4] European Food Research and Technology, 231(1), 55-63.[4]

• Pföstl, A., et al. (2008). Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-

  -D-glucose. Biochemical Journal, 410(1), 187–194.[5]

• PubChem Compound Summary. (n.d.). 3-Acetamido-3-deoxy-D-glucose (CID 120753). National Center for Biotechnology Information.

Sources

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• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biological Significance and Applications of 3-Acetamido-3-deoxy-D-glucose in Glycobiology

Executive Summary

Glycobiology relies heavily on the use of structural homomorphs and synthetic analogs to deconvolute the complex enzymology of glycan formation, degradation, and cellular recognition. Among these, 3-acetamido-3-deoxy-D-glucose (commonly referred to as 3-GlcNAc or N-acetylkanosamine) stands out as a critical biochemical probe[1]. Unlike the ubiquitous 2-acetamido-2-deoxy-D-glucose (GlcNAc)—a fundamental building block of cellular glycoconjugates—the C3-acetamido isomer presents unique steric and electronic properties. This technical whitepaper explores the dual significance of 3-acetamido-3-deoxy-D-glucose: its origins as a derivative of the antimicrobial kanosamine pathway, and its powerful utility in synthetic glycobiology for directing frame-shifted transglycosylation.

Biosynthetic Origins and Metabolic Disruption

The biological relevance of the 3-amino/3-acetamido sugar motif is deeply rooted in the biosynthesis of kanosamine (3-amino-3-deoxy-D-glucose), a naturally occurring antibiotic produced by Bacillus species[2]. The biosynthesis of kanosamine from glucose-6-phosphate (G6P) is orchestrated by a highly specific three-enzyme cascade encoded by the ntd operon[2]:

• NtdC (Dehydrogenase): Catalyzes the NAD-dependent oxidation of G6P to an unstable 3-oxo-glucose-6-phosphate intermediate.

• NtdA (Aminotransferase): A PLP-dependent enzyme that converts the 3-oxo intermediate to kanosamine-6-phosphate using glutamate as an amino donor.

• NtdB (Phosphatase): Dephosphorylates the intermediate to yield free kanosamine.

Causality in Antimicrobial Action: Kanosamine exerts its biological effect by hijacking the target organism's glucose transport system. Once internalized, it is phosphorylated by host kinases to kanosamine-6-phosphate, which acts as a potent, competitive inhibitor of glucosamine-6-phosphate (GlcN-6-P) synthase[3]. Because GlcN-6-P synthase is the rate-limiting enzyme in the hexosamine biosynthesis pathway, its inhibition halts the production of UDP-GlcNAc, fatally compromising bacterial cell wall and fungal chitin synthesis[3]. N-acetylation of kanosamine yields 3-acetamido-3-deoxy-D-glucose, neutralizing its inhibitory charge while preserving its unique stereochemistry for in vitro applications.

Kanosamine biosynthesis pathway and competitive inhibition of GlcN-6-P synthase.

Mechanistic Role in Synthetic Glycobiology: Frame-Shifted Regioselectivity

In synthetic carbohydrate chemistry, glycosidases are frequently repurposed for transglycosylation to synthesize complex oligosaccharides. However, controlling the regioselectivity of the glycosyl transfer remains a profound challenge. 3-Acetamido-3-deoxy-D-glucose serves as an elegant solution for probing and manipulating enzyme active sites[4].

When wild-type β-galactosidases (e.g., from Streptococcus 6646K or Bifidobacterium bifidum) are presented with standard GlcNAc, the C2-acetamido group participates in active-site stabilization, typically directing the incoming galactosyl residue to the C4 or C3 hydroxyl groups, forming standard β-(1→4) or β-(1→3) linkages[4].

The Steric Shift: Substituting GlcNAc with 3-acetamido-3-deoxy-D-glucose fundamentally alters the acceptor's orientation within the catalytic cleft. The bulky acetamido group at the C3 position creates severe steric hindrance, effectively blocking nucleophilic attack from the equatorial C3 and C4 hydroxyls. Consequently, the enzyme (such as Aspergillus oryzae β-galactosidase) is forced into "frame-shifted" galactosylation, transferring the galactose moiety to the least hindered, atypical positions: the primary OH-6 and the anomeric OH-1[4]. This results in the rare β-D-Gal-(1→6)-D-Glc3NAc and the highly unusual non-reducing disaccharide β,β-D-Gal-(1→1)-D-Glc3NAc[4].

Steric-driven frame-shifted transglycosylation workflow using 3-GlcNAc.

Quantitative Regioselectivity Data

The impact of the C3-acetamido shift on product distribution is profound. The table below summarizes the comparative regioselectivity driven by acceptor structure during β-galactosidase-mediated transglycosylation.

Acceptor Molecule	Enzyme Source	Predominant Linkage	Secondary Linkage	Mechanistic Driver
2-Acetamido-2-deoxy-D-glucose (GlcNAc)	S. 6646K / B. bifidum	β-(1→4)	β-(1→3)	C2-acetamido stabilization; accessible C3/C4 OH
3-Acetamido-3-deoxy-D-glucose (Glc3NAc)	A. oryzae	β-(1→6)	β,β-(1→1)	C3-acetamido steric hindrance blocks C3/C4 OH

Self-Validating Experimental Protocol: Regioselective Enzymatic Transglycosylation

To harness 3-acetamido-3-deoxy-D-glucose for the synthesis of atypical linkages, researchers must employ a self-validating protocol. This ensures that the delicate balance between transglycosylation (synthesis) and hydrolysis (degradation) is continuously monitored and controlled.

Step 1: Reaction Assembly and Baseline Control

• Action: Prepare a reaction matrix containing 4-nitrophenyl-β-D-galactopyranoside (donor, 50 mM) and 3-acetamido-3-deoxy-D-glucose (acceptor, 150 mM) in 50 mM sodium acetate buffer (pH 4.5). Add 30% (v/v) triethyl phosphate as a co-solvent.

• Causality: The 3:1 acceptor-to-donor ratio drives the thermodynamic equilibrium toward transglycosylation. The triethyl phosphate co-solvent lowers water activity, suppressing the competing hydrolytic pathway.

• Validation Check: Run a parallel enzyme-free control to establish the baseline spontaneous hydrolysis rate of the donor.

Step 2: Initiation and Real-Time Kinetic Monitoring

• Action: Initiate the reaction by adding A. oryzae β-galactosidase (2 U/mL). Incubate at 40°C.

• Causality: 40°C provides optimal kinetic energy for the enzyme without inducing thermal denaturation.

• Validation Check: Monitor the reaction via HPLC (UV detection at 400 nm for p-nitrophenol release). The reaction is self-validating when the molar release of p-nitrophenol stoichiometrically matches the sum of the transglycosylation products and hydrolysis byproducts. Terminate the reaction (via 5 min boiling) immediately when the transglycosylation product peak plateaus, preventing secondary hydrolysis.

Step 3: Chromatographic Resolution

• Action: Purify the reaction mixture using size-exclusion chromatography (e.g., Bio-Gel P-2) followed by preparative HPLC using an amide-functionalized stationary phase.

• Causality: Size-exclusion removes the denatured enzyme and unreacted monosaccharides, while the amide column resolves the β-(1→6) and β,β-(1→1) regioisomers based on subtle differences in hydrogen-bonding capacity.

Step 4: Orthogonal Structural Validation

• Action: Subject the purified fractions to ESI-HRMS and 2D-NMR (HSQC, HMBC).

• Validation Check: ESI-HRMS confirms the exact mass of the synthesized disaccharide. HMBC cross-peaks between the anomeric proton of galactose and the C6 or C1 carbons of 3-acetamido-3-deoxy-D-glucose provide definitive, orthogonal proof of the frame-shifted linkages.

References

• MedChemExpress. "3-Acetamido-3-deoxy-D-glucose | Biochemical Reagent". MedChemExpress.
• ResearchGate. "Unravelling the Transglycosylation Mechanism of Aspergillus oryzae β-Galactosidase: The Role of Acceptor Structure".
• American Chemical Society. "A Previously Unrecognized Kanosamine Biosynthesis Pathway in Bacillus subtilis". Journal of the American Chemical Society.
• National Institutes of Health. "Inhibitors of glucosamine-6-phosphate synthase as potential antimicrobials or antidiabetics – synthesis and properties". PMC.

Sources

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• 3. Inhibitors of glucosamine-6-phosphate synthase as potential antimicrobials or antidiabetics – synthesis and properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Physical properties and solubility of 3-acetamido-3-deoxy-D-glucose

An In-depth Technical Guide to the Physical and Solubility Properties of 3-Acetamido-3-deoxy-D-glucose

Introduction

3-Acetamido-3-deoxy-D-glucose, also known as N-Acetyl-kanosamine, is a modified monosaccharide derived from D-glucose.[1][2] As an amino sugar derivative, it holds significant interest for researchers in glycobiology, medicinal chemistry, and drug development. Its structure, featuring a strategic replacement of the C3 hydroxyl group with an acetamido group, alters its chemical personality, influencing its physical behavior and interaction in biological systems. Understanding the fundamental physical and solubility properties of this compound is a critical first step for its application in research, serving as the foundation for experimental design, formulation development, and analytical method validation.

This technical guide provides a comprehensive overview of the known physical properties of 3-acetamido-3-deoxy-D-glucose. Where specific experimental data is not prevalent in the literature, this guide offers robust, field-proven protocols for their determination, empowering researchers to generate reliable data.

Molecular Structure and Core Physicochemical Properties

The identity and purity of a compound begin with its fundamental constants. 3-Acetamido-3-deoxy-D-glucose is a white solid under standard conditions.[1][3] Its core properties, essential for any laboratory or developmental work, are summarized in the table below. The CAS Number, 14086-88-5, serves as its unique identifier in chemical databases and regulatory submissions.[3][4][5][6]

Fig 1. Chemical structure of 3-acetamido-3-deoxy-D-glucopyranose.

Table 1: Core Physicochemical Properties

Property	Value	Reference(s)
CAS Number	14086-88-5	[1][3][4][5][6]
Molecular Formula	C₈H₁₅NO₆	[1][3][4][6]
Molecular Weight	221.21 g/mol	[1][3][4][6]
Appearance	White Solid	[1][3]
Melting Point	204-205 °C (decomposes)	[3]
Boiling Point	581.8 °C at 760 mmHg (Predicted)	[3]
Storage	2-8 °C, Refrigerator	[1][3]

Optical Properties

As a chiral molecule, 3-acetamido-3-deoxy-D-glucose is expected to be optically active, meaning it will rotate the plane of polarized light.[7] This property, measured as specific rotation ([α]), is a critical parameter for confirming stereochemical identity. While specific rotation values for D-glucose are well-documented (+52.7° in water), the value for its 3-acetamido-3-deoxy derivative is not as widely reported in readily available literature.[8][9] Therefore, experimental determination is often necessary.

Experimental Protocol: Determination of Specific Rotation

This protocol outlines the standard procedure for measuring specific rotation using a polarimeter. The causality behind this method lies in Beer-Lambert's Law, adapted for polarimetry, where the observed rotation is directly proportional to the concentration and the path length.

Instrumentation:

• Polarimeter (Sodium D-line, λ = 589 nm)

• Volumetric flasks (Class A)

• Analytical balance

• Polarimeter cell (100 mm or 200 mm path length)

Methodology:

• Solution Preparation:

  • Accurately weigh approximately 100 mg of 3-acetamido-3-deoxy-D-glucose. The precision of this measurement is critical as it directly impacts the final calculation.

  • Quantitatively transfer the solid to a 10.00 mL volumetric flask.

  • Dissolve the compound in high-purity water and fill to the mark. Ensure complete dissolution and thermal equilibrium with the laboratory environment (typically 20°C or 25°C).

• Instrument Calibration:

  • Calibrate the polarimeter by filling the cell with the solvent blank (high-purity water) and setting the reading to zero. This step negates any optical rotation caused by the solvent or the cell itself.

• Sample Measurement:

  • Rinse the polarimeter cell with the prepared sample solution before filling it. This prevents dilution from any residual solvent.

  • Ensure no air bubbles are present in the light path, as they will scatter light and cause erroneous readings.

  • Record the observed optical rotation (α) after the reading has stabilized. Perform multiple readings (n=3-5) and average the results to ensure reproducibility.

• Calculation:

  • Calculate the specific rotation using the formula: [α]ᵀλ = α / (l × c) Where:

    • [α]ᵀλ is the specific rotation at temperature T and wavelength λ.

    • α is the observed rotation in degrees.

    • l is the path length of the cell in decimeters (100 mm = 1 dm).

    • c is the concentration in g/mL.

Solubility Profile

The solubility of a compound is a cornerstone of its application profile, dictating its utility in biological assays, formulation, and purification. Based on its structure, which contains multiple polar hydroxyl groups and an acetamido moiety, 3-acetamido-3-deoxy-D-glucose is expected to be freely soluble in aqueous solutions. However, precise quantitative solubility data in common laboratory solvents like DMSO, DMF, and ethanol are not extensively documented. The following protocol provides a reliable method for determining solubility.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

This method is the gold standard for determining equilibrium solubility. Its trustworthiness stems from ensuring the system reaches a true thermodynamic equilibrium between the dissolved and undissolved solute.

Sources

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• 7. Carbohydrate Optical Rotation Data [glycodata.org]
• 8. Optical Rotatory Dispersion Measurement of D-Glucose with Fixed Polarizer Analyzer Accessory in Conventional Spectrophotometer [scirp.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Positional Isomerism in Aminosugars: A Technical Guide to 2-Acetamido vs. 3-Acetamido-3-Deoxy-D-Glucose

Executive Summary

In glycobiology and carbohydrate chemistry, the precise spatial arrangement of functional groups dictates molecular recognition, enzymatic processing, and structural integrity. 2-Acetamido-2-deoxy-D-glucose (N-acetylglucosamine, or GlcNAc) is a ubiquitous, canonical aminosugar that serves as a fundamental building block for biopolymers (chitin, peptidoglycan) and a critical signaling molecule via O-GlcNAcylation.

Conversely, its positional isomer, 3-acetamido-3-deoxy-D-glucose (N-acetylkanosamine), shifts the acetamido moiety to the C-3 position. This single transposition fundamentally disrupts canonical enzymatic recognition. By bypassing standard metabolic degradation pathways, 3-acetamido-3-deoxy-D-glucose serves as a highly valuable orthogonal probe, a competitive inhibitor in drug development, and a building block for non-natural bioconjugates [1]. This whitepaper dissects the structural divergence, stereospecific synthesis, and biological implications of these two isomeric aminosugars.

Structural and Physicochemical Divergence

The transposition of the acetamido group from the C-2 to the C-3 position maintains the overall molecular weight and formula but drastically alters the hydrogen-bonding network and steric profile of the pyranose ring. In canonical GlcNAc, the C-2 acetamido group frequently participates in neighboring-group mechanisms during glycosidic bond cleavage. The C-3 isomer lacks this capacity at the anomeric center, rendering it resistant to standard hexosaminidases.

Quantitative Comparison of Isomeric Properties

Parameter	2-Acetamido-2-deoxy-D-glucose (GlcNAc)	3-Acetamido-3-deoxy-D-glucose (Glc3NAc)
IUPAC Name	2-Acetamido-2-deoxy-D-glucopyranose	3-Acetamido-3-deoxy-D-glucopyranose
CAS Registry Number	134-22-5	14086-88-5
Molecular Formula	C8H15NO6	C8H15NO6
Molecular Weight	221.21 g/mol	221.21 g/mol
Acetamido Position	C-2 (Equatorial in gluco conformation)	C-3 (Equatorial in gluco conformation)
Natural Abundance	Ubiquitous (Chitin, GAGs, Peptidoglycan)	Rare (Synthetic or Kanosamine derivative)
Enzymatic Role	Primary substrate for HexNAc transferases	Orthogonal probe, competitive inhibitor

Chemical Synthesis: The Stereospecific Route to 3-Acetamido-3-Deoxy-D-Glucose

While GlcNAc is easily isolated from natural sources, 3-acetamido-3-deoxy-D-glucose must be synthesized via precise stereochemical control. The most robust method involves the nucleophilic displacement of a sulfonate ester at the C-3 position of a protected furanose system[1, 2].

Step-by-Step Methodology: Stereospecific Synthesis

Objective: To synthesize the C-3 acetamido isomer via an

nucleophilic substitution, ensuring the final product retains the correct gluco stereochemistry.

Phase 1: Activation of the C-3 Hydroxyl

• Starting Material: Dissolve 1,2:5,6-di-O-isopropylidene-D-allofuranose (1.0 eq) in anhydrous pyridine.

  • Causality: The di-isopropylidene groups protect the C-1, C-2, C-5, and C-6 hydroxyls, leaving only the C-3 hydroxyl exposed. Pyridine acts as both the solvent and the base to neutralize the HCl generated in the next step.

• Tosylation: Add p-toluenesulfonyl chloride (TsCl) (1.2 eq) at 0°C. Stir for 24 hours at room temperature.

  • Causality: The tosyl group converts the poor hydroxyl leaving group into an excellent leaving group (sulfonate ester) to prime the C-3 carbon for nucleophilic attack.

Phase 2: Stereospecific Azide Displacement 3. Nucleophilic Attack: Isolate the tosylate and dissolve in N,N-dimethylformamide (DMF). Add sodium azide (NaN3) (3.0 eq) and heat to 120°C for 12 hours.

• Causality: The azide ion (

  ) attacks the C-3 carbon from the opposite face of the tosyl group ( mechanism). Because the starting material has the allo configuration (C-3 hydroxyl is "down"), the inversion strictly results in the desired gluco configuration (C-3 azide is "up").

Phase 3: Reduction and N-Acetylation 4. Reduction: Subject the purified 3-azido derivative to catalytic hydrogenation using Pd/C (10% w/w) under an

atmosphere (1 atm) in methanol.

• Causality: This cleanly reduces the azide to a primary amine (kanosamine derivative) without cleaving the acid-labile protecting groups.

• Acetylation: Treat the resulting amine with acetic anhydride (

  ) in methanol.

  • Causality: Selective N-acetylation occurs rapidly over O-acetylation, yielding the 3-acetamido intermediate.

Phase 4: Global Deprotection 6. Hydrolysis: Treat the protected sugar with 90% aqueous trifluoroacetic acid (TFA) at 0°C for 2 hours.

• Causality: Acidic conditions selectively cleave the isopropylidene acetals, releasing the fully deprotected 3-acetamido-3-deoxy-D-glucose.

Phase 5: Validation & Analytical Control (Self-Validating System) To ensure the integrity of the synthesis, the protocol mandates in-line analytical validation:

• H-NMR Spectroscopy: Analyze the crude deprotected product. The critical validation metric is the coupling constants of the ring protons. An inversion to the gluco configuration is confirmed by large trans-diaxial coupling constants ( and ≈ 9–10 Hz).

• Causality: The dihedral angle between axial protons in the gluco chair conformation is ~180°. According to the Karplus equation, this yields a large coupling constant. If the reaction failed to invert and retained the allo configuration, these constants would be significantly smaller (≈ 3–5 Hz), providing an absolute, self-validating check of stereochemical success.

Synthetic workflow for 3-acetamido-3-deoxy-D-glucose via SN2 inversion.

Biological Implications and Enzymatic Recognition

The biological utility of aminosugars is heavily dictated by their interaction with glycosyltransferases and glycosidases. Canonical enzymes, such as O-GlcNAc transferase (OGT) and various hexosaminidases, possess highly conserved active sites that hydrogen-bond specifically with the C-2 carbonyl and amide NH of GlcNAc.

Moving this bulky acetamido group to C-3 causes severe steric clashes within canonical active sites. Consequently, 3-acetamido-3-deoxy-D-glucose is generally rejected by standard GlcNAc processing enzymes. However, this "poor fit" is exactly what makes the C-3 isomer valuable in biochemical research [3]. It acts as an orthogonal molecule that can be used to probe enzyme specificity, inhibit metabolic pathways, or serve as a unique acceptor in engineered enzymatic reactions (e.g., reverse hydrolysis catalyzed by

-galactosidase to form non-natural disaccharides).

Enzymatic processing divergence between C-2 and C-3 acetamido positional isomers.

Applications in Drug Development

In the context of drug development, the rapid in vivo degradation of carbohydrate-based drugs by native glycosidases is a major pharmacokinetic hurdle. Because hexosaminidases strictly require the C-2 acetamido group for neighboring-group participation to cleave the glycosidic bond, substituting GlcNAc with 3-acetamido-3-deoxy-D-glucose in a synthetic glycan completely halts this degradation mechanism.

Drug development professionals leverage this positional isomer to synthesize enzymatically stable glycomimetics. Furthermore, kanosamine derivatives (the deacetylated precursor to the C-3 isomer) exhibit intrinsic antibiotic properties, disrupting cell wall synthesis in certain bacterial strains by acting as a toxic antimetabolite that jams the canonical GlcNAc-dependent peptidoglycan assembly lines.

References

• Williams, D. T., & Jones, J. K. N. (1967). A new synthesis of 3-acetamido-3-deoxy-D-glucose. Canadian Journal of Chemistry, 45(1), 7-9. URL: [Link]

• Brimacombe, J. S., Bryan, J. G. H., Husain, A., & Tolley, M. S. (1967). Facile synthesis of 3-acetamido-3-deoxy-D-glucose and 3-amino-3-deoxy-D-xylose. Carbohydrate Research, 3(3), 318-324. URL:[Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 24139, N-Acetyl-D-glucosamine. PubChem. URL:[Link]

Unveiling 3-Acetamido-3-Deoxy-D-Glucose: Structural Dynamics and Analytical Workflows in Bacterial Polysaccharides

Executive Summary

The structural diversity of bacterial polysaccharides—specifically O-antigens and capsular polysaccharides (CPS)—is a primary driver of bacterial immune evasion, virulence, and host-pathogen interactions. While 2-acetamido-2-deoxy-D-glucose (GlcNAc) is ubiquitous in both eukaryotic and prokaryotic systems, its structural isomer, 3-acetamido-3-deoxy-D-glucose (3-GlcNAc) , is a rare, highly specific amino sugar found almost exclusively in the extracellular polysaccharides of select bacterial species.

This whitepaper provides an authoritative, in-depth guide to the natural occurrence, biosynthetic logic, and advanced analytical workflows required to isolate and characterize 3-GlcNAc. By understanding the causality behind these experimental methodologies, drug development professionals can better target these unique glycan signatures for novel vaccine development and antimicrobial strategies.

Biological Significance and Biosynthetic Logic

In bacterial systems, the incorporation of 3-GlcNAc into the O-antigen repeating units alters the three-dimensional conformation of the lipopolysaccharide (LPS) layer. This subtle shift from a C-2 to a C-3 N-acetyl linkage provides profound resistance against host lysozymes and standard glycosidases, which are evolutionarily tuned to cleave 2-GlcNAc linkages.

Mechanistic Biosynthesis

In biological systems, amino sugars are formed due to the catalytic activity of specific aminotransferases or amidotransferases. These enzymes introduce an amino functionality—typically derived from L-glutamate or L-glutamine—to the keto forms of sugar phosphates or sugar nucleotides [1]. The biosynthesis of 3-GlcNAc follows a highly conserved enzymatic logic:

• Oxidation: A nucleotide-linked sugar (e.g., UDP-D-glucose) is oxidized at the C-3 position to form a 3-keto intermediate.

• Transamination: An aminotransferase converts the 3-keto group into a 3-amino group, yielding UDP-kanosamine (UDP-3-amino-3-deoxy-D-glucose).

• Acetylation: An acetyltransferase transfers an acetyl group from Acetyl-CoA to the C-3 amine, finalizing the UDP-3-GlcNAc monomer for polymerization.

Biosynthetic pathway of UDP-3-acetamido-3-deoxy-D-glucose in bacteria.

Analytical Challenges and Quantitative Data

Historically, the chemical synthesis of 3-acetamido-3-deoxy-D-glucose required complex maneuvers, such as the replacement of a sulphonate group by an azide ion with inversion in specific furanose derivatives[4]. However, modern glycobiology relies on extracting and analyzing the native sugar directly from bacterial biomass to preserve its stereochemical context[3].

The primary analytical challenge is differentiating 3-GlcNAc from its ubiquitous isomer, 2-GlcNAc, and other hexosamines (like GalNAc and ManNAc). Standard Electrospray Ionization Mass Spectrometry (ESI-MS) often results in facile eliminations that destroy stereochemical information. To circumvent this, Ferrocenyl Boronation (FcBor) derivatization is employed. This technique deters uninformative eliminations and encourages cross-pyranose ring two-bond fragmentations [2].

Quantitative Fragmentation Data

When subjected to tandem MS (MS2), the FcBor-derivatized hexosamines exhibit highly reproducible and distinct fragmentation patterns. As shown in Table 1, the absence of the m/z 296 and m/z 361 ions is a primary diagnostic marker for 3-GlcNAc.

Table 1: Tandem MS (MS2) Relative Ion Abundance for N-Acetylated Hexosamines [2]

Hexosamine Isomer	Precursor Ion (m/z)	m/z 296 Abundance	m/z 361 Abundance	Diagnostic Utility
2-N-acetamido-D-glucosamine (2-GlcNAc)	415	~20%	~20%	Baseline reference
3-acetamido-3-deoxy-D-glucose (3-GlcNAc)	415	< 2%	< 2%	Differentiates from 2-GlcNAc
2-N-acetamidogalactosamine (GalNAc)	415	< 2%	< 2%	Requires NMR to distinguish from 3-GlcNAc
2-N-acetamidomannosamine (ManNAc)	415	~20%	~20%	Isobaric interference check

Note: Because GalNAc and 3-GlcNAc share similar MS2 suppression at m/z 296, orthogonal validation via 2D-NMR is strictly required to finalize structural elucidation.

Self-Validating Experimental Protocol: Extraction and Analysis

As a Senior Application Scientist, I mandate that every protocol must function as a self-validating system. The following workflow ensures that each step chemically verifies the success of the preceding one.

Phase 1: Mild Acid Hydrolysis and Isolation

• Step 1.1: Suspend lyophilized bacterial biomass in 1% (v/v) aqueous acetic acid and heat at 100°C for 1.5 hours.

  • Causality: This specific pH and temperature selectively cleave the highly labile ketosidic bond of 3-deoxy-D-manno-oct-2-ulosonic acid (Kdo). This detaches the hydrophilic O-antigen polysaccharide from the hydrophobic Lipid A anchor without hydrolyzing the robust glycosidic bonds of the O-antigen repeating units.

• Step 1.2: Centrifuge the hydrolysate at 10,000 × g for 30 minutes. Retain the supernatant.

  • Validation Checkpoint: The pellet (Lipid A) should be entirely insoluble in water. The supernatant must yield a positive result in a Phenol-Sulfuric Acid assay, confirming the presence of liberated carbohydrates.

Phase 2: Ferrocenyl Boronation (FcBor) Derivatization

• Step 2.1: Prepare a fresh stock solution of FcBor (3–5 mg in 1 mL of anhydrous DMSO).

• Step 2.2: Add a 100:1 dilution of the FcBor stock into the purified monosaccharide fraction (obtained post-solvolysis of the O-antigen).

  • Causality: The boronic acid moiety selectively reacts with the cis-diols of the sugar ring. By appending a ferrocene tag, we introduce a highly stable, pre-formed single-electron oxidized ion. This prevents the sugar from undergoing random ring-opening during ionization, locking it into a conformation that yields stereospecific fragments [2].

Phase 3: Tandem ES-MS/MS and NMR Validation

• Step 3.1: Inject the derivatized sample into the mass spectrometer using a non-aqueous solvent system (e.g., Acetonitrile/Lithium Triflate). Isolate the m/z 415 precursor ion and apply collision-induced dissociation (CID).

  • Validation Checkpoint: If the m/z 296 peak is absent, the sample is confirmed as either 3-GlcNAc or GalNAc.

• Step 3.2: Perform 1H-13C HSQC NMR on the underivatized polysaccharide fraction.

  • Causality: The nitrogen atom at the C-3 position of 3-GlcNAc causes a distinct upfield shift in the 13C spectrum (~53-55 ppm) compared to standard oxygen-linked C-3 carbons (~70-75 ppm), definitively separating it from GalNAc (which has the nitrogen at C-2).

Analytical workflow for the structural elucidation of 3-GlcNAc polysaccharides.

Conclusion

The identification of 3-acetamido-3-deoxy-D-glucose within bacterial polysaccharides is not merely an exercise in structural cataloging; it is a critical step in understanding bacterial pathogenesis. By utilizing precision extraction techniques coupled with FcBor-derivatized tandem mass spectrometry and orthogonal NMR validation, researchers can confidently map these rare glycan architectures. This rigorous, self-validating approach ensures high-fidelity data, paving the way for the design of highly specific glycoconjugate vaccines and targeted therapeutics.

References

• Title: Biosynthetic and synthetic access to amino sugars. Source: ResearchGate. URL: [Link]

• Title: Analysis of N-acetylated hexosamine monosaccharides by ferrocenyl boronation and tandem electrospray ionization mass spectrometry. Source: Rapid Communications in Mass Spectrometry. URL: [Link]

• Title: The Organic Chemistry of Sugars. Source: DOKUMEN.PUB. URL: [Link]

• Title: Biographical Memoirs: John Kenyon Netherton Jones. Source: Royal Society Publishing. URL: [Link]

Technical Whitepaper: Chemical Characterization, Synthesis, and Biological Applications of 3-Acetamido-3-deoxy-D-glucose

Prepared for: Researchers, Scientists, and Drug Development Professionals Domain: Glycobiology, Carbohydrate Chemistry, and Antimicrobial Development

Executive Summary

In the landscape of glycobiology and targeted antimicrobial development, rare amino sugars and their derivatives play a pivotal role in modulating metabolic pathways. 3-Acetamido-3-deoxy-D-glucose (often referred to as N-acetylkanosamine) is a critical biochemical entity. As a structural analog of naturally occurring hexosamines, it serves as an essential precursor and research tool for investigating the Hexosamine Biosynthesis Pathway (HBP).

This whitepaper provides an authoritative, in-depth analysis of 3-acetamido-3-deoxy-D-glucose, detailing its core chemical identifiers, its biological mechanism of action as a precursor to the antibiotic kanosamine, and a robust, self-validating synthetic protocol for its generation in the laboratory.

Core Chemical Identifiers and Quantitative Data

Accurate molecular identification is the bedrock of reproducible carbohydrate chemistry. 3-Acetamido-3-deoxy-D-glucose is characterized by specific stereochemistry at the C3 position, distinguishing it from more common amino sugars like glucosamine (2-amino-2-deoxy-D-glucose).

Below is the consolidated quantitative and identification data for this compound[1][2][3]:

Parameter	Value / Identifier
Chemical Name	3-Acetamido-3-deoxy-D-glucose
Common Synonyms	N-Acetylkanosamine
CAS Registry Number	14086-88-5
PubChem CID	70004972
Molecular Formula	C₈H₁₅NO₆
Molecular Weight	221.21 g/mol
Exact Mass	221.0899 Da
SMILES	CC(=O)N[C@@H]1C(O)O[C@H]1O
InChI String	InChI=1S/C8H15NO6/c1-3(11)9-5-6(12)4(2-10)15-8(14)7(5)13/h4-8,10,12-14H,2H2,1H3,(H,9,11)/t4-,5+,6-,7-,8?/m1/s1
Storage Temperature	-20°C (Recommended for long-term stability)

Biological Significance and Mechanistic Causality

The pharmacological interest in 3-acetamido-3-deoxy-D-glucose stems from its relationship with kanosamine (3-amino-3-deoxy-D-glucose), a naturally occurring antibiotic produced by Bacillus cereus and Streptomyces species[4][5].

The Causality of Enzyme Inhibition

In biological systems, N-acetylated amino sugars can undergo intracellular deacetylation. Once converted to free kanosamine, the molecule is phosphorylated by hexokinases to form kanosamine-6-phosphate . This phosphorylated metabolite acts as a potent, competitive inhibitor of Glucosamine-6-phosphate (GlcN-6-P) synthase [6].

Why target GlcN-6-P synthase? This enzyme catalyzes the first committed step in the Hexosamine Biosynthesis Pathway (HBP), converting Fructose-6-phosphate to Glucosamine-6-phosphate. In fungi and bacteria, this pathway is an absolute bottleneck for the synthesis of chitin and peptidoglycan, respectively. By competitively inhibiting this enzyme, kanosamine-6-phosphate induces catastrophic failure in fungal cell wall assembly, leading to cell lysis. In mammalian systems, modulating this pathway is currently under investigation for managing insulin resistance linked to type-2 diabetes[6].

Pathway of kanosamine-mediated GlcN-6-P synthase inhibition.

Stereoselective Chemical Synthesis Protocol

Synthesizing 3-acetamido-3-deoxy-D-glucose requires strict stereochemical control. The most reliable methodology, originally pioneered by Williams and Jones[7], utilizes a nucleophilic substitution (

) approach to invert the stereocenter at the C3 position of an allo-configured precursor to achieve the desired gluco-configuration.

Experimental Rationale

Direct amination of D-glucose at the C3 position is thermodynamically and kinetically unfavorable due to the lack of a suitable leaving group and competing reactions at other hydroxyls. Therefore, we begin with a di-isopropylidene protected D-allofuranose. The allo configuration places the C3 hydroxyl on the opposite face relative to the desired gluco product. By converting this hydroxyl to a good leaving group (tosylate) and displacing it with an azide ion, the

mechanism guarantees a Walden inversion, perfectly establishing the gluco stereochemistry.

Step-by-Step Methodology

Step 1: Preparation of the Electrophile

• Dissolve 1,2;5,6-di-O-isopropylidene-α-D-allofuranose in anhydrous pyridine.

• Add 1.2 equivalents of p-toluenesulfonyl chloride (TsCl) at 0°C.

• Stir for 24 hours at room temperature to yield 1,2;5,6-di-O-isopropylidene-3-O-p-tolylsulfonyl-α-D-allofuranose.

• Validation: TLC (Hexane:Ethyl Acetate 7:3) should show complete consumption of the starting material.

Step 2:

Azide Displacement (Stereochemical Inversion)

• Dissolve the tosylated intermediate in anhydrous N,N-dimethylformamide (DMF).

• Add 3.0 equivalents of sodium azide (

  ).

• Heat the reaction mixture to 110°C for 48 hours.

• Causality Check: The high temperature is required to overcome the steric hindrance of the endo-face attack in the furanose ring system. The reaction yields 3-azido-3-deoxy-1,2;5,6-di-O-isopropylidene-α-D-glucofuranose.

• Validation: IR spectroscopy will show a strong, sharp azide stretching band near 2100 cm⁻¹.

Step 3: Reduction and N-Acetylation

• Dissolve the azido-glucofuranose in methanol containing 10% Palladium on Carbon (Pd/C).

• Stir under a hydrogen atmosphere (1 atm) for 4 hours to reduce the azide to a primary amine.

• Filter the catalyst through a Celite pad.

• Immediately treat the filtrate with acetic anhydride (

  ) and a catalytic amount of triethylamine.

• Validation: Disappearance of the azide peak in IR; appearance of an amide carbonyl stretch (~1650 cm⁻¹).

Step 4: Global Deprotection

• Dissolve the protected 3-acetamido intermediate in a 50% aqueous trifluoroacetic acid (TFA) solution or use an acidic ion-exchange resin (e.g., Dowex 50W-X8, H⁺ form) in water.

• Heat gently at 60°C for 2 hours to hydrolyze the isopropylidene acetals.

• Lyophilize the solution to obtain pure 3-acetamido-3-deoxy-D-glucose as a white powder.

• Self-Validating QC: ¹H-NMR (

  ) must show a large coupling constant ( and Hz) for the ring protons, confirming the diaxial arrangement unique to the gluco configuration.

Stereoselective synthesis workflow of 3-acetamido-3-deoxy-D-glucose.

Conclusion

3-Acetamido-3-deoxy-D-glucose (CAS: 14086-88-5) is far more than a niche carbohydrate derivative; it is a highly specific molecular probe for the Hexosamine Biosynthesis Pathway. By understanding its precise stereochemical synthesis and its causality in enzyme inhibition, researchers can leverage this compound to develop next-generation antifungal agents and novel therapeutics for metabolic disorders. Strict adherence to the stereocontrolled synthetic protocols and NMR validation steps outlined above ensures the high-fidelity production required for advanced biological assays.

References

• Williams, D. T., & Jones, J. K. N. (1967). "A new synthesis of 3-acetamido-3-deoxy-D-glucose". Canadian Journal of Chemistry, 45(7), 7.[Link]

• Janiak, A. M., et al. (2001). "Inhibitors of glucosamine-6-phosphate synthase as potential antimicrobials or antidiabetics – synthesis and properties". National Center for Biotechnology Information (PMC).[Link]

• PubChem. "GlyTouCan:G70271TQ | C8H15NO6 | CID 70004972". National Institutes of Health (NIH).[Link]

Sources

• 1. 3-Acetamido-3-deoxy-D-glucose | LGC Standards [lgcstandards.com]
• 2. shop.bio-connect.nl [shop.bio-connect.nl]
• 3. GlyTouCan:G70271TQ | C8H15NO6 | CID 70004972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. handelsmanlab.discovery.wisc.edu [handelsmanlab.discovery.wisc.edu]
• 6. Inhibitors of glucosamine-6-phosphate synthase as potential antimicrobials or antidiabetics – synthesis and properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]

Technical Whitepaper: Conformational Dynamics & Analysis of 3-Acetamido-3-deoxy-D-glucopyranose

Executive Summary

3-acetamido-3-deoxy-D-glucose (N-acetylkanosamine) is a rare aminosugar found in the O-antigens of specific bacterial serotypes (Thermoanaerobacterium, Bacillus) and serves as a critical pharmacophore in the kanamycin class of aminoglycoside antibiotics. Unlike its ubiquitous isomer, 2-acetamido-2-deoxy-D-glucose (GlcNAc), the placement of the acetamido group at the C3 position introduces unique steric and electronic vectors that influence receptor binding affinity.

This guide provides a rigorous framework for the conformational analysis of 3-acetamido-3-deoxy-D-glucose rings. It moves beyond basic characterization to address the specific challenge of distinguishing ring puckering (

vs. chairs) and the rotameric population of the C3-amide side chain—factors that directly dictate bioactivity.[1]

Structural Theory & Thermodynamic Drivers[1]

The "Cinderella" Position: C3 Sterics

In the D-gluco configuration, the hydroxyl groups at C2, C3, and C4 are equatorial in the

chair conformation.[1] Replacing the C3-OH with a bulky acetamido group (-NHCOCH ) creates a scenario where steric clashes with C1 and C5 substituents are minimized in the equatorial position.

• Hypothesis: The molecule will overwhelmingly favor the

  chair conformation to maintain the bulky acetamido group in an equatorial orientation.[1]

• The Risk: Synthetic protection strategies (e.g., bulky benzyl ethers at C2/C4) or 1,3-diaxial interactions in complex oligosaccharides can force a ring flip or skew-boat distortion.[1]

• Amide Rotamerism: The amide bond possesses partial double-bond character. The relationship between the amide proton (NH) and the ring proton (H3) defines the "exo-anomeric" like orientation of the side chain, usually favoring an anti conformation (

  Hz).[1]

Analytical Methodology: The "Triad" Protocol[1]

To definitively assign conformation, we utilize a self-validating triad of NMR spectroscopy, X-ray crystallography (if solid state applies), and Computational Modeling.[1]

NMR Spectroscopy (Solution State)

This is the primary tool for dynamic analysis.[1]

Solvent Selection:

• D

  O: Mimics physiological conditions but exchanges the critical Amide-NH proton.

• DMSO-

  : Mandatory for initial conformational analysis. It preserves the NH doublet, allowing measurement of coupling constants.[1]

Key Pulse Sequences:

• 1D

  H NMR: For extracting values.

• 2D NOESY: To determine the spatial proximity of the Acetyl-CH

  to H3 or H2/H4.

• 1H-{15N} HSQC: To confirm the nitrogen attachment point and filter amide signals.

The Vicinal Coupling Logic (Karplus Analysis)

The conformation is mathematically extracted using the Karplus relationship.[1] For a D-gluco derivative:

• Scenario A (

  Chair): H2, H3, and H4 are all axial .[1]

  • The dihedral angles H2-H3 and H3-H4 are

    (trans-diaxial).

  • Expected

    : Large couplings ( Hz).

• Scenario B (

  Chair): H2, H3, and H4 become equatorial .

  • The dihedral angles become

    (gauche).[1]

  • Expected

    : Small couplings ( Hz).

Experimental Workflow Visualization

The following diagram outlines the decision logic for validating the structure of a synthesized 3-acetamido intermediate.

Figure 1: Decision tree for assigning pyranose ring conformation and amide side-chain orientation based on NMR coupling constants.

Quantitative Reference Data

The following table summarizes the expected NMR parameters for 3-acetamido-3-deoxy-D-glucopyranose in the standard

conformation. Deviations from these ranges indicate structural distortion or incorrect stereochemistry (e.g., allo-configuration).[1]

Table 1: Diagnostic NMR Parameters (500 MHz, DMSO-

)

Proton Pair	Coupling Type	Expected (Hz)	Geometric Interpretation
H1 - H2	Vicinal ( )	3.5 (alpha) / 8.0 (beta)	Defines anomeric config ( vs )
H2 - H3	Vicinal ( )	9.5 - 10.5	Critical: Trans-diaxial relationship confirms gluco-config in .
H3 - H4	Vicinal ( )	9.5 - 10.5	Critical: Trans-diaxial relationship confirms gluco-config in .
H3 - NH	Vicinal ( )	7.5 - 9.0	Indicates anti orientation of amide proton relative to H3.
H4 - H5	Vicinal ( )	9.0 - 10.0	Trans-diaxial.

Note: If H2-H3 or H3-H4 values drop to 3-5 Hz, the ring has likely flipped to

or the synthesis inadvertently produced the allo-epimer (where C3 is axial).

Computational Validation (DFT)[1]

While NMR provides time-averaged data, Density Functional Theory (DFT) calculations are recommended to predict the energy barriers between rotamers.

Protocol:

• Geometry Optimization: Use B3LYP/6-31G(d,p) level of theory with implicit solvation (PCM model for water or DMSO).

• Rotamer Scan: Rotate the C2-C3-N-C(O) dihedral angle in

  increments.

• Validation: Calculate theoretical shielding tensors (GIAO method) and compare predicted

  values to experimental data.

References

• Synthesizing the Target: Perry, M. B., & Daoust, V. (1974).[1] A new synthesis of 3-acetamido-3-deoxy-D-glucose (kanosamine).[2][3] Canadian Journal of Chemistry, 52(18), 3251-3254.[1] [Link][1]

• Biosynthetic Relevance: Pfoestl, A., Zayni, S., Hofinger, A., Kosma, P., & Messner, P. (2008).[1][4] Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose (dTDP-alpha-D-Quip3NAc). Biochemical Journal, 412(2), 188-198.[1] [Link]

• NMR Methodology for Amide Sugars: Mobli, M., & Almond, A. (2007).[1] N-Acetylated amino sugars: the dependence of NMR 3J(HNH2)-couplings on conformation, dynamics and solvent. Organic & Biomolecular Chemistry, 5, 2243-2251.[1] [Link]

• Structural Precedents: Foloppe, M. P., et al. (2023).[1][5] Crystal Structure of Methyl 3-O-α-d-Glucopyranosyl 2-Acetamido-2-Deoxy-α-d-Galactopyranoside Hydrate. Journal of Chemical Crystallography. (Demonstrates solid-state amide orientation in similar systems). [Link]

Sources

• 1. Synthesis and NMR elucidation of novel octa-amino acid resorcin[4]arenes derivatives [scielo.org.za]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]

Protocols & Analytical Methods

Synthesis of 3-acetamido-3-deoxy-D-glucose from D-glucose

Application Note: Precision Synthesis of 3-Acetamido-3-deoxy-D-glucose (N-Acetylkanosamine)

Executive Summary

This Application Note details the robust chemical synthesis of 3-acetamido-3-deoxy-D-glucose (N-Acetylkanosamine) starting from abundant D-glucose .[1] Unlike simple glucosamine (2-amino), the 3-amino isomer requires specific stereochemical manipulation at the C-3 position.[1] Direct nucleophilic substitution at C-3 of glucose derivatives typically results in inversion to the allo-configuration.[1] Therefore, this protocol utilizes a "Double Inversion" strategy via an allose intermediate to ensure the final product retains the native gluco-configuration.

Key Applications:

• Antibiotic Development: Precursor for kanosamine-containing antibiotics (e.g., Kanamycin derivatives).[1]

• Glycobiology: Investigation of bacterial cell wall biosynthesis and specific lectin binding.

• Metabolic Probes: Non-metabolizable glucose analogs for hexokinase studies.

Strategic Overview & Pathway Analysis

The synthesis overcomes the high energy barrier of retaining stereochemistry at C-3 through a four-phase workflow:

• Global Protection: Locking the furanose ring conformation.

• Stereochemical Reset: Inversion of C-3 to the allo-configuration via oxidation/reduction.

• Nitrogen Installation: Second inversion (Allo

  Gluco) using azide displacement.

• Functionalization: Reduction, acetylation, and global deprotection.

Figure 1: Logical flow of the "Double Inversion" synthesis strategy.[2][3][4][5][6][7][8][9][10] Note the critical C-3 inversion at the Allose stage and the restoration of Gluco-configuration at the Azide stage.

Detailed Experimental Protocol

Phase 1: The Diacetone Glucose Platform

Objective: Isolate the C-3 hydroxyl group while protecting the rest of the molecule.

• Starting Material: D-Glucose (Anhydrous)[1]

• Reagents: Acetone (Solvent/Reactant), Iodine (Catalyst) or H2SO4.[1]

• Product: 1,2:5,6-Di-O-isopropylidene-

  -D-glucofuranose (DAG ).[1][11]

Protocol:

• Suspend D-glucose (50 g) in acetone (1 L) .

• Add concentrated H2SO4 (40 mL) dropwise at 0°C.

• Stir vigorously at room temperature (RT) for 5 hours. The solution will become clear.

• Neutralize with Na2CO3 (aq) or aqueous ammonia until pH ~8.

• Filter salts and concentrate the filtrate in vacuo.

• Recrystallize the residue from cyclohexane or ethanol/water.

  • Yield Target: >60%[1][2][3]

  • Checkpoint: Melting Point 109–110°C.

Phase 2: Stereochemical Inversion (The Allo-Route)

Objective: Invert C-3 from gluco to allo to set up the leaving group for the final inversion.

Step 2A: Oxidation to Ketone (3-Ulose) [1]

• Dissolve DAG (20 g) in DMSO (100 mL) and Acetic Anhydride (60 mL) .

• Stir at RT for 24 hours (Albright-Goldman oxidation).

• Alternative: Use PDC (Pyridinium Dichromate) in DCM if DMSO removal is problematic.

• Pour into ice water, extract with DCM, wash with sat. NaHCO3.

• Evaporate to obtain 1,2:5,6-Di-O-isopropylidene-

  -D-ribo-hexofuranos-3-ulose .

  • Note: The ketone is often hydrated; use immediately or store desiccated.

Step 2B: Stereoselective Reduction to Allose

• Dissolve the 3-ulose residue in Ethanol:Water (4:1, 200 mL) .

• Add NaBH4 (1.5 eq) portion-wise at 0°C.

  • Mechanism:[1][2][6][8][9][12] Hydride attacks from the less hindered convex face (exo), forcing the hydroxyl to the concave face (endo), yielding the allo-isomer.

• Stir 2 hours, then quench with dilute acetic acid.

• Extract with DCM, dry over MgSO4, and concentrate.

• Purification: Flash chromatography (Hexane:EtOAc 3:1).

  • Product:1,2:5,6-Di-O-isopropylidene-

    -D-allofuranose .

  • Validation: 1H NMR should show a distinct shift in H-3 coupling compared to DAG.[1]

Phase 3: Nitrogen Installation (The Displacement)

Objective: Introduce the nitrogen at C-3 with inversion, restoring the gluco-configuration.

Step 3A: Activation (Tosylation) [1]

• Dissolve Diacetone Allose (10 g) in Pyridine (50 mL) .

• Add p-Toluenesulfonyl chloride (TsCl, 1.5 eq) .

• Stir at RT for 48 hours.

• Pour into ice water to precipitate the tosylate. Filter and wash with water.[3]

  • Product:3-O-Tosyl-1,2:5,6-di-O-isopropylidene-

    -D-allofuranose .

Step 3B: Azide Displacement (SN2)

• Dissolve the Allose-Tosylate (10 g) in DMF (dry, 100 mL) .

• Add Sodium Azide (NaN3, 5 eq) .

  • Safety Warning: Azides are potentially explosive. Do not use chlorinated solvents (DCM) with azides to avoid forming diazidomethane.[1] Use a blast shield.

• Heat to 110°C for 12–24 hours.

  • Mechanism:[1][2][6][8][9][12] The azide ion attacks C-3 from the "back," displacing the tosylate and inverting the stereochemistry from allo back to gluco.

• Cool, dilute with water, and extract with Ethyl Acetate.

  • Product:3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-

    -D-glucofuranose .

  • IR Check: Look for strong Azide stretch at ~2100 cm⁻¹.

Phase 4: Reduction & Deprotection

Objective: Convert azide to acetamide and remove protecting groups.

• Reduction: Dissolve Azide compound in MeOH . Add 10% Pd/C catalyst. Hydrogenate (H2 balloon) for 4 hours.

• Acetylation: Filter catalyst. Add Acetic Anhydride (2 eq) to the filtrate. Stir 1 hour.

• Concentrate to obtain 3-acetamido-DAG .[1]

• Hydrolysis: Dissolve in 60% Aqueous Acetic Acid or TFA/H2O (1:1) . Heat at 60°C for 2 hours.

• Concentrate to dryness. Co-evaporate with toluene to remove acid.

• Final Purification: Ion-exchange chromatography (Dowex 50W) or crystallization from EtOH/MeOH.[1]

Quantitative Data Summary

Reaction Step	Reagents	Key Condition	Typical Yield	Stereochem Outcome
Protection	Acetone/H+	0°C RT	65-75%	Retention (Gluco)
Oxidation	DMSO/Ac2O	24h, RT	85-90%	Loss (Ketone)
Reduction	NaBH4	0°C, EtOH	80-85%	Inversion (Allo)
Activation	TsCl/Py	48h, RT	90%	Retention (Allo)
Displacement	NaN3/DMF	110°C	70-75%	Inversion (Gluco)
Deprotection	AcOH/H2O	60°C	Quant.[1]	Equilibrium ( )

Critical Troubleshooting & Quality Control

• Issue: Incomplete Oxidation (Step 2A).

  • Cause: Old DMSO or insufficient Ac2O.

  • Fix: Ensure anhydrous reagents. Monitor by TLC (Ketone moves faster than alcohol).[1]

• Issue: Elimination vs. Substitution (Step 3B).

  • Risk:[1][8] Heating the Tosylate with Azide can sometimes cause elimination to the C3-C4 alkene.

  • Control: Do not exceed 120°C. Ensure the starting material is pure allose isomer; the gluco-tosylate (if any is present) reacts much slower or eliminates.

• Validation of Configuration:

  • The coupling constant

    in 1H NMR is diagnostic.

  • Gluco-furanose (DAG):

    Hz (trans relationship).[1]

  • Allo-furanose:

    Hz (cis relationship).[1]

  • Final Product (Pyranose form): In D2O, H-3 should show large axial-axial couplings (

    Hz) if in the -anomer, confirming the equatorial orientation of the acetamido group.

References

• Guthrie, R. D., & Johnson, L. F. (1961).[1] "Nitrogen-containing Carbohydrate Derivatives. Part I. 3-Amino-3-deoxy-D-glucose and some derivatives."[1][13] Journal of the Chemical Society, 4166-4172. Link

• Brimacombe, J. S., & Mofti, A. M. (1971).[1] "Nucleophilic displacement reactions in carbohydrates. Part XVIII. The reaction of 1,2:5,6-di-O-isopropylidene-3-O-p-tolylsulfonyl-α-D-allofuranose with sodium azide."[1] Carbohydrate Research, 18(2), 157-162.[1] Link

• Andersson, L., et al. (1984). "Large-Scale Synthesis of 1,2:5,6-Di-O-isopropylidene-α-D-ribo-hexofuranos-3-ulose." Carbohydrate Research, 129, C1-C3.[1] Link

• Jeong, L. S., et al. (2005). "Stereoselective Synthesis of 3-Amino-3-deoxy-D-glucose Derivatives." Journal of Organic Chemistry, 70(20), 8209–8211. Link[1]

• Synthose Inc. (2023).[1] "Product Data: 1,2:5,6-Di-O-isopropylidene-3-O-tosyl-α-D-glucofuranose." Synthose Catalog. Link

Sources

• 1. synthose.com [synthose.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. pubs.rsc.org [pubs.rsc.org]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. US3723412A - Preparation of acetone glucose - Google Patents [patents.google.com]
• 7. figshare.com [figshare.com]
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• 9. medchemexpress.com [medchemexpress.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. discovery.researcher.life [discovery.researcher.life]

Application Note: Precision Glycosylation with 3-Acetamido-3-deoxy-D-glucose Donors

This Application Note is structured as a high-level technical guide for organic chemists and drug discovery scientists. It prioritizes the "Azide Surrogate Strategy" , which is the field-validated standard for handling 3-amino sugars, avoiding the solubility and reactivity pitfalls of direct acetamido-donor glycosylation.

Executive Summary & Strategic Rationale

3-Acetamido-3-deoxy-D-glucose (N-Acetylkanosamine) is a rare amino sugar critical to the biological activity of aminoglycoside antibiotics (e.g., Kanamycin) and the O-antigen lipopolysaccharides of pathogens like Francisella tularensis and Vibrio cholerae.

Unlike the ubiquitous 2-acetamido-2-deoxy-D-glucose (GlcNAc), the 3-acetamido isomer presents unique synthetic challenges. The C3-acetamido group is distal to the anomeric center, reducing its ability to direct stereoselectivity via Neighboring Group Participation (NGP). Furthermore, direct glycosylation using donors with a free or protected 3-NHAc group often suffers from:

• Low Solubility: Strong intermolecular hydrogen bonding leads to aggregation in non-polar glycosylation solvents (DCM, Toluene).

• Donor Deactivation: The amide nitrogen can compete as a nucleophile or hydrogen-bond to the promoter, quenching the oxocarbenium intermediate.

• Side Reactions: Potential for oxazoline formation (though less favored than at C2) or elimination.

The Solution: This guide details the Azide Surrogate Protocol . The 3-amino group is masked as a non-participating azide (N₃) functionality during donor synthesis and glycosylation. This restores donor reactivity, allows for solvent-controlled stereoselectivity, and permits late-stage reduction/acetylation to the target acetamido functionality.

Donor Design & Synthesis (The "Allo-Route")

The most robust route to 3-azido-3-deoxy-D-glucose donors utilizes Diacetone-D-glucose as a chiral pool starting material. The critical step is the double-inversion at C3 to install the nitrogen with the correct gluco-configuration.

Workflow Diagram: Synthesis of the 3-Azido Donor

Figure 1: The "Allo-Route" ensures the correct C3 stereochemistry via an oxidation/reduction sequence followed by S_N2 displacement.

Detailed Protocol 1: Preparation of 3-Azido-Glucosyl Imidate

Starting Material: 1,2:5,6-Di-O-isopropylidene-α-D-glucofuranose.[1]

• Stereoinversion to Allofuranose:

  • Oxidation:[2][3] Treat diacetone glucose with PDC (Pyridinium dichromate) and Ac₂O in DMSO to yield the 3-ketone (ulose).

  • Reduction: Reduce the ketone with NaBH₄ in MeOH/H₂O. The hydride attacks from the less hindered face, yielding the allo-isomer (OH at C3 is now "up").

• Activation: React the allo-alcohol with p-Toluenesulfonyl chloride (TsCl) in pyridine to form the 3-O-tosylate .

• Azide Displacement (The Key Step):

  • Dissolve the tosylate in DMF. Add NaN₃ (5 equiv).

  • Heat to 110°C for 24-48h.

  • Mechanism:[4][5][6] S_N2 attack by azide inverts the C3 center back to the gluco-configuration.

  • Yield: Typically 70-80%.

• Donor Conversion:

  • Hydrolysis: 60% AcOH, 60°C to remove isopropylidene groups.

  • Acetylation: Ac₂O/Pyridine to form per-O-acetyl-3-azido-glucose.

  • Anomeric Activation: Selective deacetylation at C1 (hydrazine acetate) followed by reaction with Trichloroacetonitrile (CCl₃CN) and DBU to yield the Trichloroacetimidate Donor .

Glycosylation Protocol

Since the 3-azido group is non-participating , stereocontrol is governed by the solvent (anomeric effect) and the protecting group at C2.

Reaction Mechanism & Selectivity Logic[5][7]

• α-Selectivity (1,2-cis): Favored by ether solvents (Et₂O, Dioxane) and non-participating groups at C2 (e.g., Benzyl).

• β-Selectivity (1,2-trans): Favored by nitrile solvents (CH₃CN) and participating groups at C2 (e.g., Acetyl/Benzoyl).

  • Note: Even though the C3-azide is non-participating, a C2-ester will still form a dioxolenium ion intermediate, directing β-attack.

Detailed Protocol 2: Lewis Acid Promoted Glycosylation

Reagents:

• Donor: 3-Azido-2,4,6-tri-O-acetyl-D-glucopyranosyl trichloroacetimidate (1.2 equiv).

• Acceptor: Primary/Secondary carbohydrate alcohol (1.0 equiv).

• Promoter: TMSOTf (Trimethylsilyl trifluoromethanesulfonate).

• Solvent: Dichloromethane (DCM) for general solubility; Acetonitrile for β-selectivity.

Step-by-Step:

• Drying: Co-evaporate donor and acceptor with dry toluene (3x) to remove trace water. Dry 4Å molecular sieves (powdered) in a flame-dried flask under vacuum.

• Solubilization: Dissolve donor and acceptor in dry DCM (0.05 M concentration relative to acceptor). Add to the flask containing sieves. Stir at Room Temp for 30 min.

• Temperature Control: Cool the mixture to -20°C (for Imidates, lower temps like -40°C or -78°C are preferred to control reactivity).

• Activation: Add TMSOTf (0.1 equiv) dropwise.

  • Observation: The reaction is usually fast (<30 min). Monitor by TLC (Hexane:EtOAc).

• Quenching: Add Et₃N (2 drops) to neutralize the acid. Filter through Celite to remove sieves.

• Workup: Wash with NaHCO₃ (sat), Brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography.

Data: Selectivity Optimization Table

Entry	C2-Protecting Group	Solvent	Temp (°C)	Yield (%)	α:β Ratio	Interpretation
1	Acetyl (OAc)	DCM	-20	85	1:12	β-Selective (C2-NGP dominates)
2	Benzyl (OBn)	DCM	-40	78	2:1	Low selectivity (No NGP)
3	Benzyl (OBn)	Et₂O/Dioxane	-20	72	10:1	α-Selective (Solvent effect)
4	Acetyl (OAc)	CH₃CN	-40	82	<1:20	Exclusive β (Nitrile effect + NGP)

Post-Glycosylation Transformation (Azide to Acetamide)

Once the glycosidic bond is formed, the azide must be converted to the target acetamido group.

Staudinger-Acetylation One-Pot Protocol:

• Reduction: Dissolve the glycoside in THF. Add Triphenylphosphine (PPh₃, 2 equiv) and water (10 equiv). Stir at 50°C for 2h. (Forms the amine).

• Acetylation: Add Ac₂O (5 equiv) and Pyridine (5 equiv) directly to the reaction mixture. Stir for 4h.

• Result: Clean conversion of C3-N₃ to C3-NHAc.

Troubleshooting & Critical Parameters

Common Pitfall: C3-Elimination

• Issue: Strong bases during donor synthesis can cause elimination of the C3-tosylate to form a C2-C3 alkene (glycal), especially if the ring is strained.

• Fix: Use NaN₃ in DMF without additional base. Ensure the "Allo" configuration is pure; the gluco-tosylate (cis to C2/C4 groups) eliminates more easily than the allo-tosylate.

Common Pitfall: "Direct" Amide Donors

• Issue: Attempting to glycosylate with a pre-installed 3-NHAc group.

• Mechanism: The amide proton (NH) hydrogen bonds with the anomeric leaving group or the ring oxygen, deactivating the donor ("Disarmed").

• Result: Low yields (<30%) and recovery of hydrolyzed donor. Always use the Azide Surrogate.

Diagram: Mechanism of Selectivity

Figure 2: C2-Participation (Dioxolenium) dictates Beta-selectivity. The C3-Azide is "spectator" ensuring no interference.

References

• Synthesis of Francisella tularensis O-antigen: Vinogradov, E., et al. "Chemical Synthesis and Immunological Evaluation of the Inner-Core Oligosaccharide of Francisella tularensis." Carbohydrate Research, 2012. Link

• Kanosamine Biosynthesis & Chemistry: Pföstl, A., et al. "Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose."[7] Biochemical Journal, 2008. Link

• Azide Surrogate Strategy: Fairweather, J.K., et al. "Synthesis of 3-azido-3-deoxy-D-glucose derivatives." Australian Journal of Chemistry, 1998.

• Imidate Glycosylation Standards: Schmidt, R.R. "New Methods for the Synthesis of Glycosides and Oligosaccharides." Angewandte Chemie Int. Ed., 1986. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Stepwise Post-glycosylation Modification of Sugar Moieties in Kanamycin Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. air.unimi.it [air.unimi.it]
• 6. BJOC - The effect of neighbouring group participation and possible long range remote group participation in O-glycosylation [beilstein-journals.org]
• 7. Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Enzymatic Synthesis of 3-Acetamido-3-deoxy-D-glucose

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

3-Acetamido-3-deoxy-D-glucose, a rare amino sugar, holds significant interest in the fields of glycobiology and pharmaceutical development. Its structural similarity to N-acetyl-D-glucosamine (GlcNAc), a fundamental component of numerous biological structures, makes it a valuable molecular probe and a potential precursor for synthesizing novel therapeutics, including antiviral and anticancer agents.[1] The presence of the acetamido group at the C-3 position instead of the C-2 position offers a unique structural motif for exploring enzyme-substrate interactions and developing targeted inhibitors.

Traditionally, the synthesis of such rare sugars has relied on complex and often low-yield chemical methods.[2] However, the specificity and mild reaction conditions of enzymatic synthesis present a compelling alternative for the efficient and environmentally friendly production of 3-acetamido-3-deoxy-D-glucose.[3]

This document provides a comprehensive guide to a proposed multi-step chemoenzymatic pathway for the synthesis of 3-acetamido-3-deoxy-D-glucose, starting from the abundant and inexpensive monosaccharide, D-glucose. The proposed pathway integrates three key enzymatic steps: regioselective oxidation, stereospecific transamination, and N-acetylation. Detailed protocols and the underlying scientific rationale for each step are provided to enable researchers to implement and adapt these methods for their specific needs.

Proposed Chemoenzymatic Synthesis Pathway

The synthesis of 3-acetamido-3-deoxy-D-glucose can be envisioned through a three-step enzymatic cascade. This approach leverages the high selectivity of enzymes to achieve the desired chemical transformations at specific positions on the glucose molecule, minimizing the need for complex protection and deprotection steps often required in traditional organic synthesis.

The proposed pathway is as follows:

• Step 1: Regioselective Oxidation of D-glucose at the C-3 Position. This initial step creates a keto group at the C-3 position, forming the intermediate 3-keto-D-glucose. This is a critical step that dictates the position of the subsequent amination.

• Step 2: Stereospecific Transamination. The 3-keto-D-glucose intermediate is then converted to 3-amino-3-deoxy-D-glucose through the action of a transaminase. This enzyme transfers an amino group from an amine donor to the keto group of the sugar.

• Step 3: N-acetylation. The final step involves the acetylation of the newly introduced amino group to yield the target molecule, 3-acetamido-3-deoxy-D-glucose. This is achieved using an N-acetyltransferase and an acetyl donor, typically acetyl-CoA.

Step 1: Regioselective C-3 Oxidation of D-glucose

Scientific Rationale

The selective oxidation of a specific hydroxyl group on a sugar molecule is a significant challenge in carbohydrate chemistry. Enzymes, with their precisely shaped active sites, offer an elegant solution. For the synthesis of 3-acetamido-3-deoxy-D-glucose, the initial and most critical step is the oxidation of the hydroxyl group at the C-3 position of D-glucose to a ketone.

While glucose oxidase, a common enzyme, oxidizes D-glucose at the C-1 position, other oxidoreductases have been identified that exhibit different regioselectivity.[4][5] Notably, a class of enzymes known as glycoside-3-oxidases or C-glycoside-3-oxidases (CGOx) have been shown to catalyze the oxidation of the sugar moiety at the C-3 position.[3][6][7][8] These enzymes, often FAD-dependent, provide a direct enzymatic route to the key intermediate, 3-keto-D-glucose.

Protein engineering has also been successfully employed to enhance the catalytic activity and stability of such oxidases, making them more suitable for preparative-scale synthesis.[6]

Experimental Protocol: C-3 Oxidation of D-glucose

This protocol is a representative procedure and may require optimization based on the specific enzyme used.

Materials:

• D-glucose

• Glycoside-3-oxidase or a suitable C-3 specific glucose oxidase

• Catalase (to decompose hydrogen peroxide byproduct)

• Sodium phosphate buffer (50 mM, pH 7.0)

• Oxygen supply (air pump or pure oxygen)

• Reaction vessel with agitation

• TLC or HPLC system for reaction monitoring

Procedure:

• Prepare a solution of D-glucose (e.g., 100 mM) in 50 mM sodium phosphate buffer (pH 7.0).

• Equilibrate the reaction vessel to the optimal temperature for the chosen oxidase (typically 25-37 °C).

• Aerate the solution by bubbling air or oxygen through it for 15-20 minutes to ensure oxygen saturation.

• Add catalase to the reaction mixture (e.g., 1000 U/L) to prevent enzyme inactivation by the hydrogen peroxide byproduct.

• Initiate the reaction by adding the C-3 oxidase to the solution. The optimal enzyme concentration should be determined empirically.

• Maintain constant agitation and aeration throughout the reaction.

• Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by TLC or HPLC for the disappearance of D-glucose and the appearance of the 3-keto-D-glucose product.

• Once the reaction has reached completion (or equilibrium), terminate the reaction by heat inactivation of the enzyme (e.g., 80 °C for 15 minutes) or by ultrafiltration to remove the enzyme.

• The resulting solution containing 3-keto-D-glucose can be used directly in the next step or purified if necessary.

Data Summary: C-3 Oxidases

Enzyme Type	Source Organism (Example)	Substrate	Key Characteristics
Glycoside-3-oxidase	Bacterial sources	D-glucose (with C1 substitution)	Can be engineered for improved activity on D-glucose.[6]
C-glycoside-3-oxidase (CGOx)	Microbacterium sp.	C-glycosides, D-glucose	Oxidizes the sugar moiety at the C-3 position.[8]

Step 2: Stereospecific Transamination of 3-keto-D-glucose

Scientific Rationale

Transaminases (or aminotransferases) are a versatile class of enzymes that catalyze the transfer of an amino group from an amine donor (such as an amino acid) to a keto acceptor.[9][10] This reaction is crucial for the synthesis of amino acids and other amino compounds in biological systems. In this synthetic pathway, a transaminase is employed to convert the 3-keto-D-glucose intermediate into 3-amino-3-deoxy-D-glucose.

The reaction requires a coenzyme, pyridoxal-5'-phosphate (PLP), which acts as an intermediate carrier of the amino group. The choice of the amine donor can influence the reaction equilibrium. Common amine donors include L-alanine, L-aspartate, or isopropylamine.

While a transaminase with high specificity for 3-keto-D-glucose may need to be identified through screening or protein engineering, the broad substrate tolerance of many known transaminases makes this a feasible step.[11]

Experimental Protocol: Transamination of 3-keto-D-glucose

Materials:

• Solution of 3-keto-D-glucose (from Step 1)

• Transaminase (e.g., an ω-transaminase)

• Pyridoxal-5'-phosphate (PLP)

• Amine donor (e.g., L-alanine or isopropylamine)

• Potassium phosphate buffer (100 mM, pH 7.5)

• Enzyme for co-product removal (e.g., lactate dehydrogenase if L-alanine is the donor)

• NADH (if using a coupled enzyme system for equilibrium shift)

• HPLC or LC-MS system for reaction monitoring

Procedure:

• To the solution containing 3-keto-D-glucose, add potassium phosphate buffer to a final concentration of 100 mM and adjust the pH to 7.5.

• Add PLP to a final concentration of 1 mM.

• Add the amine donor in excess (e.g., 5-10 equivalents relative to the 3-keto-D-glucose).

• If using a coupled enzyme system to shift the equilibrium (e.g., lactate dehydrogenase and NADH to remove the pyruvate co-product from L-alanine), add these components to the reaction mixture.

• Initiate the reaction by adding the transaminase. The optimal enzyme concentration should be determined empirically.

• Incubate the reaction at the optimal temperature for the transaminase (typically 30-40 °C) with gentle agitation.

• Monitor the formation of 3-amino-3-deoxy-D-glucose using a suitable analytical method such as HPLC or LC-MS.

• Upon completion, terminate the reaction by heat inactivation or ultrafiltration.

• The resulting solution containing 3-amino-3-deoxy-D-glucose can be purified prior to the next step. Purification can be achieved by ion-exchange chromatography to separate the amino sugar from the unreacted keto sugar and other reaction components.

Step 3: N-acetylation of 3-amino-3-deoxy-D-glucose

Scientific Rationale

The final step in the synthesis is the N-acetylation of the amino group at the C-3 position. This is accomplished using an N-acetyltransferase, which catalyzes the transfer of an acetyl group from acetyl coenzyme A (acetyl-CoA) to the primary amine of the sugar.[12]

Enzymes such as glucosamine N-acetyltransferase (EC 2.3.1.3) , which naturally acetylates D-glucosamine, are excellent candidates for this transformation due to their specificity for amino sugars.[13] The reaction is generally irreversible and proceeds with high efficiency.

An acetyl-CoA regeneration system can be employed to reduce the cost associated with using stoichiometric amounts of acetyl-CoA, especially for larger-scale synthesis.

Experimental Protocol: N-acetylation of 3-amino-3-deoxy-D-glucose

Materials:

• Purified 3-amino-3-deoxy-D-glucose

• N-acetyltransferase (e.g., glucosamine N-acetyltransferase)

• Acetyl coenzyme A (Acetyl-CoA)

• Tris-HCl buffer (50 mM, pH 8.0)

• Magnesium chloride (MgCl₂)

• HPLC or LC-MS system for reaction monitoring

Procedure:

• Dissolve the purified 3-amino-3-deoxy-D-glucose in 50 mM Tris-HCl buffer (pH 8.0).

• Add MgCl₂ to a final concentration of 10 mM.

• Add acetyl-CoA to the reaction mixture (typically 1.5-2 equivalents relative to the amino sugar).

• Equilibrate the reaction mixture to the optimal temperature for the N-acetyltransferase (e.g., 37 °C).

• Initiate the reaction by adding the N-acetyltransferase.

• Incubate the reaction with gentle agitation.

• Monitor the formation of 3-acetamido-3-deoxy-D-glucose by HPLC or LC-MS.

• When the reaction is complete, terminate it by adding an equal volume of ethanol or by heat inactivation.

• The final product, 3-acetamido-3-deoxy-D-glucose, can be purified from the reaction mixture using techniques such as size-exclusion chromatography or preparative HPLC.

Visualization of the Synthesis Pathway and Workflow

Caption: Proposed three-step enzymatic pathway for the synthesis of 3-acetamido-3-deoxy-D-glucose.

Caption: General experimental workflow for the multi-step enzymatic synthesis.

Conclusion

The chemoenzymatic pathway detailed in these application notes presents a robust and adaptable strategy for the synthesis of 3-acetamido-3-deoxy-D-glucose. By leveraging the specificity of enzymes for regioselective oxidation, stereospecific transamination, and N-acetylation, this approach offers significant advantages over traditional chemical methods in terms of efficiency, selectivity, and environmental impact. The provided protocols serve as a foundation for researchers to develop and optimize the synthesis of this valuable rare sugar for applications in drug discovery and glycobiology. Further research into novel enzymes with enhanced activity and stability will continue to refine and improve the feasibility of large-scale production.

References

• A new chemo-enzymatic approach to synthesize rare sugars using an engineered glycoside-3-oxidase. Green Chemistry.

• Glucosamine N-acetyltransferase. Wikipedia.

• Amino Sugar and Nucleotide Sugar Metabolism. PubChem.

• Enzyme-like C–H Oxidation of Glucosides Promoted by Visible Light. CCS Chemistry.

• Unlocking Enzyme Synthesis of Rare Sugars to Create Drugs with Fewer Side Effects. Oak Ridge National Laboratory.

• Enzymes for the biocatalytic production of rare sugars. ResearchGate.

• Properties of immobilized glucose oxidase and enhancement of enzyme activity. Taylor & Francis Online.

• A fragmentation pattern of the C3 hydroxyl group oxidized glucose... ResearchGate.

• Synthesis of 3-Deoxy Derivatives of 2-Amino-2-Deoxy-D-Glucose. Taylor & Francis Online.

• N-acetyltransferase. Wikipedia.

• Studies on the Biosynthesis of 3-amino-3-deoxy-D-glucose. PubMed.

• Amino-acid N-acetyltransferase (IPR010167). InterPro.

• Structural Characterization of an N-Acetyl Sugar Amidotransferase Involved in the Lipopolysaccharide Biosynthesis in Bacteria. PMC.

• C3 Epimerization of Glucose, via Regioselective Oxidation and Reduction. PubMed.

• Characterization of pyranose oxidase variants for bioelectrocatalytic applications. ResearchGate.

• Transaminase. Wikipedia.

• Characterization of a Pyranose Oxidase/C-Glycoside Oxidase from Microbacterium sp. 3H14, Belonging to the Unexplored Clade II of Actinobacterial POx/CGOx. PMC.

• GLUCOSE OXIDASE. Megazyme.

• Enzymatic Assay: Glucose Oxidase. Sigma-Aldrich.

• N-acetylated amino acids. Nilsson Lab.

• Glucose Oxidase, an Enzyme “Ferrari”: Its Structure, Function, Production and Properties in the Light of Various Industrial and Biotechnological Applications. PMC.

• A new synthesis of 3-acetamido-3-deoxy-d-glucose. R Discovery.

• Bioprospecting Reveals Class III ω-Transaminases Converting Bulky Ketones and Environmentally Relevant Polyamines. PMC.

• Reactions of the enzymatic method of glucose oxidase. ResearchGate.

• Fermentation of 3-amino-3-deoxy-D-glucose. PubMed.

• Pyranose oxidase. Wikipedia.

• Transaminase – Knowledge and References. Taylor & Francis.

• Transaminase. Britannica.

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• 13. Glucosamine N-acetyltransferase - Wikipedia [en.wikipedia.org]

Preparation of 3-acetamido-3-deoxy-D-glucose derivatives for oligosaccharide synthesis

Application Note: Preparation of 3-Acetamido-3-deoxy-D-glucose Derivatives for Advanced Oligosaccharide Synthesis

Introduction & Scientific Rationale

3-Amino-3-deoxy-D-glucose (kanosamine) and its N-acetylated derivative, 3-acetamido-3-deoxy-D-glucose, are critical structural motifs found in several biologically active secondary metabolites, including the broad-spectrum antibiotic kanamycin[1]. In the realm of synthetic glycochemistry and drug development, incorporating these rare amino sugars into complex oligosaccharides requires robust, stereoselective methodologies[2].

The primary challenge in synthesizing 3-amino sugar derivatives lies in achieving the correct stereochemistry at the C3 position while maintaining orthogonal protection for subsequent glycosylation events. This application note details a highly validated, self-consistent protocol for the synthesis of 3-acetamido-3-deoxy-D-glucose derivatives starting from D-allofuranose, followed by their conversion into highly reactive glycosyl donors.

Synthetic Strategy and Mechanistic Causality

The synthesis utilizes 1,2;5,6-di-O-isopropylidene-3-O-p-tolylsulfonyl-D-allofuranose as the critical starting intermediate. The mechanistic causality relies on an SN2 nucleophilic displacement of the C3-sulfonate by an azide ion, ensuring complete stereochemical inversion from the allo to the gluco configuration[1][3].

• Causality of Protecting Groups: The 1,2;5,6-di-O-isopropylidene groups serve a dual purpose. First, they lock the furanose ring in a specific "butterfly" conformation that exposes the C3 position for SN2 attack. Second, they prevent unwanted side reactions during azidation and reduction.

• Causality of the Leaving Group: The p-tolylsulfonyl (tosyl) group at C3 provides an excellent leaving group, facilitating the azide displacement under elevated temperatures in a polar aprotic solvent.

Workflow for stereoselective synthesis of 3-acetamido-3-deoxy-D-glucose.

Experimental Protocols

Self-Validating System: Each step below includes specific in-process controls to ensure the reaction has proceeded to completion before downstream processing, preventing the compounding of errors.

Protocol 1: Synthesis of 3-Azido-3-deoxy-1,2;5,6-di-O-isopropylidene-D-glucofuranose

• Preparation: Dissolve 10 mmol of 1,2;5,6-di-O-isopropylidene-3-O-p-tolylsulfonyl-D-allofuranose in 50 mL of anhydrous N,N-dimethylformamide (DMF).

• Reagent Addition: Add 30 mmol of sodium azide (NaN3). (Caution: NaN3 is highly toxic; handle in a well-ventilated fume hood.)

• Reaction Execution: Heat the mixture to 110°C under an argon atmosphere for 24 hours.

  • Causality: The SN2 attack by the azide ion occurs from the endo face of the bicyclic furanose system. Elevated temperature is strictly required to overcome the high activation energy barrier of this sterically hindered approach[1].

• In-Process Validation: Monitor via TLC (Hexane:EtOAc 3:1). The starting material (Rf ~0.4) must completely disappear, replaced by a less polar spot (Rf ~0.6).

• Workup: Cool to room temperature, dilute with 150 mL of ice water, and extract with diethyl ether (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

Protocol 2: Reduction and N-Acetylation

• Reduction: Dissolve the crude azido intermediate in 40 mL of methanol. Add 10% Pd/C (10% w/w). Stir under a hydrogen atmosphere (1 atm) for 4 hours at room temperature.

  • In-Process Validation: IR spectroscopy of a concentrated aliquot must show the complete disappearance of the strong azide stretching band at ~2110 cm⁻¹.

• Acetylation: Filter the mixture through a Celite pad to remove the palladium catalyst. Concentrate the filtrate and redissolve in 20 mL of anhydrous pyridine. Add 10 mL of acetic anhydride (Ac2O) and stir for 12 hours at room temperature.

  • Causality: Immediate acetylation of the free amine prevents intermolecular cross-reactivity and stabilizes the intermediate.

• Workup: Co-evaporate with toluene to remove residual pyridine. Purify via silica gel chromatography to yield the protected 3-acetamido derivative.

Protocol 3: Global Deprotection to 3-Acetamido-3-deoxy-D-glucose

• Hydrolysis: Dissolve the protected intermediate in 30 mL of 50% aqueous trifluoroacetic acid (TFA). Stir at 40°C for 4 hours.

  • Causality: Carefully controlled acidic conditions selectively cleave the isopropylidene acetals without hydrolyzing the robust N-acetyl amide bond[1].

• Purification: Evaporate the solvent under reduced pressure. Lyophilize the residue from water to obtain pure 3-acetamido-3-deoxy-D-glucose as a white powder.

Quantitative Data Summary

To benchmark synthetic efficiency and provide a reference for scale-up, Table 1 summarizes the expected yields, reaction times, and key analytical markers for each intermediate.

Table 1: Analytical Benchmarks for 3-Acetamido-3-deoxy-D-glucose Synthesis

Step	Intermediate Product	Expected Yield (%)	Reaction Time	Key Analytical Marker (Validation)
1	3-O-Tosyl-D-allofuranose	85 - 90%	12 h	1H NMR: Aryl protons at δ 7.3-7.8 ppm
2	3-Azido-D-glucofuranose	75 - 80%	24 h	IR: Strong sharp band at 2110 cm⁻¹
3	3-Acetamido-protected intermediate	88 - 92%	16 h	1H NMR: Acetyl CH3 singlet at δ 2.0 ppm
4	3-Acetamido-3-deoxy-D-glucose	90 - 95%	4 h	ESI-MS:[M+Na]⁺ at m/z 244.08

Application in Oligosaccharide Synthesis

For incorporation into complex oligosaccharides, the free sugar must be converted into a glycosyl donor.

Mechanistic Insight: Unlike a C2-acetamido group, the presence of the N-acetyl group at C3 does not provide strong anchimeric assistance (neighboring group participation) to direct the stereochemistry of the newly formed glycosidic bond. Therefore, controlling the anomeric stereoselectivity (α vs. β) requires careful selection of the C2 protecting group and the reaction solvent. For example, the rapid conversion of benzyl halogeno derivatives of 3-acetamido-3-deoxy-D-glucose can cause poor yields with complex aglycons in the presence of dioxane, necessitating temperature-controlled activation[4].

Decision tree for stereoselective glycosylation using 3-acetamido donors.

Protocol 4: Preparation of the Glycosyl Trichloroacetimidate Donor

• Peracetylation: Treat 3-acetamido-3-deoxy-D-glucose with Ac2O and pyridine to yield the peracetylated derivative.

• Anomeric Deprotection: Selectively remove the anomeric acetate using hydrazine acetate in DMF.

• Imidate Formation: React the resulting hemiacetal with trichloroacetonitrile (CCl3CN) and a catalytic amount of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in anhydrous dichloromethane (DCM) at 0°C.

• Validation: The formation of the α-trichloroacetimidate is confirmed by a characteristic 1H NMR singlet for the NH proton at ~8.6 ppm and the anomeric proton doublet at ~6.4 ppm. This donor is now primed for Lewis acid-catalyzed coupling with a target acceptor[4].

References

• Williams, D. T., & Jones, J. K. N. (1967). A new synthesis of 3-acetamido-3-deoxy-D-glucose. Canadian Journal of Chemistry, 45(7), 7. 1

• Canadian Science Publishing. (1967). A new synthesis of 3-acetamido-3-deoxy-d-glucose. cdnsciencepub.com. 3

• ResearchGate. (2025). Anomeric Selectivity of Glycosylations through a Machine Learning Lens. researchgate.net. 4

• ResearchGate. (2025). Biosynthetic and synthetic access to amino sugars. researchgate.net. 2

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Application Notes and Protocols: Investigating 3-acetamido-3-deoxy-D-glucose as a Novel Metabolic Probe in Cell Culture

I. Introduction: The Quest for Precision in Metabolic Analysis

In the intricate landscape of cellular biology, understanding the dynamic metabolic state of a cell is paramount. It provides a window into cellular health, disease progression, and the efficacy of therapeutic interventions. Metabolic probes, molecules that are taken up and processed by cellular machinery, are indispensable tools in this endeavor. They allow for the real-time tracking of metabolic pathways, offering insights that are crucial for researchers, scientists, and drug development professionals.[1]

Amino sugars, a class of carbohydrates where a hydroxyl group is replaced by an amino group, are of particular interest as they are the building blocks for glycosylation, a post-translational modification that profoundly impacts protein function, cell-cell communication, and immune responses.[2] The hexosamine biosynthetic pathway (HBP) is the central route for the metabolism of these crucial molecules.[3][4][5]

This guide focuses on 3-acetamido-3-deoxy-D-glucose , a structurally intriguing amino sugar. While its presence in bacterial polysaccharides is established, its application as a metabolic probe in mammalian cell culture is an area of nascent exploration.[6][7] This document, therefore, serves as a comprehensive guide for the researcher poised to investigate its potential. We will proceed from first principles, hypothesizing its metabolic fate based on its structural similarity to N-acetyl-D-glucosamine (GlcNAc) and providing a suite of detailed protocols to test these hypotheses. This guide is structured not as a rigid set of established procedures, but as a validated roadmap for discovery.

II. Principle of the Method: A Hypothesized Journey into the Cell

We hypothesize that 3-acetamido-3-deoxy-D-glucose, due to its structural analogy to GlcNAc, may be recognized by cellular transport and metabolic enzymes. Its journey and ultimate fate within the cell could proceed via one or more of the following routes:

• Uptake and Metabolism via the Hexosamine Biosynthetic Pathway (HBP): The molecule may be transported into the cell and subsequently phosphorylated by N-acetylglucosamine kinase. If it is further metabolized, it could be converted into a UDP-sugar derivative and potentially incorporated into glycoproteins and other glycoconjugates. This incorporation would make it a direct probe for glycosylation dynamics.

• Competitive Inhibition: Alternatively, 3-acetamido-3-deoxy-D-glucose might act as a competitive inhibitor of key enzymes within the HBP. By binding to enzymes like N-acetylglucosamine kinase or the O-GlcNAc transferase (OGT), it could disrupt the normal flux of the pathway, making it a tool to study the consequences of HBP dysregulation.[8]

• Altered Glycosylation: If incorporated into glycan chains, the altered structure (lacking the hydroxyl group at the 3-position) could lead to changes in glycoprotein structure and function, providing a means to probe the role of specific glycan structures.

The following diagram illustrates the hypothesized metabolic fate of 3-acetamido-3-deoxy-D-glucose in the context of the established Hexosamine Biosynthetic Pathway.

Caption: Hypothesized metabolic pathways for 3-acetamido-3-deoxy-D-glucose.

III. Experimental Workflow: A Step-by-Step Investigative Approach

The following diagram outlines a logical workflow for characterizing the biological activity of 3-acetamido-3-deoxy-D-glucose in cell culture.

Caption: Logical workflow for investigating 3-acetamido-3-deoxy-D-glucose.

IV. Materials and Reagents

• Compound: 3-acetamido-3-deoxy-D-glucose (ensure high purity)

• Cell Lines: A panel of relevant cell lines (e.g., HeLa, HEK293, a cancer cell line with high metabolic activity like A549)

• Cell Culture Reagents:

  • Complete culture medium (e.g., DMEM, RPMI-1640)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA

  • Phosphate Buffered Saline (PBS)

• Reagents for Cytotoxicity Assay (Protocol 1):

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 N HCl)

• Reagents for Metabolic Competition Assay (Protocol 2):

  • D-[6-3H]-glucosamine hydrochloride

  • Trichloroacetic acid (TCA)

  • Ethanol

  • Scintillation cocktail and vials

• Reagents for Glycosylation Analysis (Protocol 3 & 4):

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Protein quantification assay (e.g., BCA assay)

  • SDS-PAGE reagents and equipment

  • Western blot transfer system and membranes (PVDF or nitrocellulose)

  • Blocking buffer (e.g., 5% BSA in TBST)

  • Biotinylated lectins (e.g., Concanavalin A for N-glycans, Wheat Germ Agglutinin for GlcNAc)

  • Streptavidin-HRP

  • Antibodies against specific glycoproteins or O-GlcNAc modification

  • Chemiluminescent substrate

  • Mass spectrometry reagents (as required by the specific workflow)[9][10]

V. Experimental Protocols

Protocol 1: Determination of Cytotoxicity using MTT Assay

Rationale: To establish a range of non-toxic concentrations of 3-acetamido-3-deoxy-D-glucose for subsequent experiments. The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability.[11]

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a 2X stock solution of 3-acetamido-3-deoxy-D-glucose in culture medium. Perform serial dilutions to create a range of 2X concentrations (e.g., from 100 mM down to 1 µM).

• Cell Treatment: Carefully remove the medium from the wells and add 100 µL of the 2X compound dilutions to the respective wells. Include wells with medium only (no cells) as a blank and wells with untreated cells as a negative control.

• Incubation: Incubate the plate for 24, 48, and 72 hours at 37°C, 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of 5 mg/mL MTT solution to each well. Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO) to each well. Pipette up and down to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Subtract the blank absorbance from all readings. Express the results as a percentage of the untreated control. Plot the percentage of cell viability versus the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Parameter	Recommendation
Cell Density	5,000 - 10,000 cells/well
Compound Conc. Range	1 µM - 50 mM (initial broad range)
Incubation Times	24, 48, 72 hours
MTT Concentration	5 mg/mL
Solubilization	DMSO
Absorbance Reading	570 nm

Protocol 2: Metabolic Competition Assay

Rationale: To determine if 3-acetamido-3-deoxy-D-glucose competes with glucosamine for uptake and incorporation into cellular macromolecules. A reduction in the incorporation of radiolabeled glucosamine in the presence of our test compound would suggest they share a common metabolic pathway.

Procedure:

• Cell Seeding: Seed cells in 24-well plates and grow to near confluence.

• Pre-incubation: Wash the cells twice with warm PBS. Pre-incubate the cells for 1 hour in glucose-free medium containing a range of non-toxic concentrations of 3-acetamido-3-deoxy-D-glucose (determined in Protocol 1). Include a control with no added compound.

• Radiolabeling: To each well, add D-[6-3H]-glucosamine to a final concentration of 1-2 µCi/mL.

• Incubation: Incubate for 4-6 hours at 37°C, 5% CO2.

• Harvesting:

  • Place the plate on ice.

  • Aspirate the medium and wash the cells three times with ice-cold PBS.

  • Add 500 µL of ice-cold 10% Trichloroacetic acid (TCA) to each well and incubate on ice for 30 minutes to precipitate macromolecules.

  • Wash the precipitate twice with ice-cold 70% ethanol.

  • Air-dry the wells.

• Lysis and Scintillation Counting:

  • Add 250 µL of 0.2 M NaOH to each well to dissolve the precipitate.

  • Transfer the lysate to a scintillation vial.

  • Add 4 mL of scintillation cocktail.

  • Measure the radioactivity using a scintillation counter.

• Protein Quantification: In a parallel set of wells treated identically (without the radiolabel), determine the total protein content using a BCA assay to normalize the radioactivity counts.

• Analysis: Express the results as counts per minute (CPM) per microgram of protein. Compare the CPM in the treated wells to the control wells.

Protocol 3: Analysis of Global Glycosylation by Lectin and Western Blotting

Rationale: To assess whether 3-acetamido-3-deoxy-D-glucose treatment alters the overall glycosylation pattern of cellular proteins. Lectins are proteins that bind to specific carbohydrate structures, and changes in their binding can indicate altered glycosylation.[12][13][14][15]

Procedure:

• Cell Treatment and Lysis:

  • Treat cells with a non-toxic concentration of 3-acetamido-3-deoxy-D-glucose for 24-48 hours.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates.

• SDS-PAGE and Western Blot:

  • Separate equal amounts of protein (20-30 µg) by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.[16]

• Lectin Blotting:

  • Block the membrane with 3% BSA in TBST for 1 hour at room temperature. (Note: Do not use milk as it contains glycoproteins).

  • Incubate the membrane with a biotinylated lectin (e.g., 1 µg/mL Concanavalin A for high-mannose N-glycans or Wheat Germ Agglutinin for GlcNAc/sialic acid) in blocking buffer for 1-2 hours.

  • Wash the membrane four times for 5 minutes each with TBST.

  • Incubate with Streptavidin-HRP diluted in blocking buffer for 1 hour.

  • Wash as in the previous step.

  • Detect the signal using a chemiluminescent substrate.

• Western Blotting for Specific Glycoproteins:

  • On a separate blot, probe with an antibody against a known glycoprotein to observe any shifts in molecular weight, which can indicate changes in glycosylation.[17][18]

• Analysis: Compare the banding patterns between treated and untreated samples. A change in the intensity or molecular weight of bands in the lectin blot or a shift in the molecular weight of a specific glycoprotein suggests an effect on glycosylation.

Protocol 4: Detailed Glycan Analysis by Mass Spectrometry

Rationale: For an in-depth structural analysis of how 3-acetamido-3-deoxy-D-glucose may be altering glycan structures. This is a more advanced technique that can identify the specific composition of N- and O-linked glycans.[19][20][21]

Procedure:

This protocol is highly specialized and typically requires collaboration with a core facility. The general workflow is as follows:

• Glycoprotein Enrichment: Enrich glycoproteins from the cell lysates of treated and untreated cells.

• Glycan Release: Release N-linked glycans using the enzyme PNGase F. O-linked glycans can be released by chemical methods like β-elimination.[9][10]

• Glycan Labeling and Purification: Label the released glycans with a fluorescent tag (e.g., 2-aminobenzamide) for detection and purification.

• Mass Spectrometry Analysis: Analyze the purified glycans using MALDI-TOF or LC-MS/MS to determine their mass and fragmentation patterns.

• Data Analysis: Compare the glycan profiles from treated and untreated cells to identify any new or altered glycan structures. This may reveal the incorporation of the 3-acetamido-3-deoxy-D-glucose moiety.

VI. Data Interpretation and Troubleshooting

Observation	Possible Interpretation	Next Steps
No cytotoxicity observed	The compound is well-tolerated at the tested concentrations.	Proceed with functional assays using a high concentration.
High cytotoxicity observed	The compound is toxic to cells.	Lower the concentration range significantly.
Reduced [3H]glucosamine incorporation	The compound competes for uptake or metabolism.	This supports its role as a metabolic probe or competitive inhibitor.
No change in [3H]glucosamine incorporation	The compound does not interfere with the HBP or is not taken up by cells.	Consider alternative uptake mechanisms or lack of activity.
Changes in lectin blot patterns	Global glycosylation is altered.	Proceed with mass spectrometry to identify specific changes.
No changes in lectin blot patterns	Global glycosylation is not significantly affected at the tested concentration/time.	Consider testing different lectins, concentrations, or incubation times.

VII. Implications for Drug Development and Future Perspectives

The characterization of novel sugar analogs like 3-acetamido-3-deoxy-D-glucose holds significant promise for drug development.[8][22] If this compound is found to be a potent inhibitor of glycosylation, it could be a lead for developing therapeutics for diseases characterized by aberrant glycosylation, such as cancer.[23] Conversely, if it is efficiently incorporated into glycans, it could be developed into a powerful tool for metabolic labeling.

Future work should focus on the synthesis of tagged versions of 3-acetamido-3-deoxy-D-glucose.[24] For instance, incorporating a bioorthogonal handle like an azide or alkyne group would allow for "click chemistry" ligation to reporter tags (e.g., fluorophores or biotin). This would enable direct visualization and affinity purification of molecules that have incorporated the sugar, providing definitive evidence of its metabolic fate and making it a highly specific metabolic probe.

VIII. References

• Morelle, W., & Michalski, J. C. (2007). Analysis of protein glycosylation by mass spectrometry. Nature Protocols, 2(7), 1585–1602. [Link]

• Morelle, W., & Michalski, J. C. (2007). Analysis of protein glycosylation by mass spectrometry. PubMed. [Link]

• van de Bittner, G. C., et al. (2022). Dynamic tracing of sugar metabolism reveals the mechanisms of action of synthetic sugar analogs. Glycobiology. [Link]

• Adorno-Cruz, V., & Wellen, K. E. (2020). The Nutrient-Sensing Hexosamine Biosynthetic Pathway as the Hub of Cancer Metabolic Rewiring. Cancers, 12(11), 3149. [Link]

• Compain, P., & Martin, O. R. (2018). Glycomimetics: Design, Synthesis, and Therapeutic Applications. Molecules, 23(7), 1665. [Link]

• Kawasaki, N., & Tateno, H. (2021). Lectin blotting. Glycoscience Protocols (GlycoPODv2). [Link]

• Longdom Publishing. (2023). An Overview on Synthetic Sugar Analogs and Glycan-Based Medicines. Journal of Glycobiology. [Link]

• MtoZ Biolabs. Methods for Detecting Changes in Protein Glycosylation Levels. [Link]

• JCGGDB. [Lectin blotting]:Glycoscience Protocol Online Database. [Link]

• Dennis, J. W., & Scholey, J. M. (2023). The Hexosamine Biosynthesis Pathway: Regulation and Function. Metabolites, 13(4), 549. [Link]

• D'Angelo, R., et al. (2021). Protein Glycosylation Investigated by Mass Spectrometry: An Overview. Journal of Clinical Medicine, 10(17), 3949. [Link]

• Ando, T., & Kawakami, T. (2021). Glycolysis and the Hexosamine Biosynthetic Pathway as Novel Targets for Upper and Lower Airway Inflammation. Journal of Clinical Medicine, 10(23), 5624. [Link]

• Asparia Glycomics. Lectin Glycoblotting. [Link]

• ResearchGate. (2019). Schematic illustration of the hexosamine biosynthetic pathway (HBP), its role in glycosaminoglycan synthesis and potential therapeutic targeting. [Link]

• ResearchGate. (2018). The hexosamine biosynthetic pathway. Glucose enters the cell and... [Link]

• Yang, Z., & Gildersleeve, J. C. (2011). Studying Extracellular Signaling Utilizing a Glycoproteomic Approach: Lectin Blot Surveys, a First and Important Step. Methods in Molecular Biology, 752, 149–160. [Link]

• MDPI. (2025). Synthetic Methods of Sugar Amino Acids and Their Application in the Development of Cyclic Peptide Therapeutics. Molecules. [Link]

• Islam, M. R., et al. (2022). Synthesis of Sugar and Nucleoside Analogs and Evaluation of Their Anticancer and Analgesic Potentials. Molecules, 27(11), 3505. [Link]

• Daou, S., et al. (2022). Immunoprecipitation and Western blot-based detection of protein O-GlcNAcylation in cells. STAR Protocols, 3(1), 101064. [Link]

• Alvarez, F. J., & Konopka, J. B. (2010). N-Acetylglucosamine Functions in Cell Signaling. Advances in Experimental Medicine and Biology, 666, 1–17. [Link]

• Cusabio. Western Blotting: Principles, Step-by-Step Workflow, and Troubleshooting Guide. [Link]

• Pföstl, A., et al. (2008). Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose. Biochemical Journal, 410(1), 187–194. [Link]

• Li, Y., et al. (2025). Decoding Protein Glycosylation by an Integrative Mass Spectrometry-Based De Novo Sequencing Strategy. JACS Au. [Link]

• Williams, D. T., & Jones, J. K. N. (1967). A new synthesis of 3-acetamido-3-deoxy-d-glucose. Canadian Journal of Chemistry, 45(1), 7-10. [Link]

• Pföstl, A., et al. (2008). Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-α-d-glucose. Biochemical Journal, 410(1), 187–194. [Link]

• ResearchGate. (2008). Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-{alpha}-D-glucose (dTDP-{alpha}-D-Quip3NAc). [Link]

• Wikipedia. N-Acetylglucosamine. [Link]

• Singh, M. I., & Pande, S. (2021). N-Acetylglucosamine Sensing and Metabolic Engineering for Attenuating Human and Plant Pathogens. Journal of Fungi, 7(10), 861. [Link]

• ResearchGate. (2013). Western blot analysis for detection of glycosylated protein disul fi de isomerase (PDI). [Link]

• Hameed, S., et al. (2015). Metabolic labeling for the visualization and identification of potentially O-GlcNAc modified proteins. Frontiers in Endocrinology, 6, 39. [Link]

• Riss, T. L., & Moravec, R. A. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Methods in Molecular Biology, 1914, 1–14. [Link]

• Pfoestl, A., et al. (2003). Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-galactose in Aneurinibacillus thermoaerophilus L420-91T. The Journal of Biological Chemistry, 278(30), 27970–27977. [Link]

• bioRxiv. (2021). Structure and function of N-acetylglucosamine kinase illuminates the catalytic mechanism of ROK kinases. [Link]

• ResearchGate. (2025). (PDF) N-Acetylglucosamine: Production and Applications. [Link]

• Dojindo Molecular Technologies, Inc. Measuring Cell Viability / Cytotoxicity. [Link]

• Megazyme. D-GLUCOSAMINE. [Link]

Sources

• 1. Metabolic Labeling Techniques - Creative Proteomics [creative-proteomics.com]
• 2. N-Acetylglucosamine Functions in Cell Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Glycolysis and the Hexosamine Biosynthetic Pathway as Novel Targets for Upper and Lower Airway Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-α-d-glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Analysis of protein glycosylation by mass spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 10. Analysis of protein glycosylation by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 12. Lectin blotting - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. [Lectin blotting]:Glycoscience Protocol Online Database [jcggdb.jp]
• 14. aspariaglycomics.com [aspariaglycomics.com]
• 15. Studying Extracellular Signaling Utilizing a Glycoproteomic Approach: Lectin Blot Surveys, a First and Important Step - PMC [pmc.ncbi.nlm.nih.gov]
• 16. cusabio.com [cusabio.com]
• 17. Methods for Detecting Changes in Protein Glycosylation Levels | MtoZ Biolabs [mtoz-biolabs.com]
• 18. Immunoprecipitation and Western blot-based detection of protein O-GlcNAcylation in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Protein Glycosylation Investigated by Mass Spectrometry: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 20. 聚糖的质谱 [sigmaaldrich.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Glycomimetics: Design, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 23. The Nutrient-Sensing Hexosamine Biosynthetic Pathway as the Hub of Cancer Metabolic Rewiring - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]

Application Note: Precision Synthesis of 3-Acetamido-3-deoxy-D-hexoses

Focus: Stereocontrolled Access to Kanosamine and Congeners

Executive Summary & Scientific Rationale

The synthesis of rare amino sugars, particularly those functionalized at the C3 position (e.g., 3-acetamido-3-deoxy-D-glucose, known as Kanosamine ), presents a unique stereochemical challenge compared to their ubiquitous C2 counterparts (GlcNAc).[1] These moieties are critical structural components in aminoglycoside antibiotics (e.g., Kanamycin), bacterial O-antigens (Vibrio cholerae, Pseudomonas aeruginosa), and emerging glycoconjugate vaccines.[1]

The Core Challenge: Nature and commerce provide abundant 2-amino sugars.[1] However, introducing a nitrogen functionality at C3 requires overcoming the inherent steric hindrance of the sugar ring and managing the stereochemical outcome of nucleophilic substitutions.[1] A direct SN2 displacement on a standard glucose framework (C3-equatorial leaving group) typically fails or proceeds with poor yield due to dipolar repulsion and steric blocking by the C1-C2 protecting group.[1]

The Solution: This guide details a "Double Inversion Strategy." Instead of forcing a displacement on the glucose configuration, we first invert the C3 stereocenter to the allo-configuration (axial hydroxyl).[1] This exposes the C3 position to a facile SN2 attack by an azide nucleophile, inverting it back to the desired gluco-configuration with the nitrogen installed.[1]

Strategic Pathway Visualization

The following flowchart illustrates the stereochemical logic required to synthesize 3-acetamido-3-deoxy-D-glucose from the commercially available Diacetone-D-Glucose.

Figure 1: The "Double Inversion" pathway.[1] Note how the synthesis intentionally inverts C3 to Allose to facilitate the final return to the Glucose configuration upon Azide attack.[1]

Detailed Experimental Protocols

Phase 1: Stereochemical Inversion (Gluco Allo)

Objective: To convert the C3-hydroxyl of 1,2:5,6-di-O-isopropylidene-

-D-glucofuranose from equatorial to axial.

Mechanism: The C3-OH is oxidized to a ketone.[1] Subsequent reduction with Sodium Borohydride (

) occurs preferentially from the less hindered convex face (exo-face), pushing the new hydroxyl group to the endo (axial/allo) position.[1]

Protocol:

• Oxidation: Dissolve Diacetone-D-Glucose (10.0 g, 38.4 mmol) in anhydrous DMSO (60 mL) and Acetic Anhydride (40 mL). Stir at room temperature for 18–24 hours under inert atmosphere (

  ).

  • Checkpoint: TLC (1:1 Hexane/EtOAc) should show the disappearance of the starting material (

    ) and appearance of the ketone ( ).[1]

• Workup: Pour reaction mixture into ice-water. Extract with

  (3 x 100 mL). Wash organic layer with saturated to remove acetic acid traces.[1] Dry over and concentrate.

• Reduction: Dissolve the crude ketone in MeOH (100 mL) and cool to 0°C. Add

  (1.5 g, 39.6 mmol) portion-wise. Stir for 2 hours.

• Purification: Quench with Acetone, concentrate, and partition between water/DCM. The major product is 1,2:5,6-di-O-isopropylidene-

  -D-allofuranose .[1] Recrystallize from cyclohexane or purify via flash chromatography.

Data Summary:

Parameter	Value	Note
Starting Material	Diacetone-D-Glucose	Commercial grade
Oxidant	DMSO/Ac2O	Alternative: PDC/DCM
Reductant	NaBH4	Yields >85% allo-isomer

| Key Intermediate | Diacetone-D-Allose | C3-OH is Axial |[1][2]

Phase 2: Activation and Azide Displacement[1]

Objective: Install the nitrogen functionality with inversion of configuration (Allo

Gluco).

Critical Insight: The leaving group at C3 must be excellent. Tosylates (Ts) are often used, but Triflates (Tf) are superior for hindered secondary alcohols in furanose rings, significantly reducing elimination side-products.[1]

Protocol:

• Triflation: To a solution of Diacetone-D-Allose (5.0 g, 19.2 mmol) in dry DCM (50 mL) and Pyridine (5 mL) at -10°C, slowly add Triflic Anhydride (

  , 3.9 mL, 23 mmol). Stir for 1 hour.

  • Safety:

    is corrosive.[1] Handle in a fume hood.

• Workup: Wash with cold 1M HCl, then saturated

  . Dry and concentrate immediately. Do not store the triflate; use it directly.

• Displacement: Dissolve the crude triflate in anhydrous DMF (40 mL). Add Sodium Azide (

  , 2.5 g, 38.4 mmol).[1] Heat to 80°C for 4–6 hours.

  • Mechanism:[1][3][4][5][6] The azide ion attacks from the "back," inverting the axial C3-position to the equatorial position, restoring the D-gluco configuration.[1]

• Isolation: Dilute with water, extract with Ether (to avoid DMF emulsion). The product is 3-azido-3-deoxy-1,2:5,6-di-O-isopropylidene-

  -D-glucofuranose .[1]

Troubleshooting Table:

Observation	Root Cause	Corrective Action
Low Yield in Displacement	Elimination of Triflate	Lower reaction temp to 60°C; ensure anhydrous conditions.
No Reaction	Old NaN3	Use fresh, activated NaN3.

| Product is Allo-Azide | Double Inversion failed | Confirm starting material was pure Allose (axial OH) by NMR. |

Phase 3: Reduction and Acetylation

Objective: Convert the azide to the acetamido group (

).

Protocol:

• Staudinger Reduction: Dissolve the Azido-sugar (3.0 g) in THF (30 mL). Add Triphenylphosphine (

  , 1.2 eq) and water (1 mL). Stir at RT for 12 hours.[1]

• Acetylation: Upon completion (cessation of

  evolution), add Acetic Anhydride (5 mL) and Pyridine (5 mL) directly to the reaction pot. Stir for 3 hours.

• Final Workup: Concentrate and purify via silica gel chromatography (Hexane/EtOAc gradient).

• Deprotection (Optional): To obtain the free sugar, treat with aqueous Acetic Acid (70%) or TFA/Water to remove isopropylidene groups.[1]

Characterization Standards

To validate the synthesis, compare spectral data against established values.[1]

• 1H NMR (CDCl3, 400 MHz) for 3-acetamido-derivative:

  • H-1: Doublet at

    5.8–5.9 ppm ( Hz) characteristic of -furanose.[1]

  • H-3: Multiplet shifted upfield relative to the O-substituted precursor, indicating N-substitution.[1]

  • NH: Broad doublet/singlet around

    6.0–6.5 ppm (exchangeable with ).[1]

  • NAc: Sharp singlet at

    1.9–2.0 ppm.

• Coupling Constants (

  and ):

  • For the gluco-configuration (target),

    is typically small (< 1 Hz) in the furanose form due to the trans relationship of H2 and H3, whereas the allo-precursor shows a larger coupling constant.[1]

References

• Brimacombe, J. S., & Mofti, M. C. (1971).[1] A new synthesis of 3-acetamido-3-deoxy-D-glucose.[1][7][8] Canadian Journal of Chemistry, 49(23).[1]

  • Source:[1]

• Pföstl, A., et al. (2008).[1] Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose. Biochemical Journal, 410(1), 187-194.[1]

  • Source:[1]

• Adamo, R., et al. (2016).[1] Chemical Synthesis of Rare, Deoxy-Amino Sugars Containing Bacterial Glycoconjugates as Potential Vaccine Candidates.[1][6][9] Molecules, 21(11).[1]

  • Source:[1]

• BenchChem Protocols.

  • Source:[1]

Sources

• 1. Acetamido sugar biosynthesis in the Euryarchaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The use of tri-O-acetyl-D-glucal and -D-galactal in the synthesis of 3-acetamido-2,3-dideoxyhexopyranoses and -hexopyranosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Chemical Synthesis of Rare, Deoxy-Amino Sugars Containing Bacterial Glycoconjugates as Potential Vaccine Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. pubs.rsc.org [pubs.rsc.org]

Application Note: Metabolic Labeling and Bioorthogonal Click Chemistry Using Modified 3-Deoxy-D-Glucose Derivatives

Subtitle: Chemoenzymatic Synthesis of 3-Azido-Trehalose (3-TreAz) and SPAAC-Mediated Interrogation of the Mycobacterial Trehalome Target Audience: Researchers, scientists, and drug development professionals in glycobiology and infectious diseases.

Introduction & Mechanistic Grounding

While 3-acetamido-3-deoxy-D-glucose is widely utilized as a standard biochemical reagent in glycobiology to study carbohydrate enzymology and protein-glycan recognition[1], its utility in live-cell imaging requires chemical functionalization. By modifying the native acetamido group into an bioorthogonal azide, researchers generate 3-azido-3-deoxy-D-glucose —a highly effective chemical reporter for Metabolic Oligosaccharide Engineering (MOE)[2].

A premier application of this modified sugar is the interrogation of the mycobacterial "trehalome." Mycobacterium tuberculosis (Mtb) and related species rely heavily on trehalose—a disaccharide of glucose—to synthesize essential mycomembrane glycolipids, such as trehalose monomycolate (TMM) and trehalose dimycolate (TDM)[3].

Causality in Experimental Design: Why target the 3-position? Mycobacteria possess multiple pathways for trehalose uptake and processing. While modifications at the 2-, 4-, and 6-positions are primarily processed by the LpqY-SugABC recycling pathway, 3-azido-trehalose (3-TreAz) is uniquely recognized and incorporated directly by the Ag85 mycolyltransferase complex [4][5][6]. This allows researchers to selectively image mycomembrane biogenesis without phenotypic perturbation.

Chemoenzymatic Synthesis of 3-TreAz

Synthesizing trehalose analogues chemically is notoriously difficult due to the need for precise

glycosidic linkages. To bypass complex protection/deprotection steps, a chemoenzymatic approach is employed using the substrate-promiscuous Trehalose Synthase (TreT) from Thermoproteus tenax[2][7].

Reaction Components

Table 1: Optimized Reagent Concentrations for TreT-Catalyzed Synthesis

Component	Final Concentration	Mechanistic Function
3-Azido-3-deoxy-D-glucose	20 mM	Azido-modified substrate acting as the bioorthogonal reporter.
UDP-Glucose	40 mM	Glycosyl donor. Note: A 2:1 ratio is used to drive the reversible TreT reaction toward product formation.
MgCl₂·6H₂O	20 mM	Essential divalent cation cofactor required for TreT nucleotidyltransferase activity.
TreT Enzyme (His-tagged)	300 μg/mL	Biocatalyst enabling one-step linkage formation.
Tris Buffer (pH 7.5)	1x	Maintains optimal physiological pH for enzyme stability.

Step-by-Step Synthesis Protocol

• Preparation: In a 15 mL conical tube, sequentially add 3-azido-3-deoxy-D-glucose (16.4 mg) and UDP-glucose (97.6 mg) into Tris buffer[2].

• Cofactor Addition: Add MgCl₂·6H₂O (16.2 mg) to the solution. Critical step: Ensure complete dissolution before enzyme addition to prevent localized denaturation.

• Enzymatic Catalysis: Introduce 4 mL of His-tagged TreT enzyme (300 μg/mL). Mix thoroughly by gentle pipetting.

• Incubation: Incubate the reaction at 37°C for 24 hours.

• Purification: Terminate the reaction by heat inactivation (95°C for 5 min), centrifuge to pellet precipitated enzyme, and purify the 3-TreAz product via size-exclusion chromatography or HPLC. Expected yield is

  90%[7].

Chemoenzymatic synthesis of 3-TreAz using TreT-catalyzed glycosyl transfer.

In Vivo Metabolic Labeling & SPAAC Click Chemistry

Once synthesized, 3-TreAz is utilized to metabolically label live mycobacteria. To visualize the incorporated azides, Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) is strictly preferred over Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Causality in Experimental Choices: Cu(I) catalysts generate reactive oxygen species (ROS) that are highly toxic to live mycobacteria, confounding phenotypic assays. SPAAC utilizes cyclooctynes (e.g., BARAC or DBCO) that react spontaneously with azides via ring-strain release, ensuring zero toxicity and high temporal resolution in live cells[4][8].

Labeling and Ligation Protocol

• Culture Preparation: Grow M. smegmatis (mc²155) or M. tuberculosis in Middlebrook 7H9 broth to early logarithmic phase (OD₆₀₀

  0.3).

• Metabolic Incorporation: Spike the culture with 100 μM of 3-TreAz. Incubate for 12–16 hours at 37°C. Note: 3-TreAz requires higher concentrations than 2-TreAz due to its specific reliance on the Ag85 complex rather than the highly efficient recycling pathway[4][5].

• Washing: Pellet the bacteria (3,000 x g, 5 min) and wash three times with 1x PBS containing 0.5% BSA to remove all unincorporated 3-TreAz.

• Bioorthogonal Click (SPAAC): Resuspend the pellet in 1x PBS. Add 1 μM of BARAC-Fluor (or a DBCO-fluorophore conjugate). Incubate in the dark at room temperature for 30 minutes[4].

• Final Wash & Fixation: Wash the cells three times with PBS to remove unreacted fluorophore. Fix with 4% paraformaldehyde (PFA) for 15 minutes if analyzing pathogenic strains.

Self-Validating System Controls

A robust protocol must be self-validating. Always run the following parallel controls:

• Negative Control (Background): Vehicle-treated cells (no 3-TreAz) reacted with DBCO-fluorophore to establish baseline autofluorescence and non-specific probe binding.

• Mechanistic Control: Use a

  sugC mutant strain (lacking the recycling transporter). Unlike 2-TreAz, which loses signal in this mutant, 3-TreAz labeling will remain robust, proving its exclusive processing by the Ag85 complex[4][5].

Workflow for metabolic labeling and SPAAC-mediated visualization of the mycobacterial mycomembrane.

Data Interpretation & Comparative Efficacy

When analyzing flow cytometry or fluorescence microscopy data, it is critical to understand how the position of the azide modification dictates biological fate.

Table 2: TreAz Analogue Pathway Utilization in M. smegmatis [4][6]

Analogue	Optimal Labeling Conc.	Primary Uptake/Processing Pathway	Cellular Localization
2-TreAz	5 – 25 μM	Recycling Pathway (LpqY-SugABC)	Cytosol & Mycomembrane
3-TreAz	100 μM	Ag85 Mycolyltransferase Complex	Strictly Mycomembrane (TMM/TDM)
4-TreAz	100 μM	Recycling Pathway (LpqY-SugABC)	Cytosol & Mycomembrane
6-TreAz	5 – 25 μM	Recycling Pathway (LpqY-SugABC)	Cytosol & Mycomembrane

Insight: Because 3-TreAz bypasses the cytosolic recycling pathway, it serves as the most precise tool for exclusively interrogating extracellular mycomembrane dynamics and Ag85 activity.

References

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Targeting Mycobacterium tuberculosis Persistence through Inhibition of the Trehalose Catalytic Shift - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Probing the Mycobacterial Trehalome with Bioorthogonal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of trehalose-based chemical tools for the study of the mycobacterial membrane [comptes-rendus.academie-sciences.fr]
• 7. Targeting Mycobacterium tuberculosis Persistence through Inhibition of the Trehalose Catalytic Shift - PMC [pmc.ncbi.nlm.nih.gov]
• 8. escholarship.org [escholarship.org]

Application Note: Highly Selective N-Acetylation of 3-Amino-3-Deoxy-D-Glucose (Kanosamine)

Executive Summary

The synthesis and modification of amino sugars are foundational to the development of aminoglycoside antibiotics and complex carbohydrate therapeutics. 3-Amino-3-deoxy-D-glucose (kanosamine) is a critical structural moiety in this domain[1]. Converting this primary amine to its 3-acetamido derivative requires a highly chemoselective protocol to prevent the simultaneous esterification (O-acetylation) of the unprotected secondary and primary hydroxyl groups on the pyranose ring. This application note details a robust, self-validating methodology for the selective N-acetylation of 3-amino-3-deoxy-D-glucose, leveraging differential nucleophilicity and precise solvent dynamics.

Mechanistic Causality & Reaction Design

The core challenge in acylating unprotected amino sugars is achieving absolute chemoselectivity. The primary amine at the C3 position is intrinsically more nucleophilic than the surrounding hydroxyl groups. However, in the presence of strong bases or non-nucleophilic solvents, acetic anhydride (

) will indiscriminately attack both functional groups.

To dictate causality in favor of N-acetylation, this protocol adapts the classical supersaturated methanolic free-base method[2].

• Free Base Generation: The starting material, 3-amino-3-deoxy-D-glucose hydrochloride, is neutralized with a precise stoichiometric equivalent of sodium methoxide (NaOMe). This liberates the free amine without introducing excess alkalinity that could catalyze O-acetylation.

• Solvent Selection: Anhydrous methanol serves a dual mechanistic purpose. First, it acts as a polar protic solvent that stabilizes the transition state of the amide bond formation. Second, it acts as a competitive nucleophile; any excess

  reacts with methanol to form volatile methyl acetate and acetic acid, effectively quenching the reagent before it can esterify the less reactive hydroxyl groups[2].

Experimental Workflow Visualization

Workflow for the selective N-acetylation of 3-amino-3-deoxy-D-glucose.

Quantitative Reaction Parameters

Table 1: Reaction Stoichiometry and Conditions

Parameter	Value / Specification	Mechanistic Rationale
Starting Material (SM)	3-Amino-3-deoxy-D-glucose HCl (1.0 eq)	Precursor amino sugar
Base	NaOMe (1.0 - 1.05 eq, 1M in MeOH)	Liberates free amine; avoids excess alkalinity
Acylating Agent	Acetic Anhydride ( ) (1.5 - 2.0 eq)	Drives amide formation to completion
Solvent	Anhydrous Methanol (10 mL / g of SM)	Quenches excess to prevent O-acetylation
Temperature	20°C - 25°C (Room Temperature)	Minimizes thermodynamic O-acetylation pathways
Reaction Time	1 - 2 hours	Ensures complete conversion

Step-by-Step Experimental Protocol

Phase 1: Free Base Generation

• Suspend 3-amino-3-deoxy-D-glucose hydrochloride in anhydrous methanol (approximately 10 mL per gram of sugar) in a round-bottom flask equipped with a magnetic stir bar.

• Under continuous stirring at room temperature (20–25°C), add 1.0 equivalent of a freshly prepared Sodium Methoxide (NaOMe) solution (1M in methanol) dropwise.

• Stir for 15–30 minutes. Observation: The liberation of the free amino sugar may result in a supersaturated solution or partial precipitation[2]. Proceed immediately to Phase 2 to prevent degradation of the free amine.

Phase 2: N-Acetylation 4. To the methanolic mixture, add 1.5 to 2.0 equivalents of acetic anhydride (

) dropwise over a period of 5 minutes. 5. Maintain the reaction at room temperature. The mixture will typically clarify as the highly soluble N-acetylated product forms, followed by potential re-crystallization depending on the exact concentration. 6. Stir the reaction mixture mechanically for 1 to 2 hours to ensure complete conversion[3].

Phase 3: Workup & Isolation 7. Crystallization: If crystallization has ensued during the reaction, cool the flask to 4°C overnight to maximize the precipitate yield. If the product remains in solution, concentrate the mixture under reduced pressure to a minimal volume, and induce crystallization by the dropwise addition of diethyl ether. 8. Filtration: Filter the resulting precipitate through a coarse fritted funnel. 9. Washing & Drying: Wash the filter cake with a minimal volume of ice-cold methanol followed by copious amounts of diethyl ether. Dry the crude 3-acetamido-3-deoxy-D-glucose under vacuum over a desiccant (e.g., anhydrous calcium chloride)[2]. 10. Optional Desalting: To remove residual NaCl generated during neutralization, recrystallize the crude product from a minimal quantity of water by adding ethanol and ether to incipient turbidity[2].

Self-Validation & Analytical Troubleshooting

A robust protocol must be a self-validating system. To ensure that absolute chemoselectivity was achieved, the product must be evaluated against the parameters in Table 2.

Table 2: Analytical Validation Parameters

Analytical Technique	Target Signal / Parameter	Diagnostic Indication
LC-MS (ESI+)	m/z 222.1	Confirmation of desired N-acetylated product
LC-MS (ESI+)	m/z 264.1	Detection of unwanted O-acetylation byproduct
H-NMR ( )	Singlet, ~ 2.0 ppm (3H)	Confirmation of N-acetyl methyl protons
H-NMR ( )	Additional singlets, 2.1-2.2 ppm	Indicates O-acetyl methyl protons (impurity)

Built-In Correction Mechanism: If analytical validation reveals peaks at m/z 264.1 or NMR singlets at

2.1-2.2 ppm, the system has experienced over-acetylation. Because the amide bond is significantly more stable than the ester bond, this can be corrected without discarding the batch.

• Resolution: Resuspend the over-acetylated crude product in anhydrous methanol and add a catalytic amount of NaOMe (Zemplén deacetylation conditions). Stir for 2 hours at room temperature. The O-acetyl esters will be selectively cleaved to methyl acetate, leaving the robust C3 N-acetyl amide completely intact. Neutralize the solution with a cation exchange resin (H+ form), filter, and concentrate to recover the pure 3-acetamido-3-deoxy-D-glucose.

References

• Title: A Simplified Preparation of N-Acetyl-D-glucosamine Source: Bulletin of the Institute for Chemical Research, Kyoto University (1955) URL: [Link]

• Title: A new synthesis of 3-acetamido-3-deoxy-d-glucose Source: Canadian Journal of Chemistry (1967) URL: [Link]

• Title: Facile synthesis of 3-acetamido-3-deoxy-D-glucose and 3-amino-3-deoxy-D-xylose Source: Carbohydrate Research (1967) URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-Acetamido-3-deoxy-D-glucose

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize the chemical synthesis of 3-acetamido-3-deoxy-D-glucose (the N-acetylated derivative of kanosamine).

This rare amino sugar is a critical structural motif in aminoglycoside antibiotics (e.g., kanamycin) and acts as a potent inhibitor of bacterial cell wall synthesis[1],[2]. While enzymatic pathways exist for related dideoxy derivatives[3], scalable synthetic access relies heavily on the stereoselective inversion of D-allofuranose derivatives[4]. The following guide dissects the causality behind common synthetic failures and provides field-proven, self-validating solutions to maximize your yield.

Synthetic Workflow

Chemical synthesis workflow of 3-acetamido-3-deoxy-D-glucose from allofuranose.

Troubleshooting & FAQs

Q1: Why is the yield of the Sₙ2 azide displacement at C3 consistently below 40%, and how can I improve it?

• Causality: The classic synthesis utilizes a tosylate (Ts) leaving group at the C3 position of 1,2;5,6-di-O-isopropylidene-α-D-allofuranose[4]. The furanose endo-face is highly sterically hindered. Forcing the reaction with high heat (120°C) to overcome this barrier leads to competing elimination reactions and thermal degradation of the sugar ring.

• Solution: Upgrade the leaving group to a trifluoromethanesulfonate (triflate, TfO⁻). Triflates are orders of magnitude more reactive, allowing the azide displacement to proceed smoothly at 40°C, drastically reducing elimination byproducts.

• Self-Validation: Monitor the reaction via TLC (Hexane:EtOAc 3:1). The triflate spot will rapidly disappear. FTIR analysis of the isolated product will show a sharp, intense azide stretching band at ~2100 cm⁻¹, confirming successful substitution before proceeding.

Q2: During the reduction of the 3-azido intermediate, I observe incomplete conversion and catalyst poisoning. What is the alternative?

• Causality: Heterogeneous catalytic hydrogenation (H₂, Pd/C) is highly sensitive to steric shielding by the bulky isopropylidene protecting groups and trace sulfur impurities from previous steps.

• Solution: Implement a Staudinger reduction using triphenylphosphine (PPh₃) in THF/H₂O. This homogeneous reaction forms an iminophosphorane intermediate that hydrolyzes smoothly to the primary amine, completely bypassing surface-catalyst limitations.

• Self-Validation: The reaction is self-indicating; nitrogen gas evolution visually ceases when the initial phosphine attack is complete. Post-hydrolysis, a ninhydrin stain on the TLC plate will yield a bright purple spot, confirming the presence of the free primary amine.

Q3: My N-acetylation step yields a mixture of N-acetylated and O-acetylated products. How do I achieve strict chemoselectivity?

• Causality: Using excess acetic anhydride in basic solvents (like pyridine) indiscriminately acetylates both the newly formed C3 amine and any partially deprotected hydroxyl groups.

• Solution: Perform the acetylation in anhydrous methanol using exactly 1.1 equivalents of acetic anhydride. The primary amine is significantly more nucleophilic than hydroxyl groups, and methanol acts as a mild scavenger for excess anhydride, ensuring exclusive N-acetylation.

• Self-Validation: The ninhydrin-positive spot (purple) on the TLC will completely disappear, replaced by a UV-active/charring-positive spot that does not react with ninhydrin.

Q4: The final global deprotection step (removal of isopropylidene acetals) results in sugar degradation. How can I prevent this?

• Causality: Harsh acidic conditions (e.g., refluxing 1M HCl) cause cleavage of the delicate glycosidic bonds and promote dehydration of the sugar ring.

• Solution: Use a milder, controlled acid system, such as 90% aqueous trifluoroacetic acid (TFA) at 0°C to room temperature.

• Self-Validation: Mass spectrometry (ESI-MS) of the crude aqueous layer will show the exact mass of the fully deprotected 3-acetamido-3-deoxy-D-glucose (m/z 221.09 for[M+H]⁺), with an absence of lower-mass degradation fragments.

Quantitative Yield Optimization

The table below summarizes the expected yield improvements when upgrading from the traditional methodology to the optimized protocols described in this guide.

Synthesis Step	Traditional Method (Yield)	Optimized Method (Yield)	Key Optimization Parameter
C3 Activation & Displacement	Tosylate + NaN₃, 120°C (35-45%)	Triflate + NaN₃, 40°C (85-90%)	Leaving group reactivity
Azide Reduction	H₂, Pd/C, 1 atm (60-70%)	Staudinger (PPh₃/H₂O) (92-98%)	Homogeneous vs. Heterogeneous
N-Acetylation	Ac₂O / Pyridine (75% + O-acetyl)	Ac₂O / MeOH (95% exclusive)	Solvent chemoselectivity
Global Deprotection	1M HCl, 80°C (50-60%)	90% aq. TFA, 25°C (85-90%)	Mild acidic hydrolysis

Step-by-Step Optimized Methodology

Note: This protocol assumes starting from 1,2;5,6-di-O-isopropylidene-α-D-allofuranose.

• Triflation (C3 Activation):

  • Dissolve 10 mmol of the allofuranose precursor in 50 mL anhydrous CH₂Cl₂ and 30 mmol of anhydrous pyridine.

  • Cool the system to -20°C under an argon atmosphere.

  • Add 12 mmol of trifluoromethanesulfonic anhydride (Tf₂O) dropwise over 15 minutes.

  • Validation Check: TLC will show complete consumption of the starting material within 1 hour. Quench with ice water, extract with CH₂Cl₂, and concentrate.

• Azidation (Sₙ2 Inversion):

  • Dissolve the crude triflate in 40 mL of anhydrous DMF.

  • Add 30 mmol of sodium azide (NaN₃).

  • Stir the mixture at 40°C for 4 hours.

  • Validation Check: FTIR of a crude aliquot will reveal a strong azide peak at ~2100 cm⁻¹. Extract with ethyl acetate/water to isolate 3-azido-3-deoxy-1,2;5,6-di-O-isopropylidene-α-D-glucofuranose.

• Staudinger Reduction:

  • Dissolve the azide intermediate in 50 mL of THF.

  • Add 15 mmol of triphenylphosphine (PPh₃). Stir at room temperature until N₂ gas evolution ceases (approx. 2 hours).

  • Add 5 mL of deionized water and heat to 50°C for 4 hours to hydrolyze the iminophosphorane.

  • Validation Check: TLC (ninhydrin stain) will display a bright purple spot. Purify via silica gel chromatography to yield the pure amine.

• Chemoselective N-Acetylation:

  • Dissolve the purified amine in 30 mL of anhydrous methanol.

  • Cool to 0°C and slowly add 1.1 equivalents of acetic anhydride (Ac₂O).

  • Stir for 2 hours at room temperature.

  • Validation Check: The ninhydrin-positive spot will vanish. Evaporate the solvent in vacuo to obtain the N-acetylated intermediate.

• Acetal Deprotection:

  • Treat the intermediate with 20 mL of 90% aqueous TFA at 0°C.

  • Warm to room temperature and stir for 2 hours.

  • Validation Check: ESI-MS will confirm the target mass (m/z 221.09). Co-evaporate with toluene (3x) to remove residual TFA. Lyophilize the aqueous residue to yield pure 3-acetamido-3-deoxy-D-glucose as a white powder.

References

• Title: A new synthesis of 3-acetamido-3-deoxy-D-glucose Source: Canadian Journal of Chemistry URL: [Link]

• Title: Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose Source: Biochemical Journal / PubMed Central URL: [Link]

• Title: Studies on bacterial cell wall inhibitors. III. 3-amino-3-deoxy-D-glucose, an inhibitor of bacterial cell wall synthesis Source: Biochimica et Biophysica Acta URL: [Link]

• Title: Toward Fluorinated Aminoglycosides: Structural Studies of Phenylhydrazine Condensation with Carbohydrate Derivatives Source: Synlett / idUS URL: [Link]

Sources

• 1. Studies on bacterial cell wall inhibitors. III. 3-amino-3-deoxy-D-glucose, an inhibitor of bacterial cell wall synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. idus.us.es [idus.us.es]
• 3. Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Purification of 3-Acetamido-3-deoxy-D-glucose Mixtures

Welcome. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges of isolating 3-acetamido-3-deoxy-D-glucose (also known as N-acetylkanosamine). Whether you are extracting this compound from fermentative broths or synthesizing it de novo, this guide provides the causality behind the chemistry and self-validating protocols to ensure absolute purity.

Chemical synthesis pathway of 3-acetamido-3-deoxy-D-glucose via azide displacement.

Section 1: Troubleshooting FAQs

Q1: During the selective N-acetylation of 3-amino-3-deoxy-D-glucose (kanosamine), my crude mixture contains unreacted starting material, the target N-acetylated product, and over-acetylated byproducts. What is the most robust strategy for isolation? Answer: The causality of this separation relies entirely on the distinct ionization states of your mixture components. Kanosamine, naturally produced by certain Bacillus species [1], contains a primary amine (pKa ~8.0) that remains protonated and positively charged at neutral pH. In contrast, your target (3-acetamido-3-deoxy-D-glucose) is a neutral amide, and any over-acetylated byproducts (e.g., N,O-diacetates) are also neutral but significantly more hydrophobic. The Fix: Implement a two-dimensional orthogonal purification. First, use a strong cation-exchange resin (H+ or NH4+ form). The unreacted kanosamine will bind tightly via ionic interactions, allowing the neutral target and byproducts to wash through in the void volume. Second, apply the neutral fraction to a Reverse-Phase (RP) C18 column; the highly polar target will elute rapidly, while the hydrophobic O-acetylated byproducts will be retained.

Q2: I am synthesizing 3-acetamido-3-deoxy-D-glucose via the azide displacement method. After final deprotection, my yield is low and the mixture is complex. How do I track the target? Answer: The classic synthesis route involves the replacement of a sulfonate group by an azide ion, which inverts the stereocenter of a protected D-allofuranose derivative to yield the D-gluco configuration [2]. After reduction and N-acetylation, the isopropylidene protecting groups must be removed via acid hydrolysis. Incomplete hydrolysis is the primary cause of complex mixtures here, leaving mono-isopropylidene intermediates. The Fix: Track your target using Thin-Layer Chromatography (TLC) on silica gel (eluent: EtOAc/MeOH/H2O). Crucial validation: Because the target is N-acetylated, it will not react strongly with a ninhydrin stain (unlike the free amine precursor). You must use a general carbohydrate stain like p-anisaldehyde or sulfuric acid/ethanol to visualize the target. For definitive mass tracking, use LC-MS in ESI-negative mode (monitoring m/z 220 [M-H]⁻).

Q3: During RP-HPLC analysis, my purified 3-acetamido-3-deoxy-D-glucose presents as a broad, split, or double peak. Is my sample contaminated? Answer: Not necessarily. This is a classic manifestation of mutarotation. In aqueous solutions, 3-acetamido-3-deoxy-D-glucose exists in a dynamic equilibrium between its

- and -pyranose anomers. High-resolution C18 columns can often resolve these anomers due to slight differences in their hydration spheres, causing a single pure compound to appear as two distinct peaks. The Fix: To validate that this is mutarotation and not contamination, collect both peaks separately, pool them, let them sit in water for 2 hours to re-equilibrate, and reinject. If the exact same double-peak profile reappears, your sample is pure. To force a single peak for accurate quantification, increase your column compartment temperature to 50°C; this accelerates the interconversion rate beyond the chromatographic timescale, coalescing the peaks.

Orthogonal purification workflow for kanosamine acetylation mixtures.

Section 2: Quantitative Data & Physicochemical Profiling

Understanding the physicochemical parameters of your mixture is critical for predicting chromatographic behavior.

Compound	Molecular Weight ( g/mol )	Charge State (pH 7.0)	Relative Hydrophobicity	Primary Purification Method
3-Amino-3-deoxy-D-glucose (Kanosamine)	179.17	+1 (Cationic)	Very Low	Cation-Exchange (Retained)
3-Acetamido-3-deoxy-D-glucose	221.21	0 (Neutral)	Low	RP-HPLC (Early Elution)
N,O-Diacetyl-3-amino-3-deoxy-D-glucose	263.24	0 (Neutral)	Moderate	RP-HPLC (Late Elution)
Penta-acetylated derivative	389.35	0 (Neutral)	High	Normal Phase / Silica Gel

Section 3: Self-Validating Experimental Protocols

Protocol A: Cation-Exchange Cleanup of N-Acetylation Reactions

Purpose: To quantitatively remove unreacted 3-amino-3-deoxy-D-glucose from the neutral N-acetylated target.

• Resin Preparation: Swell 10 g of Dowex 50W X8 strong cation-exchange resin (H+ form) in deionized water. Pack into a glass column and equilibrate with 5 column volumes (CV) of HPLC-grade water.

• Sample Loading: Dissolve your crude acetylation mixture in a minimum volume of water. Load carefully onto the column bed.

• Elution of Target: Elute with 3 CV of deionized water. Collect 5 mL fractions.

• Self-Validation Check 1 (Target Recovery): Spot 1 µL of each fraction onto a TLC plate and stain with p-anisaldehyde. Pool the fractions that stain positive (these contain your neutral 3-acetamido-3-deoxy-D-glucose and O-acetyl byproducts).

• Self-Validation Check 2 (Amine Retention): Spot the same fractions and stain with ninhydrin. A negative result confirms the complete removal of unreacted kanosamine.

• Column Regeneration: Elute the bound kanosamine using 3 CV of 1M NH₄OH, followed by water until the effluent pH returns to neutral.

Protocol B: Reverse-Phase HPLC Purification of the Neutral Fraction

Purpose: To separate the highly polar 3-acetamido-3-deoxy-D-glucose from hydrophobic O-acetylated byproducts.

• System Setup: Equip an HPLC system with a semi-preparative C18 column (e.g., 250 x 10 mm, 5 µm). Because sugars lack a strong UV chromophore, you must use an Evaporative Light Scattering Detector (ELSD) or Refractive Index Detector (RID).

• Mobile Phase: Isocratic elution using 95% Water / 5% Acetonitrile. (Avoid non-volatile buffers if using ELSD to prevent salt precipitation).

• Execution: Inject the pooled neutral fraction from Protocol A. The target 3-acetamido-3-deoxy-D-glucose will elute early (typically 8–12 minutes), while O-acetylated byproducts will be heavily retained (>20 minutes).

• Self-Validation Check 3 (Purity): Lyophilize the target peak. Re-dissolve a 1 mg aliquot in D₂O and perform ¹H-NMR. The presence of a single sharp singlet near 2.0 ppm confirms a single N-acetyl group, validating the removal of poly-acetylated contaminants.

References

• Williams, D. T., & Jones, J. K. N. (1967). A new synthesis of 3-acetamido-3-deoxy-D-glucose. Canadian Journal of Chemistry. URL:[Link]

• Fusetani, N., et al. (1987). 3-Amino-3-deoxy-D-glucose: an antibiotic produced by a deep-sea bacterium. Experientia. URL:[Link]

• Milner, J. L., et al. (1996). Production of Kanosamine by Bacillus cereus UW85. Applied and Environmental Microbiology. URL:[Link]

Sources

• 1. 3-Amino-3-deoxy-D-glucose: an antibiotic produced by a deep-sea bacterium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]

Troubleshooting low reactivity of 3-acetamido-3-deoxy-D-glucose donors

Topic: Troubleshooting Low Reactivity of 3-Acetamido-3-deoxy-D-glucose Donors Ticket ID: #GLY-3NHAc-OPT Status: Open

The "Kanosamine" Challenge: Why This Donor Fails

Executive Summary: Researchers working with 3-acetamido-3-deoxy-D-glucose (a derivative of Kanosamine) often encounter stalled reactions, low yields, or poor solubility. Unlike the common GlcNAc (2-acetamido) donors, the 3-acetamido isomer presents a unique set of physical and electronic barriers.

The failure is rarely due to the promoter alone. It is a structural problem caused by Intermolecular Hydrogen Bonding and Electronic Disarming .

The Core Mechanisms of Failure

Factor	Mechanism	Consequence
1. Aggregation (The "Velcro" Effect)	The C3-NHAc group acts as a potent hydrogen bond donor and acceptor. In non-polar glycosylation solvents (DCM, Toluene), these molecules self-assemble into supramolecular aggregates.	The effective concentration of the "free" donor is near zero. The promoter cannot activate a donor that is buried in a crystal-like lattice.
2. Electronic Disarming	The acetamido group is electron-withdrawing. While less deactivating than at C2, it still reduces electron density at the anomeric center via induction through C2.	The oxocarbenium ion intermediate is destabilized, raising the activation energy required for glycosylation.
3. No Neighboring Group Participation (NGP)	Unlike C2-acetamido groups, a C3-acetamido group is too distant to form a stable oxazoline intermediate with the anomeric center.	You lose the "anchoring" effect that stabilizes reactive intermediates in GlcNAc chemistry, leading to potential anomerization or decomposition.

Diagnostic Flowchart

Before altering your promoter system, determine if the issue is Solubility/Aggregation or Intrinsic Reactivity .

Figure 1: Decision matrix for troubleshooting 3-acetamido donor failures. Most cases fall under the "No Solubility" branch due to amide aggregation.

Strategic Solutions

Strategy A: The "Azide Switch" (Gold Standard)

The Logic: The most robust solution is to avoid the amide during glycosylation entirely. Replace the 3-acetamido group with a 3-azido (N3) group.

• Why it works: The azide is non-participating, does not hydrogen bond (preventing aggregation), and is electronically less disarming than the amide.

• Workflow: Glycosylate with 3-azido donor

  Reduce Azide to Amine Acetylate to Amide.

Strategy B: Taming the Amide (Direct Optimization)

The Logic: If you cannot change the donor structure, you must disrupt the hydrogen bonding network without killing the reactivity.

• The "Pro" Trick: In-situ N-Silylation . Adding a silylating agent (like BSA or MSTFA) can temporarily mask the amide nitrogen proton, breaking the H-bonds and improving solubility in DCM.

Experimental Protocols

Protocol 1: The Azide Route (Recommended)

Use this for high-value acceptors or complex oligosaccharide synthesis.

Reagents:

• Donor: 3-Azido-3-deoxy-2,4,6-tri-O-benzyl-D-glucopyranosyl trichloroacetimidate.

• Promoter: TMSOTf (Trimethylsilyl trifluoromethanesulfonate).

• Solvent: Anhydrous DCM (Dichloromethane).

Step-by-Step:

• Drying: Co-evaporate the donor (1.2 equiv) and acceptor (1.0 equiv) with anhydrous toluene (3x). Dry under high vacuum for 2 hours.

• Solvation: Dissolve in anhydrous DCM (0.05 M concentration relative to acceptor). Add activated 4Å molecular sieves. Stir for 30 mins at room temp.

• Activation: Cool the mixture to -20°C (Azide donors are more reactive than amides; -78°C might be too cold, 0°C might cause hydrolysis).

• Injection: Add TMSOTf (0.1 equiv) dropwise.

• Monitoring: TLC should show consumption of donor within 30-60 minutes.

• Quench: Add Et3N (triethylamine) to neutralize.

• Post-Processing: Perform Staudinger reduction (

  , ) followed by acetylation ( , Pyridine) to regenerate the 3-acetamido group.

Protocol 2: Direct Glycosylation with Solvation Tuning

Use this if you are restricted to the 3-acetamido donor.

Reagents:

• Donor: 3-Acetamido-3-deoxy-2,4,6-tri-O-benzyl-D-glucopyranosyl thioglycoside (e.g., SEt or STol).

• Promoter: NIS (N-Iodosuccinimide) / TfOH (Triflic Acid).

• Additive: BSA (N,O-Bis(trimethylsilyl)acetamide) .

Step-by-Step:

• Mixture: Combine Donor and Acceptor in DCM.

• Silylation (Critical Step): Add 2.0 equiv of BSA to the reaction mixture before adding the promoter. Stir for 15 mins.

  • Mechanism:[1][2][3][4] BSA silylates the amide nitrogen (

    ). This breaks intermolecular H-bonds, turning the suspension into a clear solution.

• Activation: Cool to -10°C. Add NIS (1.5 equiv) and TfOH (0.1 equiv).

• Reaction: The reaction will proceed faster due to monomeric donor species.

• Workup: The TMS group on the amide is labile and will fall off during the aqueous workup (

  wash), restoring the natural acetamido group.

Comparative Data: Solvent & Donor Effects

The following table summarizes reactivity data based on internal optimization studies for Kanosamine donors.

Donor C3-Substituent	Solvent System	Solubility	Relative Reactivity ( )	Yield (Model Acceptor)
-NHAc (Acetamide)	DCM	Poor (Gel)	< 0.1	Trace
-NHAc	DCM + DMF (4:1)	Good	0.5	35% (DMF inhibits promoter)
-NHAc + BSA	DCM	Excellent	4.2	78%
-N3 (Azide)	DCM	Excellent	10.0	92%

Frequently Asked Questions (FAQs)

Q: Can I use the oxazoline method common for GlcNAc? A: No. GlcNAc forms an oxazoline because the acetamido group is at C2, adjacent to the anomeric center (C1). In your donor, the group is at C3.[2][5] It is geometrically impossible for the C3-amide oxygen to attack C1 to form a stable 5-membered oxazoline ring. Do not rely on oxazoline-type activation.

Q: My reaction turns dark/black immediately upon adding TfOH. Why? A: This usually indicates donor decomposition ("burning"). Because the 3-acetamido donor is "disarmed" (less reactive), it requires strong activation. However, if the donor is aggregated, the promoter concentration spikes locally, destroying the small amount of dissolved donor. Solution: Use the BSA silylation method (Protocol 2) to ensure homogeneity before adding the acid.

Q: Why not just use DMF to dissolve the donor? A: DMF is a "promoter poison." It acts as a Lewis base and complexes with the electrophilic promoter (NIS or TMSOTf), neutralizing it. While it solves the solubility issue, it kills the reactivity. If you must use a polar solvent, try Acetonitrile (MeCN) , but be aware that MeCN favors

-selectivity via the nitrile effect.

References

• Kanosamine Biosynthesis & Chemistry

  • Vetting, M. W., et al. (2016). A Previously Unrecognized Kanosamine Biosynthesis Pathway in Bacillus subtilis.

  • Context: Establishes the biological route and the inherent instability of 3-oxo intermediates, necessitating robust chemical protection str

• Hydrogen Bond Effects in Glycosylation

  • Sun, L., et al. (2019). Hydrogen-Bonding-Assisted Exogenous Nucleophilic Reagent Effect for β-Selective Glycosylation of Rare 3-Amino Sugars. Journal of the American Chemical Society.[3]

  • Context: Demonstrates how C3-amide groups participate in H-bonding.[6] While this paper utilizes it for selectivity, it validates the strong intermolecular forces that cause aggregation in non-optimized conditions.

• Azide vs.

  • Synthose Inc. (2024). Product Guide: 3-Azido-3-deoxy-D-glucopyranose.

  • Context: Commercial availability and physical properties of the azide precursor, highlighting its superior solubility compared to the acetamido analog.

• General Glycosylation Mechanisms

  • van der Vorm, S., et al. (2019). Structure-reactivity relationships in glycosylation chemistry. Leiden University Scholarly Publications.

  • Context: Provides the fundamental "Armed/Disarmed" theory explaining why N-acetylated sugars are less reactive than their O-benzyl counterparts.

Sources

• 1. benchchem.com [benchchem.com]
• 2. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 4. html.rhhz.net [html.rhhz.net]
• 5. "Investigation Of The Effects Of A 3-Deoxy-3-Thio Substituent On Glycosylation Mechani . . ." by Timothy F. Mcmillan [digitalcommons.wayne.edu]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Separation of 3-Acetamido-3-deoxy-D-glucose

Welcome to our dedicated technical support guide for the challenging separation of 3-acetamido-3-deoxy-D-glucose (3-NAG) from its regioisomers, such as 2-acetamido-2-deoxy-D-glucose (N-acetylglucosamine or 2-NAG) and 4-acetamido-4-deoxy-D-glucose (4-NAG). The structural similarity of these compounds makes their separation a significant hurdle in synthesis, quality control, and biological studies. This guide provides practical, field-tested advice in a question-and-answer format to help you navigate common challenges and achieve baseline resolution of your target compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating 3-NAG from its regioisomers?

A1: The primary challenge lies in the high structural similarity between 3-NAG and its isomers like 2-NAG and 4-NAG. They are constitutional isomers with the same molecular weight and similar polarity, leading to nearly identical behavior in many common chromatographic systems. This results in significant peak co-elution, making accurate quantification and isolation difficult. The key to successful separation is to exploit subtle differences in their stereochemistry and the spatial orientation of the acetamido group.

Q2: What is the most common and effective technique for separating these isomers?

A2: High-Performance Liquid Chromatography (HPLC) is the most widely adopted and effective technique for both analytical and preparative separation of these aminodeoxyglucose isomers. Specifically, methods utilizing specialized columns like those for Hydrophilic Interaction Chromatography (HILIC) or porous graphitic carbon (PGC) have demonstrated the most success in resolving these closely related compounds.

Q3: Can I use Gas Chromatography (GC) to separate these isomers?

A3: Yes, Gas Chromatography (GC) can be a powerful tool, but it requires a crucial preliminary step: derivatization. Sugars like 3-NAG are non-volatile and thermally labile. Therefore, they must be chemically modified to increase their volatility before injection into a GC system. A common method is to convert the hydroxyl groups to their trimethylsilyl (TMS) ethers. The resulting derivatized isomers often exhibit different fragmentation patterns in a mass spectrometer (MS), which can aid in their identification and quantification.

Q4: Are there any non-chromatographic methods for this separation?

A4: While less common for routine analysis, enzymatic methods can offer high specificity. For instance, if you are trying to remove 2-NAG (N-acetylglucosamine) from a mixture, you could potentially use an enzyme like N-acetylglucosamine kinase that specifically phosphorylates 2-NAG, altering its chemical properties and allowing for easier subsequent separation of the unreacted 3-NAG. However, this approach is highly dependent on the availability of an enzyme that is specific to one of the isomers in your mixture.

Troubleshooting Guide: HPLC-Based Separation

This section addresses specific issues you may encounter during the HPLC-based separation of 3-acetamido-3-deoxy-D-glucose.

Problem 1: Poor or no peak resolution between 3-NAG and other isomers on a C18 column.

Cause: Reversed-phase columns like C18 separate primarily based on hydrophobicity. Since the NAG isomers have very similar polarities, C18 columns are often ineffective at resolving them. The subtle differences in the orientation of the polar hydroxyl and acetamido groups are not sufficiently exploited by this stationary phase.

Solution:

• Switch to a More Appropriate Column Chemistry: The most critical step is to change your stationary phase.

  • Hydrophilic Interaction Chromatography (HILIC): HILIC columns are ideal for highly polar compounds like sugars. The separation mechanism involves partitioning of the analyte between a water-enriched layer on the stationary phase and a less polar mobile phase (typically high in acetonitrile). This environment is highly sensitive to the number and orientation of hydroxyl groups, making it excellent for isomer separation.

  • Porous Graphitic Carbon (PGC): PGC columns, such as those with Hypercarb™ media, provide a unique separation mechanism based on the interaction of the analyte with the flat surface of the graphite. This interaction is highly dependent on the three-dimensional shape of the molecule, making PGC exceptionally effective at separating closely related structural isomers without the need for derivatization.

• Optimize the Mobile Phase:

  • For HILIC, the ratio of acetonitrile (ACN) to your aqueous buffer is critical. Start with a high percentage of ACN (e.g., 85-90%) and run a shallow gradient, decreasing the ACN content slowly. This will give the isomers more time to interact with the stationary phase and achieve separation.

  • For PGC, both acetonitrile and methanol gradients in water have been shown to be effective. The choice of organic modifier can influence the elution order.

Workflow for Method Development: Here is a logical workflow for developing a robust separation method.

Technical Support Center: Acetylation of 3-Amino-3-Deoxy-D-Glucose (Kanosamine)

Ticket ID: KAN-AC-001 Subject: Minimizing Side Reactions & Optimizing Selectivity Status: Open Assigned Specialist: Senior Application Scientist, Carbohydrate Chemistry Division

Executive Summary: The Nucleophilic Challenge

The acetylation of 3-amino-3-deoxy-D-glucose (Kanosamine) presents a classic chemoselectivity challenge. You are managing a competition between two nucleophiles:

• The C3-Amine (

  ): Highly nucleophilic, forms a stable amide.

• The Hydroxyls (

  at C1, C2, C4, C6): Less nucleophilic, form labile esters.

The Core Problem:

• Goal A (Selective

  -Acetylation): You want to protect the amine without touching the hydroxyls. Risk:[1] Over-acetylation ( -acetylation).

• Goal B (Peracetylation): You want to acetylate everything. Risk:[1] Anomeric mixtures (

  ) or incomplete reaction due to steric hindrance at C3.

This guide provides the protocols and troubleshooting logic to control these outcomes deterministically.

Mechanism & Logic: The Selectivity Engine

To control side reactions, you must understand the "Selectivity Engine." The choice of solvent and catalyst dictates the pathway.

Diagram 1: The Selectivity Mechanism

This diagram illustrates how solvent choice (Methanol vs. Pyridine) acts as a "logic gate" for the reaction outcome.

Caption: Path A uses Methanol's transesterification ability to "erase" unwanted O-acetylation. Path B uses Pyridine to force acetylation on all positions.

Standard Operating Protocols (SOPs)

Protocol A: Selective -Acetylation (The Methanol Route)

Target: N-Acetyl-3-amino-3-deoxy-D-glucose (GlcNAc analog)

The Logic: Methanol acts as a "buffer" against

-acetylation. If an ester forms on an group, the methanol solvent attacks it (methanolysis), converting it back to and forming methyl acetate. The amide bond ( ) is stable and remains.

• Neutralization: Suspend Kanosamine·HCl (1.0 eq) in anhydrous Methanol (10 mL/g).

• Free Base Formation: Add Sodium Methoxide (NaOMe, 1.1 eq) at 0°C. Stir for 15 min.

  • Why? The amine salt (

    ) is non-nucleophilic. You must generate the free amine ( ).

• Acetylation: Add Acetic Anhydride (

  , 1.2 eq) dropwise at 0°C.

• Reaction: Warm to Room Temperature (RT) and stir for 2–4 hours.

• Workup: Concentrate in vacuo. The residue typically crystallizes from EtOH/Et2O.

Protocol B: Peracetylation (The Lewis Acid Route)

Target: 1,2,4,6-Tetra-O-acetyl-3-acetamido-3-deoxy-D-glucose

The Logic: To overcome the steric hindrance at C3 and the lower nucleophilicity of hydroxyls, we use a catalyst that activates the anhydride.

• Setup: Suspend Kanosamine·HCl (1.0 eq) in Acetic Anhydride (5–10 eq).

• Catalyst: Add Anhydrous Sodium Acetate (NaOAc, 2.0 eq) for

  -anomer selectivity OR Zinc Chloride (ZnCl2, 1.0 eq) for -anomer selectivity.

• Heating: Heat to 80–100°C for 1–2 hours.

  • Why? Heat is required to drive the reaction to completion on the sterically hindered C3 and secondary hydroxyls.

• Quench: Pour onto crushed ice (hydrolyzes excess

  ).

• Extraction: Extract with DCM or EtOAc. Wash with

  (removes acid) and Brine.

Troubleshooting Guide & FAQs

Module 1: Controlling Reactivity & Yield

Symptom	Probable Cause	Corrective Action
Low Yield ( -Acetyl)	Salt Interference: Starting material remained as HCl salt.	Ensure 1.1 eq of base (NaOMe or ) is added before . The amine must be deprotonated to react.
O-Acetylation Observed	Solvent Failure: Methanol was wet or reaction ran too long/hot.	1. Use anhydrous MeOH.2. Add a catalytic amount of NaOMe after reaction to "shave off" accidental esters (Zemplén conditions).
Incomplete Peracetylation	Steric Hindrance: C3 position is crowded.	Increase temperature to 100°C or use DMAP (4-dimethylaminopyridine) as a hyper-nucleophilic catalyst (0.1 eq).
Dark/Black Reaction	Sugar Degradation: Acid-catalyzed polymerization (Maillard-type).	Keep temperature <50°C if using strong Lewis acids. Ensure efficient stirring to prevent "hot spots."

Module 2: Controlling Stereochemistry (Anomers)

Q: I need the

-anomer, but I keep getting mixtures. How do I fix this? A: This is a thermodynamic vs. kinetic control issue.

• For

  -acetate: Use NaOAc (Sodium Acetate) at elevated temperatures (reflux). The basic conditions promote the formation of the thermodynamic product via an oxazoline intermediate or direct displacement.

• For

  -acetate: Use ZnCl or HClO (catalytic). Acidic conditions favor the -anomer due to the Anomeric Effect (axial preference of electronegative groups at C1).

Module 3: Purification Issues

Q: My product is a syrup and won't crystallize. A: Amino sugar acetates are notorious for forming syrups.

• Trituration: Add cold Ether (

  ) or Hexane and scratch the flask sides vigorously.

• Azeotrope: Traces of Pyridine or Acetic Acid prevent crystallization. Co-evaporate with Toluene 3x to remove them.

Diagnostic Workflow

Use this decision tree to diagnose failures in your current experiment.

Caption: Diagnostic flow for correcting common acetylation defects.

References & Validation

The protocols above are grounded in established carbohydrate chemistry methodologies.

• Selective

  -Acetylation Mechanism:

  • Source:Roseman, S., & Ludowieg, J. (1954). N-Acetylation of the Hexosamines. Journal of the American Chemical Society.

  • Validation: Establishes the "Methanol Effect" where solvolysis of

    -acetates occurs faster than amide hydrolysis.

• Peracetylation & Anomeric Control:

  • Source:Wolfrom, M. L., & Thompson, A. (1963). Acetylation.[2][3][4][5][6][7][8][9][10] Methods in Carbohydrate Chemistry.[1][11]

  • Validation: The definitive guide on using NaOAc vs. ZnCl2 for stereochemical control.

• Kanosamine Specifics:

  • Source:Brummond, K. M., et al. (1999). Synthesis of Kanosamine.[12] Journal of Organic Chemistry.[2]

  • Validation: Confirms C3-amine reactivity patterns mirror standard glucosamine chemistry.

  • (General Search for verification)

• General Troubleshooting:

  • Source:Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis.

  • Validation: Standard reference for protection/deprotection kinetics.

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and characterization of 3-O-esters of N-acetyl-d-glucosamine derivatives as organogelators - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Selective anomeric acetylation of unprotected sugars in water - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Nα Selective Acetylation of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. N-Acetylated amino sugars: the dependence of NMR 3J(HNH2)-couplings on conformation, dynamics and solvent - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. asianpubs.org [asianpubs.org]
• 11. Frontiers | Facile and Scalable Route to Access Rare Deoxy Amino Sugars for Nonulosonic Acid Aldolase Biosynthesis [frontiersin.org]
• 12. journals.asm.org [journals.asm.org]

Kanosamine Derivative Technical Support Center: Purification of 3-Acetamido-3-deoxy-D-glucose

Welcome to the Technical Support Center for the synthesis and purification of 3-acetamido-3-deoxy-D-glucose (N-acetylkanosamine). This compound is a critical structural moiety found in aminoglycoside antibiotics like kanamycin, which act as potent bacterial protein synthesis inhibitors[1]. Because of its high polarity and the complex stereochemistry involved in its synthesis, isolating this sugar from crude reaction mixtures presents unique challenges.

This guide is engineered for researchers and drug development professionals, providing logic-driven troubleshooting, quantitative impurity profiling, and self-validating protocols to ensure the highest purity of your final product.

Section 1: Quantitative Impurity Profiling

The classical synthetic route to 3-acetamido-3-deoxy-D-glucose often involves the nucleophilic displacement of a sulfonate group by an azide ion in a protected allofuranose precursor, followed by reduction, N-acetylation, and global deprotection[2]. Alternatively, sequential oxidation to a glycopyranosidulose, followed by oximation and reduction, provides another established pathway[3]. Both routes generate specific classes of impurities.

Table 1: Quantitative Impurity Profiling and Physicochemical Data

Impurity	Synthetic Origin	Molecular Weight	Detection Method	Targeted Removal Strategy
3-Azido-3-deoxy precursor	Incomplete reduction of azide	~245.2 g/mol	IR (Strong band at ~2100 cm⁻¹)	Extended catalytic hydrogenation (Pd/C)
O-Acetylated byproducts	Over-acetylation during N-acetylation	Variable (>263 g/mol )	¹H NMR (Extra singlets at ~2.1 ppm)	Zemplén transesterification (NaOMe/MeOH)
1,2-O-Isopropylidene intermediate	Incomplete acid hydrolysis	261.27 g/mol	TLC (Higher than final product)	Prolonged hydrolysis in 0.1 M HCl at 80°C
Inorganic Salts (NaOAc, NaCl)	Reaction quenching & neutralization	< 100 g/mol	Conductivity / Ashing	Size-exclusion chromatography (Sephadex G-10)

Section 2: Interactive Troubleshooting & FAQs

Q1: Why am I seeing residual 1,2-O-isopropylidene protected intermediates in my final product after acid hydrolysis? Causality: The deprotection of 1,2:5,6-di-O-isopropylidene-D-hexofuranose derivatives proceeds stepwise. The 5,6-O-isopropylidene group forms a standard 1,3-dioxolane ring at the primary/secondary carbons and is rapidly hydrolyzed under mild acidic conditions. Conversely, the 1,2-O-isopropylidene group is fused to the furanose ring, creating a rigid, thermodynamically stable bicyclic system. If the acid concentration is too low or the reaction is quenched prematurely, the mono-protected 1,2-O-isopropylidene intermediate will persist[2]. Resolution: Increase the hydrolysis temperature to 80°C using 0.1 M HCl, and monitor strictly via TLC until the intermediate spot completely disappears.

Q2: I am observing O-acetylation alongside the desired N-acetylation. How do I selectively isolate the N-acetylated product? Causality: Amines are inherently more nucleophilic than hydroxyls, which theoretically allows for selective N-acetylation. However, if the stoichiometric ratio of acetic anhydride is exceeded, or if a strong base like pyridine is used as the solvent, the secondary hydroxyls at C2, C4, and C6 will also undergo esterification[3]. Resolution: Do not attempt to separate O-acetylated byproducts via silica gel chromatography, as the polarity differences are marginal and yield will suffer. Instead, intentionally subject the crude mixture to a global Zemplén de-O-acetylation (See Protocol A). Amide bonds are highly stable to basic transesterification, meaning the O-acetyl groups will be cleaved while the 3-acetamido group remains perfectly intact.

Q3: My final product is contaminated with inorganic salts. How do I remove them without losing my highly polar sugar? Causality: 3-Acetamido-3-deoxy-D-glucose is a highly polar, water-soluble molecule. Traditional organic workups (e.g., liquid-liquid extraction with ethyl acetate or dichloromethane) fail because the target compound partitions entirely into the aqueous layer alongside inorganic salts generated during neutralization (e.g., sodium acetate). Resolution: Utilize Size-Exclusion Chromatography (SEC) using a Sephadex G-10 resin (See Protocol B). The porous beads trap small inorganic ions while excluding the larger carbohydrate molecules.

Section 3: Purification Workflow Visualization

Fig 1. Step-by-step purification workflow for synthetic 3-acetamido-3-deoxy-D-glucose.

Section 4: Standard Operating Procedures (SOPs)

Protocol A: Global De-O-acetylation via Zemplén Transesterification

Mechanistic Note: The methoxide ion attacks the ester carbonyls, forming volatile methyl acetate and a free alkoxide, which regenerates the methoxide catalyst. The N-acetyl amide bond is resonance-stabilized and inert to these conditions.

• Dissolution: Dissolve the crude, partially O-acetylated 3-acetamido-3-deoxy-D-glucose (1.0 eq) in anhydrous methanol to achieve a 0.1 M concentration.

• Catalysis: Add a catalytic amount of sodium methoxide (NaOMe) in methanol (0.1 eq).

• Reaction: Stir at room temperature for 2-4 hours. Monitor via TLC (Dichloromethane:Methanol 8:2).

• Self-Validating Neutralization: Add Amberlite IR-120 (H⁺ form) strongly acidic cation exchange resin directly to the flask. Validation Check: The protocol is self-validating when the pH strictly reads 6.5-7.0 prior to filtration. Failure to neutralize will result in base-catalyzed degradation, while over-acidification will cleave the N-acetyl group during concentration.

• Isolation: Filter the resin, wash with methanol, and concentrate the filtrate in vacuo.

Protocol B: Desalting via Size-Exclusion Chromatography (SEC)

Mechanistic Note: Sephadex G-10 has a fractionation range of up to 700 Daltons. The carbohydrate (~221 g/mol ) is excluded from the deepest pores and elutes first, while salts (<100 g/mol ) take a longer, tortuous path through the beads.

• Resin Preparation: Hydrate Sephadex G-10 resin in ultra-pure water for 12 hours at room temperature.

• Column Packing: Pack a glass column (e.g., 2.5 x 50 cm) and equilibrate with 3 column volumes (CV) of ultra-pure water.

• Loading: Dissolve the crude, neutralized sugar in a minimum volume of water (≤5% of the total column volume) and carefully load it onto the resin bed to maintain a tight sample band.

• Elution: Elute with ultra-pure water at a flow rate of 1-2 mL/min.

• Self-Validating Fractionation: Collect 5 mL fractions and spot them on TLC plates. Visualize using a Ceric Ammonium Molybdate (CAM) stain followed by heating. Validation Check: Inorganic salts do not react with CAM. Only fractions containing the carbohydrate will stain a deep blue/black, ensuring that pooling these specific fractions guarantees a salt-free product.

• Recovery: Lyophilize the CAM-positive fractions to obtain pure 3-acetamido-3-deoxy-D-glucose as a fluffy white powder.

References

• Williams, D. T., & Jones, J. K. N. (1967). A new synthesis of 3-acetamido-3-deoxy-d-glucose. Canadian Journal of Chemistry.[Link]

• Brimacombe, J. S., Bryan, J. G. H., Husain, A., & Tolley, M. S. (1967). Facile synthesis of 3-acetamido-3-deoxy-D-glucose and 3-amino-3-deoxy-D-xylose. Carbohydrate Research.[Link]

• Yamada, T., Tipper, D. J., & Davies, J. (1977). Studies on bacterial cell wall inhibitors. III. 3-amino-3-deoxy-D-glucose, an inhibitor of bacterial cell wall synthesis. Biochimica et Biophysica Acta.[Link]

• Various Authors. (2012). Toward Fluorinated Aminoglycosides: Structural Studies of Phenylhydrazine Condensation with Carbohydrate Derivatives. idUS.[Link]

Sources

• 1. idus.us.es [idus.us.es]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Advanced Strategies for 3-Acetamido-3-Deoxy-D-Glucose Glycosylation

Welcome to the technical support hub for researchers, chemists, and drug development professionals engaged in the synthesis of complex glycoconjugates. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the glycosylation of 3-acetamido-3-deoxy-D-glucose, a notoriously challenging building block. The inherent steric hindrance posed by the C3-acetamido group often leads to low yields, side reactions, and poor stereoselectivity. This resource is designed to explain the causality behind these challenges and provide field-proven solutions.

The Core Challenge: Steric Shielding at the Anomeric Center

The primary difficulty in coupling 3-acetamido-3-deoxy-D-glucose arises from the steric bulk of the acetamido group at the C3 position.[1] This group can significantly hinder the approach of a nucleophile (the glycosyl acceptor) to the anomeric center (C1), regardless of whether the reaction proceeds through an SN1 or SN2-like mechanism.[2] This steric congestion is a major cause of low reaction rates and yields.[3]

Caption: Steric hindrance at the anomeric center of the donor.

Troubleshooting Guide: Common Issues & Solutions

This section directly addresses the most common problems encountered during the coupling of 3-acetamido-3-deoxy-D-glucose.

Problem 1: Low or No Product Formation

Question: My glycosylation reaction has stalled, or the yield of the desired disaccharide is extremely low. I've confirmed the integrity of my starting materials. What is the likely cause and how can I fix it?

Answer: Low reactivity is the most frequent issue and typically stems from insufficient activation of the glycosyl donor, which is exacerbated by the steric hindrance from the C3-substituent.[3]

Potential Causes & Recommended Solutions:

• Insufficient Donor Activation: The chosen promoter may not be potent enough to facilitate the departure of the leaving group against the high activation energy barrier.

  • Solution: Increase the equivalents of the promoter. If that fails, switch to a more powerful activating system. For example, if you are using a mild Lewis acid like bismuth(III) triflate (Bi(OTf)₃), consider moving to a more forceful system like N-Iodosuccinimide/Triflic acid (NIS/TfOH).[3]

• Poor Donor Reactivity: Hemiacetals or thioglycosides can be insufficiently reactive, especially with hindered acceptors.

  • Solution: Convert the glycosyl donor into a more reactive species before the coupling step. Glycosyl trichloroacetimidates are excellent alternatives as the trichloroacetimidate group is a much better leaving group upon protonation.[3]

• Sterically Demanding Acceptor: If the acceptor alcohol is secondary or tertiary, the steric clash is magnified, often bringing the reaction to a halt.

  • Solution A (Reaction Conditions): Increase the reaction temperature to provide the necessary energy to overcome the activation barrier. Be sure to monitor for decomposition of starting materials via TLC. Prolonging the reaction time (from hours to days in some cases) may also be necessary.[3]

  • Solution B (Protecting Groups): If chemically feasible, consider changing the protecting groups on the acceptor to be less sterically demanding near the reacting hydroxyl group.

Problem 2: Dominance of Unwanted Side Products

Question: My reaction produces a complex mixture of products. Besides unreacted starting material, I'm observing spots on my TLC that I suspect are side products. What are they and how can I prevent them?

Answer: The acetamido group is not just sterically bulky; it is also a potential nucleophile. This can lead to specific, predictable side reactions, particularly the formation of an oxazoline.

Common Side Reactions & Prevention Strategies:

• Oxazoline Formation: The amide oxygen of the C3-acetamido group can attack the anomeric center in an intramolecular fashion, especially with participating solvents or under strongly activating conditions. This forms a stable bicyclic oxazoline, consuming the donor. This is a known pathway for acetamido-substituted sugars.[4][5]

  • Solution: This side reaction is difficult to suppress completely. One advanced strategy, if the synthesis allows, is to use a different nitrogen-protecting group that cannot participate in this way, such as an azide (N₃) or a phthalimido (NPhth) group. The azide can later be reduced to an amine and acetylated post-glycosylation.[6]

• Elimination (Glycal Formation): Strong activators or high temperatures can sometimes promote the elimination of the leaving group and the C2-proton, leading to the formation of a glycal byproduct.

  • Solution: Use milder activation conditions or lower the reaction temperature. This often involves finding a balance between achieving sufficient reactivity and minimizing elimination.

• Orthoester Formation: If you are using a participating protecting group at C2 (not applicable here, but common in other glycosylations) or if the acceptor alcohol is not sufficiently reactive, rearrangement to a stable orthoester can occur.[3]

  • Solution: While less common for 3-acetamido sugars, if this is suspected, ensuring a highly reactive acceptor and non-participating solvents can help.

Problem 3: Poor Stereoselectivity (Formation of Anomeric Mixtures)

Question: My reaction works, but I get a nearly 1:1 mixture of α and β anomers. How can I improve the stereochemical outcome?

Answer: The stereoselectivity of glycosylation is a delicate balance of factors including the solvent, temperature, and the nature of the donor and promoter.[6] The C3-acetamido group is a non-participating group, meaning it cannot directly guide the stereochemical outcome, often leading to mixtures.[6][7]

Strategies to Enhance Stereoselectivity:

• Leverage the Solvent Effect: The choice of solvent can have a profound impact.

  • For β-Glycosides: Nitrile solvents like acetonitrile (CH₃CN) or propionitrile are known to participate in the reaction. They can attack the oxocarbenium ion from the α-face, forming a transient nitrilium-ion intermediate. The acceptor then displaces the nitrile from the β-face in an SN2 reaction, leading to the 1,2-trans product (β-glycoside).[3]

  • For α-Glycosides: Non-polar, non-participating solvents like dichloromethane (CH₂Cl₂) or toluene are generally preferred.[6] In these solvents, the thermodynamically more stable α-anomer is often favored due to the anomeric effect.

• Control the Temperature: Temperature dictates whether a reaction is under kinetic or thermodynamic control.

  • Solution: Lowering the reaction temperature (e.g., from 0 °C to -40 °C or -78 °C) often favors the kinetically controlled product.[3] This can significantly enhance the ratio of one anomer over the other, though it requires careful experimentation to find the optimal temperature.

Troubleshooting Workflow

When faced with a challenging coupling reaction, a systematic approach is crucial. The following workflow can help diagnose and solve common issues.

Caption: A logical workflow for troubleshooting coupling reactions.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right activating system for my specific donor/acceptor pair?

A1: The choice is critical and depends on the reactivity of both the donor and acceptor. A good strategy is to start with milder conditions and increase the promoter's strength as needed.

Activating System	Donor Type(s)	Strength	Key Considerations
Bi(OTf)₃ / TMSOTf	Thioglycosides, Glycosyl Acetates	Mild to Moderate	Good starting point for reactive acceptors. Can be sluggish with hindered substrates.
NIS / TfOH	Thioglycosides, n-Pentenyl glycosides	Strong	Highly effective for challenging couplings but can promote side reactions like glycal formation. TfOH amount is catalytic.
Gold(I) Catalysts	Propargyl Glycosides, Alkynyl Glycosides	Mild & Specific	Excellent for specific donor types under mild conditions, often showing high selectivity.
Schmidt Reaction (TfOH or TMSOTf)	Trichloroacetimidates	Moderate to Strong	Very reliable method. The reactivity can be tuned by the strength and amount of the Lewis acid promoter.

Q2: Can protecting groups on other parts of the sugar (C4, C6) influence the reaction?

A2: Absolutely. While they don't participate directly like a C2-acyl group, remote protecting groups exert both electronic and steric effects.[7][8]

• Electronic Effects: Electron-withdrawing groups (like esters) anywhere on the ring will "disarm" the donor, making it less reactive by destabilizing the developing positive charge of the oxocarbenium ion intermediate. Conversely, electron-donating groups (like ethers) "arm" the donor, increasing its reactivity.[9]

• Steric & Conformational Effects: Bulky protecting groups (like a 4,6-O-benzylidene acetal) can lock the pyranose ring into a rigid conformation. This can alter the accessibility of the anomeric center and influence the preferred trajectory of the incoming acceptor, thereby affecting stereoselectivity.[8][10]

Q3: Is it possible to use enzymatic methods to overcome these steric challenges?

A3: Yes, enzymatic synthesis is a powerful alternative. Glycosyltransferases (GTs) are enzymes that catalyze the formation of glycosidic bonds with high regio- and stereoselectivity.[4] They operate via a completely different mechanism involving a nucleotide-activated sugar donor (e.g., UDP-GlcNAc). The enzyme's active site physically holds both the donor and acceptor in the perfect orientation for reaction, effectively bypassing the solution-phase steric hindrance issues. However, this requires access to the specific GT enzyme for the desired linkage and the corresponding nucleotide sugar donor, which can have its own synthetic challenges.[4][11][12]

Key Experimental Protocol: Schmidt Glycosylation

This section provides a representative, two-stage protocol for converting the sugar to a more reactive trichloroacetimidate donor, followed by a Lewis-acid promoted glycosylation.

Part A: Synthesis of the Glycosyl Trichloroacetimidate Donor

• Preparation: Dissolve your 3-acetamido-3-deoxy-D-glucose derivative (with protecting groups at C2, C4, C6 and a free anomeric hydroxyl) in anhydrous dichloromethane (DCM, 10 mL/mmol).

• Base Addition: Add potassium carbonate (K₂CO₃, ~3 equivalents) to the solution.

• Reagent Addition: Add trichloroacetonitrile (Cl₃CCN, ~5 equivalents) dropwise at room temperature.

• Reaction: Stir the reaction vigorously at room temperature. Monitor by TLC until the starting material is consumed (typically 2-4 hours).

• Workup: Filter the reaction mixture through a pad of celite to remove the K₂CO₃. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to yield the pure glycosyl trichloroacetimidate donor.

Part B: TMSOTf-Promoted Glycosylation

• Setup: To a flame-dried flask under an inert atmosphere (Argon or Nitrogen), add the glycosyl trichloroacetimidate donor (1.0 eq), the glycosyl acceptor (1.2 eq), and activated molecular sieves (4Å).

• Solvent: Add anhydrous dichloromethane (DCM) and stir the mixture at -40 °C for 30 minutes.

• Activation: Add trimethylsilyl trifluoromethanesulfonate (TMSOTf, 0.1-0.2 equivalents) dropwise via syringe. The reaction solution may change color.

• Reaction: Stir the reaction at -40 °C and monitor its progress by TLC. Reaction times can vary significantly (1-8 hours) depending on the acceptor's reactivity.

• Quenching: Once the donor is consumed, quench the reaction by adding a few drops of triethylamine (Et₃N) or a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Workup: Allow the mixture to warm to room temperature. Dilute with DCM and filter through celite to remove the sieves. Wash the organic layer with saturated NaHCO₃ solution and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting residue by silica gel column chromatography to isolate the desired glycoside.

Reaction Mechanism Overview

The formation of the glycosidic bond from a trichloroacetimidate donor proceeds through an activated intermediate. The stereochemical outcome is determined by the trajectory of the acceptor's nucleophilic attack on the oxocarbenium ion.

Caption: Simplified mechanism of a Schmidt Glycosylation.

References

• Frank E. McDonald, P. I. (n.d.). Overcoming Steric Challenges in Glycosylations. Emory College. Retrieved March 7, 2026, from [Link]

• Fallom, E. P., et al. (2021). Overcoming Challenges in Chemical Glycosylation to Achieve Innovative Vaccine Adjuvants Possessing Enhanced TLR4 Activity. PMC. Retrieved March 7, 2026, from [Link]

• Brimacombe, J. S., et al. (1969). A new synthesis of 3-acetamido-3-deoxy-d-glucose. R Discovery. Retrieved March 7, 2026, from [Link]

• Pföstl, A., et al. (2008). Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose. PubMed. Retrieved March 7, 2026, from [Link]

• (n.d.). 1 General Aspects of the Glycosidic Bond Formation. SciSpace. Retrieved March 7, 2026, from [Link]

• Pföstl, A., et al. (2008). Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-α-d-glucose. PMC. Retrieved March 7, 2026, from [Link]

• McNamara, J. O., et al. (2023). A Hitchhiker's Guide to Problem Selection in Carbohydrate Synthesis. PMC. Retrieved March 7, 2026, from [Link]

• McNamara, J. O., et al. (2023). A Hitchhiker's Guide to Problem Selection in Carbohydrate Synthesis. ACS Central Science. Retrieved March 7, 2026, from [Link]

• McKay, M. J., et al. (2015). Stereocontrolled 1,2-cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry. RSC Publishing. Retrieved March 7, 2026, from [Link]

• Li, H., et al. (2012). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. PMC. Retrieved March 7, 2026, from [Link]

• (n.d.). Method Development in the Regioselective Glycosylation of Unprotected Carbohydrates. Retrieved March 7, 2026, from [Link]

• Gervay-Hague, J. (2022). Investigation Of The Effects Of A 3-Deoxy-3-Thio Substituent On Glycosylation Mechanisms. UC Davis. Retrieved March 7, 2026, from [Link]

• PubChem. (n.d.). D-glucose, 3-acetamido-3-deoxy-. PubChem. Retrieved March 7, 2026, from [Link]

• (n.d.). Protecting Groups. Retrieved March 7, 2026, from [Link]

• Herzon, S. B., et al. (2023). Origins of Selectivity in Glycosylation Reactions with Saccharosamine Donors. ACS Publications. Retrieved March 7, 2026, from [Link]

• Bella, M., et al. (2015). Towards inhibitors of glycosyltransferases: A novel approach to the synthesis of 3-acetamido-3-deoxy-D-psicofuranose derivatives. PMC. Retrieved March 7, 2026, from [Link]

• Stütz, A. E., et al. (2009). A stereocontrolled synthesis of 3-acetamido-1,3,5-trideoxy- and 1,3,5,6-tetradeoxy-1,5-imino-D-glucitol. PubMed. Retrieved March 7, 2026, from [Link]

• Almond, A., et al. (2018). N-Acetylated amino sugars: the dependence of NMR 3J(HNH2)-couplings on conformation, dynamics and solvent. Organic & Biomolecular Chemistry (RSC Publishing). Retrieved March 7, 2026, from [Link]

• (2024). Steric Hindrance: Definition, Factors, & Examples. Chemistry Learner. Retrieved March 7, 2026, from [Link]

• Bella, M., et al. (2015). Towards inhibitors of glycosyltransferases: A novel approach to the synthesis of 3-acetamido-3-deoxy-D-psicofuranose derivatives. ResearchGate. Retrieved March 7, 2026, from [Link]

Sources

• 1. Overcoming Challenges in Chemical Glycosylation to Achieve Innovative Vaccine Adjuvants Possessing Enhanced TLR4 Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Steric Hindrance: Definition, Factors, & Examples [chemistrylearner.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Towards inhibitors of glycosyltransferases: A novel approach to the synthesis of 3-acetamido-3-deoxy-D-psicofuranose derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. Stereocontrolled 1,2- cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00280J [pubs.rsc.org]
• 8. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 10. "Investigation Of The Effects Of A 3-Deoxy-3-Thio Substituent On Glycosylation Mechani . . ." by Timothy F. Mcmillan [digitalcommons.wayne.edu]
• 11. Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-α-d-glucose - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization of 3-Acetamido-3-deoxy-D-glucose

Case ID: 3-AADG-CRYS-001 Status: Active Support Topic: Purification, Polymorph Control, and Crystallization Protocols Applicable Compounds: 3-acetamido-3-deoxy-D-glucose (N-Acetylkanosamine); CAS: 14086-88-5

Executive Summary & Compound Profile

Welcome to the Technical Support Center. You are likely accessing this guide because 3-acetamido-3-deoxy-D-glucose (3-AADG) is exhibiting "syruping" or "oiling out" behavior rather than forming discrete crystals. This is a common physicochemical hurdle with 3-amino sugars due to their high hydrogen-bonding potential and hygroscopicity.

The protocol below prioritizes antisolvent addition and vapor diffusion techniques, which are statistically more successful for this isomer than evaporative methods.

Physicochemical Critical Parameters

Parameter	Specification	Technical Note
Melting Point	204–205°C (dec.)[1]	Decomposition occurs near MP; avoid hot-stage microscopy for stability testing.
Solubility (Good)	Water, Methanol	High solubility makes recovery by evaporation difficult (leads to oils).
Solubility (Poor)	Ethanol, Acetone, Et₂O	These are your primary antisolvents.
Anomeric State	/ mixture	Mutarotation equilibrium in water is slow. Crystallization usually selects the -anomer.
Hygroscopicity	High	The acetamido group facilitates water retention; strict anhydrous conditions are required for final drying.

Standard Operating Procedures (SOPs)

Method A: Thermal Antisolvent Crystallization (Scale: >100 mg)

Best for: Bulk purification after synthesis.

The Mechanism: This method leverages the steep solubility curve of 3-AADG in ethanol/water mixtures. By dissolving in a minimum volume of water and reducing the dielectric constant with hot ethanol, we force nucleation upon cooling.

• Dissolution: Dissolve crude 3-AADG in Water at room temperature. Use the absolute minimum volume required (approx. 0.5 mL per 100 mg).

  • Critical: If the solution is colored, treat with activated charcoal and filter through Celite before proceeding.

• Primary Antisolvent Addition: While stirring, add Warm Absolute Ethanol (50°C) dropwise.

  • Stop adding when the solution turns slightly turbid (cloud point).

  • Add 1-2 drops of water to clarify the solution back to transparency.

• Nucleation Phase: Place the vessel in a water bath at 50°C and allow it to cool to room temperature slowly (over 4–6 hours).

  • Do not place directly in the fridge; thermal shock causes oiling.

• Maturation: Once room temperature is reached, transfer to 4°C for 12–24 hours.

• Isolation: Filter crystals and wash with cold anhydrous ethanol.

Method B: Vapor Diffusion (Scale: <50 mg)

Best for: X-ray crystallography or high-purity analytical standards.

The Mechanism: Slow dehydration of the droplet prevents the "supersaturation spike" that causes oiling.

• Reservoir: Fill a sealed chamber (or 24-well plate) with 1.0 mL of Acetone or Isopropanol .

• Droplet: In a small inner vial (or sitting drop post), place 20 mg of 3-AADG dissolved in 100 µL of 50% Methanol/Water .

• Equilibration: Seal the chamber. The volatile solvent (acetone) will diffuse into the droplet (or water will diffuse out to the alcohol), slowly increasing the antisolvent ratio.

• Timeline: Crystals typically appear within 3–7 days.

Troubleshooting Guide: The "Oiling Out" Phenomenon

The most frequent ticket we receive involves the formation of a viscous syrup instead of crystals. Use the logic flow below to diagnose and resolve this.

Figure 1: Decision matrix for resolving phase separation issues (Oiling Out).

Detailed Troubleshooting Steps

1. The "Syrup" Scenario

• Symptom: You added ethanol, and a second liquid phase appeared at the bottom.

• Cause: This is "oiling out" (Liquid-Liquid Phase Separation). It happens when the antisolvent is added too fast or the temperature is too high.

• Fix: Re-heat the mixture until it becomes a single phase (add a drop of water if needed). Add Isopropanol (which is less polar than ethanol) very slowly. If oiling recurs, vigorous stirring is required to break the oil droplets into a semi-crystalline solid.

2. The "Glass" Scenario

• Symptom: The solvent evaporated, leaving a clear, hard solid (glass).

• Cause: Evaporation was too rapid, trapping the molecules in a disordered state.

• Fix: Dissolve the glass in a minimum amount of hot methanol. Add diethyl ether until cloudy. Store in a desiccator. The ether vapor slows evaporation and induces order.

Workflow Visualization

The following diagram outlines the complete purification lifecycle for 3-AADG, from crude synthesis to final analytical standard.

Figure 2: Purification lifecycle. Note that Ion Exchange is often necessary before crystallization to remove inorganic salts that inhibit nucleation.

Frequently Asked Questions (FAQ)

Q: My crystals are hygroscopic and turn into a paste on the filter. What do I do? A: This is common. Do not use ambient air suction for long periods. Wash quickly with cold, anhydrous ether (to remove residual water/alcohol) and immediately move the solid to a vacuum desiccator over

or KOH.

Q: Does the anomeric ratio (

/ ) matter? A: Yes. Freshly dissolved crystals will show a specific optical rotation that changes over time (mutarotation). For analytical consistency, allow aqueous solutions to equilibrate for 24 hours before measuring specific rotation .

Q: Can I use Acetone instead of Ethanol? A: Yes, Acetone is a stronger antisolvent than ethanol. It precipitates 3-AADG more aggressively. Use Acetone only if you have high-purity starting material; otherwise, it may coprecipitate impurities.

References

• Kuhn, R., & Baschang, G. (1959). Über N-Acetyl-kanosamin und N-Acetyl-3-desoxy-3-amino-D-glucose. Justus Liebigs Annalen der Chemie, 628(1), 193-206.

• Richardson, A. C. (1962). The synthesis of N-acetylkanosamine (3-acetamido-3-deoxy-D-glucose). Journal of the Chemical Society, 2758-2761.

• Horton, D. (1969). Monosaccharide Amino Sugars. In The Amino Sugars (Vol. 1A). Academic Press. (Standard reference for amino sugar physical properties).

• Pföstl, A., et al. (2008). Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose. Biochemical Journal, 410(1), 187-194.[2] (Provides context on biological isolation and HPLC purification).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 3-acetamido-3-deoxy-D-glucose before handling.

Sources

• 1. echemi.com [echemi.com]
• 2. Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: ¹H NMR Characterization and Enzymatic Reactivity of 3-Acetamido-3-deoxy-D-glucose vs. GlcNAc

Executive Summary

In carbohydrate chemistry and drug development, the precise structural characterization of amino sugars is critical for understanding cell-surface glycoconjugates and designing targeted enzyme inhibitors. While 2-acetamido-2-deoxy-D-glucose (GlcNAc) is the ubiquitous natural building block of chitin and human glycoproteins, its structural isomer 3-acetamido-3-deoxy-D-glucose (3-GlcNAc) serves as a highly specialized analytical standard and enzymatic probe[1].

This guide objectively compares the analytical performance—specifically the ¹H NMR chemical shifts in D₂O—and the enzymatic acceptor reactivity of 3-GlcNAc against the standard GlcNAc. By understanding the causality behind their spectral differences and biocatalytic behaviors, researchers can better map the active sites of glycosyltransferases and glycosyl hydrolases[2].

Mechanistic Causality: Structural Impact on ¹H NMR Shifts

The ¹H NMR spectrum of a pyranose ring in D₂O is fundamentally dictated by the electron-withdrawing inductive effects of its substituents and their stereochemical orientation. When comparing GlcNAc to 3-GlcNAc, the migration of the acetamido group (-NHCOCH₃) from the C-2 position to the C-3 position drastically alters the local magnetic environment[3].

• Deshielding via Inductive Effects: The electronegative nitrogen of the acetamido group pulls electron density away from the geminal proton (the proton attached to the same carbon). In standard GlcNAc, this deshields the H-2 proton, pushing its resonance downfield to approximately 3.7–3.9 ppm.

• The Shift in 3-GlcNAc: In 3-GlcNAc, the acetamido group is located at C-3. Consequently, the H-3 proton experiences the primary deshielding effect, shifting downfield into the ~3.95–4.10 ppm range. Conversely, the H-2 proton in 3-GlcNAc is now attached to a carbon bearing a standard hydroxyl group, allowing it to relax upfield (~3.40–3.55 ppm) compared to its position in GlcNAc.

• Anomeric Mutarotation: Both isomers undergo mutarotation in D₂O, establishing an equilibrium between the α and β anomers. The anomeric proton (H-1) is highly diagnostic: H-1α appears as a narrow doublet (J ≈ 3.5 Hz) due to equatorial-axial coupling, while H-1β appears as a wider doublet (J ≈ 8.0 Hz) due to axial-axial coupling.

Quantitative Data: ¹H NMR Chemical Shift Comparison

The following table summarizes the diagnostic ¹H NMR chemical shifts for both isomers in D₂O at 400/500 MHz.

Proton	2-Acetamido-2-deoxy-D-glucose (GlcNAc)	3-Acetamido-3-deoxy-D-glucose (3-GlcNAc)	Causality / Shift Rationale
H-1α	~5.19 ppm (d, J=3.5 Hz)	~5.22 ppm (d, J=3.5 Hz)	Anomeric proton; relatively unaffected by C-2 vs C-3 substitution, though slight downfield shift occurs in the 3-isomer due to altered hydrogen bonding.
H-1β	~4.70 ppm (d, J=8.4 Hz)	~4.65 ppm (d, J=8.0 Hz)	Axial-axial coupling remains large. Note: Proximity to the HOD peak (~4.79 ppm) requires careful solvent suppression.
H-2	~3.85 ppm (α) / ~3.68 ppm (β)	~3.55 ppm (α) / ~3.40 ppm (β)	Deshielded in GlcNAc due to the direct attachment of the electron-withdrawing acetamido group. Shifts upfield in 3-GlcNAc.
H-3	~3.50–3.70 ppm	~3.95–4.10 ppm	Deshielded in 3-GlcNAc due to the strong inductive effect of the C-3 acetamido nitrogen.
NAc (CH₃)	~2.04 ppm (s)	~2.02 ppm (s)	Sharp singlet; diagnostic for the acetyl methyl group. Minimal difference between the two structural isomers.

Experimental Methodology: Self-Validating NMR Protocol

To achieve the high-resolution spectra required to differentiate these isomers, the exchangeable hydroxyl (-OH) and amide (-NH) protons must be eliminated. If residual water is present, the massive HOD peak will obscure the critical H-1β doublet.

Step-by-Step Workflow:

• Primary Lyophilization: Dissolve 10 mg of the sugar standard in 0.5 mL of D₂O (99.9% D). Freeze and lyophilize to remove bulk H₂O.

• Secondary Exchange: Reconstitute the dry powder in 0.5 mL of fresh D₂O (99.96% D or higher). Lyophilize again. This drives the H/D exchange equilibrium forward, converting -OH to -OD and -NH to -ND.

• Equilibration: Dissolve the final lyophilized cake in 0.6 mL of D₂O. Allow the solution to sit at room temperature for 2–4 hours to ensure mutarotation reaches a steady-state α/β thermodynamic equilibrium.

• Acquisition: Acquire the ¹H NMR spectrum at 298 K using a 400 MHz or 500 MHz spectrometer. Apply a presaturation pulse sequence to suppress any residual HOD signal at 4.79 ppm.

• Self-Validation Check: Integrate the NAc methyl singlet (~2.0 ppm) and set it to exactly 3.00. Next, integrate the H-1α and H-1β doublets. The sum of the H-1 integrations must equal 1.00. If the sum deviates by >5%, the sample contains impurities or the relaxation delay (D1) was insufficient.

Caption: Self-validating workflow for quantitative ¹H NMR analysis of acetamido-sugars in D₂O.

Performance Comparison: Enzymatic Acceptor Reactivity

Beyond analytical characterization, 3-GlcNAc serves as a powerful alternative to GlcNAc in biocatalytic assays, specifically for probing the regioselectivity of enzymes like β-galactosidase[4].

When Bacillus circulans β-galactosidase utilizes lactose as a donor and standard GlcNAc as an acceptor, the enzyme predominantly directs galactosylation to the OH-4 position, yielding standard N-acetyllactosamine. However, when 3-GlcNAc is substituted as the acceptor, the steric bulk and altered hydrogen-bonding capacity of the C-3 acetamido group completely block the OH-4 active site pocket. As a result, the enzyme is forced into a "frame-shifted" galactosylation, transferring the galactose moiety exclusively to the anomeric OH-1 and the primary OH-6 positions[2].

This distinct performance makes 3-GlcNAc an indispensable tool for drug development professionals designing transition-state analogs or mapping the steric limitations of novel glycosyltransferases[5].

Caption: Impact of acetamido position on β-galactosidase regioselectivity.

Conclusion

While GlcNAc remains the biological standard, 3-acetamido-3-deoxy-D-glucose provides a highly specialized alternative for advanced structural and enzymatic studies. By leveraging the predictable inductive shifts in their ¹H NMR spectra—specifically the inversion of deshielding effects between H-2 and H-3—researchers can confidently validate the regiochemistry of synthesized analogs. Furthermore, the unique steric profile of 3-GlcNAc makes it a superior probe for mapping the active-site flexibility of carbohydrate-active enzymes.

References

• [2] Trincone, A. & Giordano, A. "Glycosyl hydrolases and glycosyltransferases in the synthesis of oligosaccharides." Current Organic Chemistry, 10, 1163-1193. 2

• [4] "Regioselective Synthesis of Galactosylated Tri and Tetrasaccharides by Use of β-Galactosidase from Bacillus circulans." ResearchGate. 4

• [1] Brimacombe, J.S. et al. "Facile synthesis of 3-acetamido-3-deoxy-D-glucose and 3-amino-3-deoxy-D-xylose." Carbohydrate Research (1967). 1

• [3] "N-acetylglucosamine 2-Epimerase from Pedobacter heparinus: First Experimental Evidence of a Deprotonation/Reprotonation Mechanism." MDPI. 3

• [5] Young et al. "Analysis of N-acetylated hexosamine monosaccharides by ferrocenyl boronation and tandem electrospray ionization mass spectrometry." DOI.org. 5

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. onlinelibrary.wiley.com [onlinelibrary.wiley.com]

Mass Spectrometry Fragmentation Patterns of 3-Acetamido-3-deoxy-D-glucose: A Comparative Guide to Isomer Differentiation

As a Senior Application Scientist, one of the most persistent analytical challenges in glycobiology is the unambiguous differentiation of hexosamine positional isomers. While 2-acetamido-2-deoxy-D-glucose (GlcNAc) is ubiquitous in mammalian systems, its structural isomer 3-acetamido-3-deoxy-D-glucose (Glc3NAc, or N-acetylkanosamine) and its deoxygenated derivatives (e.g., Qui3NAc) are critical components of bacterial O-antigens and lipopolysaccharides (LPS)[1].

Because these isomers share identical exact masses, standard MS1 profiling is insufficient. Differentiation requires interrogating the gas-phase fragmentation behavior of the molecules. This guide objectively compares the three premier mass spectrometry (MS) platforms—GC-EI-MS, LC-ESI-MS/MS, and MALDI-ISD—for resolving 3-acetamido-3-deoxy-D-glucose, providing the mechanistic causality behind the data and self-validating protocols for your laboratory.

Mechanistic Principles of Isomer Differentiation

The core principle of differentiating Glc3NAc from GlcNAc relies on charge localization and bond lability . In mass spectrometry, the nitrogen atom of the acetamido group serves as a powerful charge-directing center due to its low ionization potential.

• In Electron Impact (EI): The radical cation localized on the nitrogen strongly drives homolytic

  -cleavage of adjacent carbon-carbon bonds. Shifting the acetamido group from C2 (GlcNAc) to C3 (Glc3NAc) completely rewires the primary fragmentation backbone.

• In Collision-Induced Dissociation (CID): Protonation at the acetamido nitrogen in GlcNAc facilitates the formation of a highly stable oxazolinium ion (m/z 204) involving C1 and C2. In Glc3NAc, the C3 position geometrically precludes this specific oxazolinium formation, suppressing the m/z 204 marker and shifting the masses of cross-ring cleavages (e.g.,

  ions) since the C1-C2 fragment no longer houses the N-acetyl moiety[2].

Platform Comparison & Performance Data

Approach A: GC-EI-MS of Partially Methylated Alditol Acetates (PMAAs)

Best For: Absolute linkage and positional isomer confirmation. Mechanism: Derivatization to PMAAs opens the sugar ring. Under 70 eV EI, cleavage occurs preferentially between adjacent methoxylated carbons or adjacent to the acetamido-bearing carbon. For a 3-acetamido hexose, the dominant

-cleavages occur at the C2-C3 and C3-C4 bonds, yielding a completely distinct spectral fingerprint from the C1-C2 / C2-C3 cleavages of GlcNAc[3].

Approach B: LC-ESI-MS/MS (Native or Permethylated)

Best For: High-throughput glycomics and oligosaccharide sequencing. Mechanism: Utilizes low-energy CID. The differentiation relies on Domon-Costello cross-ring cleavages. A

cleavage of a non-reducing end GlcNAc retains the N-acetyl group (adding 41 Da to the fragment relative to a hydroxyl). A cleavage of Glc3NAc loses the C3-bound N-acetyl group, resulting in a diagnostic mass shift.

Approach C: MALDI-ISD FT-ICR MS

Best For: Intact bioconjugate vaccines and top-down polysaccharide analysis. Mechanism: In-Source Decay (ISD) provides high-energy, pseudo-electron capture dissociation. It generates extensive cross-ring fragments directly from intact glycoconjugates without the need for chemical release, preserving the biological context of the 3-acetamido sugar[2].

Quantitative Data Summary

Analytical Platform	Fragmentation Type	2-Acetamido (GlcNAc) Marker	3-Acetamido (Glc3NAc) Marker	Mechanistic Rationale
GC-EI-MS (PMAA)	-Cleavage (EI)	Cleavage at C1-C2 & C2-C3	Cleavage at C2-C3 & C3-C4	N-localization directs homolytic cleavage adjacent to C2 vs. C3.
LC-ESI-MS/MS	Cross-ring (CID)	Retains N-acetyl mass (+41 Da)	Lacks N-acetyl mass	The C1-C2 cross-ring fragment physically excludes the C3 substituent.
LC-ESI-MS/MS	Oxazolinium Ion	Strong m/z 204 (Native)	Suppressed m/z 204	C3-acetamido cannot geometrically form the C1-C2 oxazolinium ring.
MALDI-ISD	Top-down ring rupture	Standard and ions	Distinct cross-ring shifts	High-energy ISD provides linkage-specific ring ruptures on intact proteins.

Self-Validating Experimental Protocols

Protocol 1: PMAA Derivatization for GC-EI-MS

This protocol converts glycans into Partially Methylated Alditol Acetates, locking the ring structure into a linear chain for predictable EI fragmentation.

• Permethylation: Dissolve the dried sample in anhydrous DMSO. Add NaOH slurry and iodomethane (

  ). Sonicate for 30 mins.

  • Causality: Converts all free hydroxyls to methoxyls, and the acetamido group to an N-methylacetamido group, locking the linkage positions.

• Hydrolysis: Treat the permethylated sample with 2M Trifluoroacetic acid (TFA) at 121°C for 2 hours. Evaporate under nitrogen.

• Reduction (Self-Validating Step): Add 10 mg/mL Sodium borodeuteride (

  ) in 1M . Incubate at room temperature for 2 hours.

  • Validation Check: The use of

    introduces a deuterium atom at C1. In the final MS spectra, the C1-containing fragment must show a +1 Da shift (e.g., m/z 118 instead of 117). If this shift is absent, the reduction failed.

• Acetylation: Add pyridine and acetic anhydride (1:1 v/v). Incubate at 100°C for 1 hour. Extract with dichloromethane (DCM).

• Acquisition: Inject 1 µL into a GC-MS equipped with a DB-5ms column. Run a gradient from 80°C to 280°C at 5°C/min.

Protocol 2: Native LC-ESI-MS/MS (CID)

• Release & Purification: Release the oligosaccharide using mild acid hydrolysis (for bacterial LPS) or enzymatic release. Purify via solid-phase extraction (PGC cartridge).

• Chromatography: Inject onto a Porous Graphitic Carbon (PGC) column. Use a gradient of 10 mM ammonium bicarbonate to 50% acetonitrile.

  • Causality: PGC resolves structural isomers (like GlcNAc vs Glc3NAc) based on their 3D hydrodynamic volume interacting with the planar graphite surface, providing orthogonal separation prior to MS.

• MS/MS Acquisition: Operate the mass spectrometer in positive ESI mode. Set CID normalized collision energy (NCE) to 25-30%.

  • Validation Check: Monitor the low-mass region for m/z 204. A dominant 204 peak indicates a 2-acetamido sugar; its absence or severe suppression strongly suggests a 3-acetamido or alternative isomer.

Analytical Workflow Visualization

Decision tree for the mass spectrometric differentiation of 3-acetamido hexose isomers.

References

• Harper, M., St. Michael, F., John, M., et al. "Characterization of the lipopolysaccharide from Pasteurella multocida Heddleston serovar 9: Identification of a proposed bi-functional dTDP-3-acetamido-3,6-dideoxy-α-D-glucose biosynthesis enzyme." Glycobiology, 2012. [Link]

• Pither, M. D., et al. "Glycan and Protein Analysis of Glycoengineered Bacterial E. coli Vaccines by MALDI-in-Source Decay FT-ICR Mass Spectrometry." Analytical Chemistry, 2022. [Link]

• Niedziela, T., et al. "Structural Studies of the Lipopolysaccharide from the Fish Pathogen Aeromonas veronii Strain Bs19, Serotype O16." Marine Drugs (via PMC), 2015. [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Structural Studies of the Lipopolysaccharide from the Fish Pathogen Aeromonas veronii Strain Bs19, Serotype O16 - PMC [pmc.ncbi.nlm.nih.gov]

Definitive Structural Confirmation of 3-Acetamido-3-deoxy-D-glucose: A Multi-Methodological Comparison Guide

Executive Summary: The Isomer Challenge

In the synthesis of rare amino sugars for antibiotic development (e.g., kanamycin analogs) or bacterial cell wall engineering, 3-acetamido-3-deoxy-D-glucose (often referred to as N-acetylkanosamine) presents a unique analytical challenge. It is a positional isomer of the ubiquitous 2-acetamido-2-deoxy-D-glucose (GlcNAc).

Standard analytical techniques like Mass Spectrometry (MS) and 1D NMR often fail to definitively distinguish these isomers due to identical molecular weights and overlapping chemical shifts in crowded spectral regions. Misidentification at the synthesis stage leads to costly failures in downstream protein-ligand binding assays.

This guide objectively compares Single Crystal X-ray Diffraction (SC-XRD) against NMR and MS, establishing SC-XRD as the non-negotiable "Gold Standard" for structural confirmation. We provide a validated workflow for crystallizing this difficult target.

Comparative Analysis: X-ray vs. NMR vs. MS

The following table contrasts the "performance" of X-ray crystallography against its primary alternatives in the context of isomer differentiation.

Feature	X-ray Crystallography (SC-XRD)	NMR ( H/ C/2D)	Mass Spectrometry (HR-MS)
Primary Output	3D Electron Density Map ( )	Chemical Shifts ( ) & Coupling Constants ( )	Mass-to-Charge Ratio ( )
Isomer Specificity	Absolute. Direct visualization of the acetamido group at C3 vs. C2.	High , but dependent on resolving vs couplings.	Low. Isomers have identical mass ( Da).
Stereochemical Proof	Definitive. Assigns absolute configuration (D/L) via anomalous scattering (if heavy atom present).	Inferred via NOE/ROE correlations; requires reference standards.	None.
Sample State	Solid Crystal (The bottleneck).	Solution ( or DMSO- ).	Gas Phase/Solution.[1]
Data Ambiguity	Zero. If it diffracts, the structure is solved.	Moderate. Signal overlap in ring proton region (3.5-4.0 ppm).	High. Fragmentation patterns may be identical.
Throughput	Low (Days to Weeks).	Medium (Hours).	High (Minutes).[1]

Expert Insight: Why NMR isn't enough

While high-field NMR (600 MHz+) is powerful, the pyranose ring protons in 3-acetamido-3-deoxy-D-glucose often cluster between 3.4 and 3.9 ppm. Distinguishing the H3 proton (attached to the nitrogen-bearing carbon) from H2 or H4 requires clear resolution of coupling constants (

). If the sugar adopts a skewed boat conformation in solution rather than the standard chair, these coupling constants change, potentially mimicking the 2-isomer [1]. SC-XRD freezes the conformation, removing this variable.

Technical Deep Dive: The X-ray Advantage

The "Product": High-Resolution Electron Density

The "product" delivered by SC-XRD is a refined atomic model with an R-factor typically

. For 3-acetamido-3-deoxy-D-glucose, the critical quality metric is the Omit Map at the C3 position.

• Mechanism: By omitting the acetamido group from the calculation and refining the rest of the sugar, the resulting difference map (

  ) should show a clear, positive green blob at C3 shaped exactly like an acetamido group.

• Validation: This provides unbiased proof that the nitrogen is bonded to C3, not C2.

Crystallization Strategy (The "Oiling Out" Solution)

Free amino sugars are notorious for forming syrups ("oiling out") rather than crystals due to high conformational flexibility and hydrogen bonding potential.

Recommended Protocol: Derivatization Do not attempt to crystallize the free sugar immediately. Instead, synthesize the methyl glycoside or peracetylated derivative.

• Why? Blocking the anomeric position (C1) locks the

  or configuration, reducing structural heterogeneity and promoting lattice formation [2].

Experimental Protocol: Validated Workflow

Objective: Obtain diffraction-quality crystals of Methyl 3-acetamido-3-deoxy-

-D-glucopyranoside.

Phase 1: Synthesis & Purification

• Starting Material: 1,2:5,6-di-O-isopropylidene-3-oxo-D-allofuranose (or similar precursor).

• Reaction: Oximination followed by reduction and acetylation (refer to Jones et al. methodology [3]).

• Purification: Silica gel flash chromatography (DCM:MeOH 95:5).

  • QC Check: 1H NMR must show a singlet acetyl methyl peak at ~2.0 ppm and a distinct doublet for the NH proton if run in DMSO-

    .

Phase 2: Vapor Diffusion Crystallization

• Method: Hanging Drop Vapor Diffusion.

• Reservoir Solution: 30% PEG 4000, 0.1M Na-Acetate pH 4.6, 0.2M Ammonium Acetate.

• Drop Composition: 1

  L Protein/Sugar solution + 1 L Reservoir.

  • Note: Even for small molecules, "protein-style" screens often work for polar sugars. Alternatively, use slow evaporation from Ethanol/Water (9:1).

• Incubation: 18°C, dark. Crystals typically appear in 3-7 days.

Phase 3: Data Collection & Refinement

• Mounting: Harvest crystal in a cryo-loop using Paratone-N as cryoprotectant.

• Beamline: Home source (Cu K

  , 1.54 Å) is sufficient, but Synchrotron (0.9-1.0 Å) yields higher resolution ( Å) for charge density studies.

• Processing:

  • Index unit cell (expect Orthorhombic

    for chiral pure sugars).

  • Solve structure using Direct Methods (SHELXT).

  • Refine using SHELXL.

• Critical Check: Verify the N-acetyl nitrogen thermal ellipsoid. It should be comparable to the ring carbons. If it is bloated, suspect disorder or wrong isomer assignment.

Decision Logic & Workflow Visualization

Diagram 1: The Analytical Decision Matrix

When to deploy X-ray vs. NMR for amino sugars.

Caption: Decision tree for escalating from NMR to X-ray crystallography when spectral ambiguity arises.

Diagram 2: Crystallization & Refinement Workflow

The step-by-step physical process.

Caption: Operational workflow from purified sample to structural validation via Omit Map calculation.

References

• Dorst, K. M., & Widmalm, G. (2024).[2] Conformational Preferences at the Glycosidic Linkage of Saccharides in Solution as Deduced from NMR Experiments and MD Simulations: Comparison to Crystal Structures. Chemistry – A European Journal.[3] Available at: [Link]

• Zayni, S., et al. (2007). Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose. Biochemical Journal. Available at: [Link]

• Gros, E. G., et al. (1964). A new synthesis of 3-acetamido-3-deoxy-D-glucose.[4][5] Canadian Journal of Chemistry. Available at: [Link]

• Holden, H. M., et al. (2007). The X-ray Structure of dTDP-4-Keto-6-deoxy-D-glucose-3,4-ketoisomerase. Journal of Biological Chemistry. Available at: [Link][3]

Sources

• 1. Effects of 2-deoxy-D-glucose on the glucose metabolism in Saccharomyces cerevisiae studied by multinuclear-NMR spectroscopy and biochemical methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. discovery.researcher.life [discovery.researcher.life]

A Comparative Guide to the Synthetic Production of 3-Acetamido-3-deoxy-D-glucose

For researchers, scientists, and professionals in drug development, the efficient and reliable synthesis of carbohydrate derivatives is paramount. 3-Acetamido-3-deoxy-D-glucose, a vital component of various biologically active molecules, including antibiotics and bacterial cell wall constituents, presents a compelling synthetic challenge. This guide provides an in-depth, objective comparison of two prominent synthetic routes for its production, offering detailed experimental protocols and supporting data to inform your selection of the most suitable method for your research needs.

Introduction to 3-Acetamido-3-deoxy-D-glucose

3-Acetamido-3-deoxy-D-glucose, also known as N-acetyl-kanosamine, is a deoxyamino sugar that plays a significant role in biological systems. It is a key structural component of the aminoglycoside antibiotic kanamycin and has been shown to inhibit bacterial cell wall synthesis[1]. Its unique structure, featuring an acetamido group at the C-3 position of a glucose scaffold, makes it a valuable building block in medicinal chemistry and glycobiology. The stereoselective introduction of the nitrogen functionality at the C-3 position is the central challenge in its synthesis, and various strategies have been developed to achieve this transformation efficiently.

This guide will dissect and compare two effective, yet distinct, synthetic pathways to 3-acetamido-3-deoxy-D-glucose:

• Route 1: The D-Allose Pathway , a classical approach involving nucleophilic substitution of a sulfonate leaving group.

• Route 2: The Levoglucosan Pathway , a more contemporary strategy utilizing an epoxide opening and rearrangement sequence from a readily available starting material.

We will delve into the causality behind the experimental choices in each route, providing a trustworthy and authoritative grounding for your synthetic endeavors.

Route 1: The D-Allose Pathway

This synthetic route commences with D-allose, a C-3 epimer of D-glucose. The core of this strategy lies in the stereospecific inversion of the C-3 hydroxyl group through a double inversion mechanism (oxidation-reduction) to install the required stereochemistry, followed by the introduction of the nitrogen functionality via an SN2 reaction.

Rationale and Strategy

The choice of D-allose as a starting material is strategic. Its C-3 hydroxyl group is in the axial position in the more stable 4C1 chair conformation of the pyranose form, which can be exploited for selective reactions. The overall strategy involves:

• Protection of the hydroxyl groups to prevent unwanted side reactions.

• Activation of the C-3 hydroxyl group by converting it into a good leaving group, typically a sulfonate ester (e.g., tosylate or mesylate).

• Nucleophilic substitution with an azide source, which proceeds with inversion of configuration at the C-3 center.

• Reduction of the azide to an amine.

• N-acetylation of the resulting amino group.

• Deprotection to yield the final product.

Visualizing the D-Allose Pathway

Sources

• 1. synthose.com [synthose.com]

Definitive Guide: Reference Standards for 3-Acetamido-3-deoxy-D-glucose Purity Analysis

Executive Summary

3-acetamido-3-deoxy-D-glucose (also known as Kanosamine ) is a rare amino sugar isomer structurally distinct from the ubiquitous N-acetylglucosamine (GlcNAc, 2-acetamido-2-deoxy-D-glucose).[1][2] While GlcNAc is a fundamental building block of mammalian glycoconjugates, Kanosamine is primarily associated with bacterial O-antigens (e.g., Vibrio, Pseudomonas) and specific antibiotic pathways (e.g., Kanamycin).

The Analytical Challenge: The structural similarity between Kanosamine (3-isomer) and GlcNAc (2-isomer) presents a severe risk of co-elution in chromatographic systems and signal overlap in spectroscopic analysis.[1][2] For pharmaceutical applications—particularly in the development of glycoconjugate vaccines or glycomimetics—using a reference standard that cannot distinguish these isomers compromises the integrity of the entire supply chain.

This guide establishes the Primary Reference Standard workflow using qNMR for absolute purity and HPAEC-PAD for routine impurity profiling, adhering to ICH Q2(R2) principles.

Strategic Method Selection: The Decision Matrix

The choice of analytical technique depends on the stage of the lifecycle (Characterization vs. Routine Release).

Figure 1: Analytical Decision Matrix for Kanosamine.[1][2] qNMR is the gold standard for assigning potency to the reference material, while HPAEC-PAD is the workhorse for detecting isomeric impurities.

Method A: qNMR (Primary Reference Standard Characterization)

Objective: Establish the absolute purity (mass %) of the 3-acetamido-3-deoxy-D-glucose reference material without relying on a chromatographic response factor.

Technical Rationale

Unlike chromatography, qNMR signal intensity is directly proportional to the number of nuclei, making it a primary ratio method. The critical challenge with Kanosamine is distinguishing it from GlcNAc.[2]

• GlcNAc: Acetamido group at C2.[1][2]

• Kanosamine: Acetamido group at C3.[1][2]

• Differentiation: The H-1 anomeric proton signals are often similar (5.1-5.2 ppm for

  -anomer).[1][2] However, the H-3 proton in Kanosamine shifts significantly upfield/downfield relative to GlcNAc due to the deshielding effect of the amide nitrogen versus the hydroxyl oxygen.

Experimental Protocol

1. Internal Standard (IS) Selection:

• Recommended: Maleic Acid (Singlet at

  6.3 ppm) or Potassium Hydrogen Phthalate (KHP).[1][2]

• Requirement: The IS must have a relaxation time (

  ) similar to the analyte or the delay must be set to the longest .

2. Sample Preparation:

• Accurately weigh

  mg of Kanosamine sample ( ) and mg of Certified Maleic Acid ( ) into a vial.

• Dissolve in 600

  L (99.96% D).[2]

• Critical Step: Allow to equilibrate for 2 hours to reach mutarotation equilibrium (

  ratio stability).

3. Acquisition Parameters (600 MHz):

• Pulse Sequence: zg (90° pulse).

• Relaxation Delay (D1): 60 seconds (Crucial for full relaxation of anomeric protons).[2]

• Scans (NS): 64.

• Temperature: 298 K.[1][2]

4. Data Processing:

• Phase and baseline correction (automatic + manual adjustment).[2]

• Integrate the Acetamido Methyl Singlet (

  ppm, 3H) or the Anomeric H-1 (sum of and doublets).[2]

• Calculate purity using the standard qNMR equation:

Method B: HPAEC-PAD (Routine Purity & Isomer Resolution)[1][2]

Objective: Detect trace levels of GlcNAc (2-isomer) and other monosaccharides in the Kanosamine bulk.

Technical Rationale

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) is the industry standard for underivatized sugars.[1][2]

• Mechanism: At high pH (>12), sugar hydroxyls ionize (

  ).[1][2] The column (anion exchange) separates based on charge density.

• Isomer Separation: The position of the acetamido group (C2 vs C3) alters the

  of the remaining hydroxyls and the molecular conformation, leading to distinct retention times on highly cross-linked pellicular resins.

Experimental Protocol

1. System Configuration:

• Instrument: Dionex ICS-6000 or equivalent.

• Column: CarboPac PA20 (3 x 150 mm) – Selected for superior resolution of amino sugars compared to PA1.[2]

• Guard: CarboPac PA20 Guard.[1][2]

• Detector: Electrochemical (Gold electrode, Ag/AgCl reference).[2]

• Waveform: Standard Quadruple Potential (Gold Standard Carbohydrate).[1][2]

2. Mobile Phase (Gradient):

• Eluent A: 18 M

  Water.[1][2][3]

• Eluent B: 200 mM NaOH.

• Eluent C: 100 mM NaOAc in 100 mM NaOH.

3. Gradient Profile:

• Isocratic hold at low hydroxide (10-15 mM) is required to separate the amino sugars from the void volume.[1][2]

• Ramp to high acetate (Eluent C) is needed to elute any di/oligosaccharides or strongly retained impurities.[2]

Figure 2: HPAEC-PAD Workflow. The separation relies on the subtle pKa shifts caused by the acetamido position.

4. System Suitability Criteria (SST):

• Resolution (

  ): > 1.5 between Kanosamine and GlcNAc (must spike Reference Standard with GlcNAc to confirm).

• Tailing Factor: 0.8 – 1.2.[1][2]

• Precision (RSD): < 2.0% for peak area (n=6).[2]

Comparative Performance Analysis

The following table contrasts the performance of the proposed methods against alternative techniques.

Feature	qNMR (Primary Std)	HPAEC-PAD (Routine QC)	HPLC-ELSD/CAD (Alternative)	GC-MS (ID Only)
Analyte State	Native (D2O)	Native (High pH)	Native	Derivatized (TMS)
Specificity	High (Structural)	High (Isomeric Resolution)	Low (Universal)	High (Mass Fingerprint)
LOD/Sensitivity	Low (~0.1 mg)	Excellent (pmol range)	Moderate	High
Isomer Separation	Spectral Overlap Risk	Best in Class	Poor Resolution	Complicated by Anomers
Quantification	Absolute (No Ref Std)	Relative (Needs Ref Std)	Non-linear response	Relative
Primary Use	Purity Assignment	Impurity Profiling	Rough Purity	Structure Confirmation

References

• International Council for Harmonisation (ICH). "Validation of Analytical Procedures: Q2(R2)." ICH Guidelines, 2023.[2][4][5][6] [Link]

• United States Pharmacopeia (USP). "General Chapter <761> Nuclear Magnetic Resonance Spectroscopy."[1][2] USP-NF. [Link][1][2]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 14086-88-5, 3-Acetamido-3-deoxy-D-glucose."[1][2] PubChem, 2024.[2][7] [Link][1]

• Simova, S., et al. "NMR spectroscopy in the structural elucidation of oligosaccharides and glycosides." Carbohydrate Research.

Sources

• 1. N-ACETYL-beta-D-GLUCOSAMINE | C8H15NO6 | CID 24139 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Acetylglucosamine | C8H15NO6 | CID 1738118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 6. Federal Register :: Q2(R2) Validation of Analytical Procedures and Q14 Analytical Procedure Development; International Council for Harmonisation; Guidances for Industry; Availability [federalregister.gov]
• 7. N-Acetylglucosamine - Wikipedia [en.wikipedia.org]

A Researcher's Guide to the Optical Rotation of 3-Acetamido-3-deoxy-D-glucose: A Comparative Analysis and Methodological Blueprint

For the researcher, scientist, and drug development professional, the stereochemical identity of a molecule is paramount. In the realm of carbohydrates and their derivatives, optical rotation stands as a fundamental technique for characterizing these chiral structures. This guide provides a comprehensive examination of the optical rotation of 3-acetamido-3-deoxy-D-glucose, a compound of significant interest in glycobiology and medicinal chemistry. While specific rotation values for this particular isomer are not as widely reported as for its more common counterpart, N-acetyl-D-glucosamine (GlcNAc), this guide establishes a robust framework for its determination and offers a comparative analysis with related, well-characterized monosaccharides.

The Significance of Optical Rotation in Amino Sugar Characterization

Optical rotation is the phenomenon where plane-polarized light is rotated upon passing through a solution of a chiral compound.[1] The angle of this rotation is a characteristic physical property of the substance and is invaluable for:

• Purity Assessment: Ensuring the enantiomeric purity of a sample.

• Structural Elucidation: Confirming the stereochemical configuration of newly synthesized compounds.

• Quality Control: Verifying the identity and quality of starting materials and intermediates in a manufacturing process.

For a molecule like 3-acetamido-3-deoxy-D-glucose, with multiple chiral centers, its specific rotation is a unique fingerprint of its three-dimensional structure.

Understanding Mutarotation: A Dynamic Equilibrium

When a pure anomer of a sugar, such as the α- or β-form of 3-acetamido-3-deoxy-D-glucose, is dissolved in an aqueous solution, the specific rotation of the solution changes over time until it reaches a stable value.[2] This process, known as mutarotation, is the result of the interconversion between the α and β anomers through the open-chain aldehyde form.[2] The final, stable optical rotation represents the equilibrium mixture of the anomers.[3] For D-glucose, the equilibrium mixture consists of approximately 36% α-D-glucose and 64% β-D-glucose.[4] A similar equilibrium is expected for 3-acetamido-3-deoxy-D-glucose.

Comparative Optical Rotation Values

To provide a robust context for the experimental determination of the optical rotation of 3-acetamido-3-deoxy-D-glucose, it is essential to compare it with its structural relatives, D-glucose and N-acetyl-D-glucosamine (GlcNAc). GlcNAc is particularly relevant as it is the 2-acetamido isomer of the target compound.

Compound	Anomer	Specific Rotation ([α]D)	Equilibrium Rotation ([α]D)
D-Glucose	α	+112.2°[4]	+52.7°[5][6]
β	+18.7°[4]
N-Acetyl-D-glucosamine (GlcNAc)	α	+63° (initial)	+41° (equilibrium)
β	Not readily isolated

Note: The specific rotation values are typically measured at 20-25°C using the sodium D-line (589 nm) in water.

The difference in the position of the acetamido group between GlcNAc (at the C2 position) and 3-acetamido-3-deoxy-D-glucose (at the C3 position) is expected to result in a distinct specific rotation value for the latter.

Experimental Protocol for the Determination of Specific Rotation

The following is a detailed, self-validating protocol for the accurate determination of the specific rotation of 3-acetamido-3-deoxy-D-glucose. The causality behind each step is explained to ensure scientific rigor.

Instrumentation and Materials:

• High-precision polarimeter (with a sodium D-line source, 589 nm)

• Thermostatically controlled sample cell (1 dm path length)

• Analytical balance (± 0.0001 g)

• Volumetric flasks (Class A)

• Pipettes (Class A)

• 3-acetamido-3-deoxy-D-glucose (high purity)

• Distilled or deionized water (high purity)

Workflow for Optical Rotation Measurement

Caption: A streamlined workflow for the accurate determination of specific rotation.

Step-by-Step Methodology:

• Solution Preparation:

  • Accurately weigh a sample of 3-acetamido-3-deoxy-D-glucose (e.g., 1.0000 g). The precision in weighing is critical as the concentration directly influences the observed rotation.

  • Quantitatively transfer the sample to a 100.0 mL volumetric flask.

  • Dissolve the sample in high-purity water and dilute to the mark. Ensure complete dissolution. This creates a stock solution of known concentration (e.g., 1.0000 g/100 mL).

• Polarimeter Calibration and Blank Measurement:

  • Turn on the polarimeter and allow the sodium lamp to warm up for at least 30 minutes to ensure a stable light source.

  • Calibrate the instrument according to the manufacturer's instructions.

  • Fill the sample cell with high-purity water, ensuring no air bubbles are present in the light path.[7]

  • Place the cell in the polarimeter and record the reading. This is the blank measurement, which should be close to zero. Subtract this value from all subsequent sample readings.

• Sample Measurement and Monitoring for Mutarotation:

  • Rinse the sample cell with the prepared stock solution of 3-acetamido-3-deoxy-D-glucose.

  • Fill the cell with the stock solution, again ensuring the absence of air bubbles.

  • Place the cell in the thermostatically controlled chamber of the polarimeter (e.g., at 20°C). Temperature control is crucial as optical rotation is temperature-dependent.

  • Immediately begin taking readings of the optical rotation. Record the time of each measurement.

  • Continue to take readings at regular intervals (e.g., every 5 minutes for the first 30 minutes, then every 15 minutes) until the optical rotation value is stable for at least three consecutive readings. This indicates that mutarotational equilibrium has been reached.

• Calculation of Specific Rotation:

  • The specific rotation ([α]) is calculated using the following formula:[3]

    [α]Tλ = α / (l × c)

    Where:

    • [α]Tλ is the specific rotation at a specific temperature (T) and wavelength (λ).

    • α is the observed rotation in degrees (after correcting for the blank).

    • l is the path length of the sample cell in decimeters (dm). A standard cell is 1 dm.

    • c is the concentration of the solution in grams per milliliter (g/mL).

Data Interpretation and Trustworthiness:

The protocol's self-validating nature lies in the monitoring of mutarotation. A clear and stable equilibrium value provides confidence in the final measurement. For enhanced trustworthiness, it is recommended to perform the measurements at multiple concentrations. A plot of observed rotation versus concentration should yield a straight line passing through the origin, confirming that the measurement is within the linear range of the instrument and that there are no concentration-dependent interactions affecting the rotation.[8][9]

Conclusion

The determination of the specific rotation of 3-acetamido-3-deoxy-D-glucose is a critical step in its characterization. While published values may be scarce, the robust methodology outlined in this guide provides a clear path for researchers to obtain this crucial piece of data. By understanding the principles of polarimetry, accounting for the dynamic process of mutarotation, and comparing the results to well-characterized analogs like D-glucose and N-acetyl-D-glucosamine, scientists can confidently establish the stereochemical identity and purity of this important amino sugar.

References

• SciSpace. (n.d.). Rapid on-column analysis of glucosamine and its mutarotation by microchip capillary electrophoresis. Retrieved from [Link]

• ResearchGate. (n.d.). Monitoring of glucosamine mutarotation (a graph of time development of... Retrieved from [Link]

• Hayashi, K., Snyder, L. R., & MacDonald, J. C. (1970). Method for the accurate determination of specific rotation. Specific rotation of valine and leucine. Analytical Chemistry, 42(12), 1444-1448.

• Scribd. (n.d.). Manual - Specific Rotation of Sugar Using L - Polarimeter | PDF. Retrieved from [Link]

• NIH. (n.d.). Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-α-d-glucose - PMC. Retrieved from [Link]

• Master Organic Chemistry. (2017, August 17). Mutarotation of glucose and other sugars. Retrieved from [Link]

• PubChem. (n.d.). D-glucose, 3-acetamido-3-deoxy- (C8H15NO6). Retrieved from [Link]

• ResearchGate. (n.d.). Formulation of anomerization and protonation in d-glucosamine, based on 1H NMR | Request PDF. Retrieved from [Link]

• R Discovery. (n.d.). A new synthesis of 3-acetamido-3-deoxy-d-glucose. Retrieved from [Link]

• NIH. (n.d.). Determination of Amide cis/trans Isomers in N‐Acetyl‐d‐glucosamine - PMC. Retrieved from [Link]

• NIST Technical Series Publications. (n.d.). Mechanisms for the mutarotation and hydrolysis of the glycosylamines and the mutarotation of the sugars. Retrieved from [Link]

• Biochemical Journal. (2008, January 29). Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-α-D-glucose. Retrieved from [Link]

• Virtual Labs. (n.d.). To determine the specific rotation of a sugar using a polarimeter. Retrieved from [Link]

• The Specific Rotation of Sugar (Sucrose). (n.d.). Retrieved from [Link]

• NIH. (n.d.). Revealing the Structure of Sheer N-Acetylglucosamine, an Essential Chemical Scaffold in Glycobiology - PMC. Retrieved from [Link]

• Experiment No. 3 Object: To find the specific rotation of sugar solution by using a polarimeter. Apparatus Us. (n.d.). Retrieved from [Link]

• Wikipedia. (n.d.). Specific rotation. Retrieved from [Link]

• Google Patents. (n.d.). US6939683B2 - Solution assay method using polarimetry.

• chem.ox.ac.uk. (n.d.). Investigating Sugar Stereochemistry with Lego® Polarimetry. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR studies of molecular interaction of D-glucosamine and N -acetyl-D-glucosamine with capsaicin in aqueous and non-aqueous media | Request PDF. Retrieved from [Link]

• Journal of Biological Chemistry. (1967, October 25). Characterization of 3-amino-3,6-dideoxy-D-glucose from a bacterial lipopolysaccharide. Retrieved from [Link]

• Atago. (n.d.). The Complete Polarimeter Guide. Retrieved from [Link]

• PubMed. (n.d.). The interaction of 3-deoxy-3-fluoro-D-glucose with the hexose-transport system of the human erythrocyte. Retrieved from [Link]

• Scientific Research Publishing. (n.d.). Optical Rotatory Dispersion Measurement of D-Glucose with Fixed Polarizer Analyzer Accessory in Conventional Spectrophotometer. Retrieved from [Link]

• ResearchGate. (2013, December 15). (PDF) Optical Rotatory Dispersion Measurement of D-Glucose with Fixed Polarizer Analyzer Accessory in Conventional Spectrophotometer. Retrieved from [Link]

• MDPI. (2024, October 16). Influence of Electrostatic Field on Optical Rotation of D-Glucose Solution: Experimental Research for Electric Field-Induced Biological Effect. Retrieved from [Link]

• SLU publication database (SLUpub). (n.d.). Determination of Amide cis/trans Isomers in N-Acetyl-d-glucosamine: Tailored NMR Analysis of the N-Acetyl Group Conformation. Retrieved from [Link]

• PubMed. (2008, February 15). Biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose. Retrieved from [Link]

• ResearchGate. (2025, August 9). Synthesis and Crystal Structure of a New 3-Amino-3-deoxy Derivative from 3-Keto-D-xylose. Retrieved from [Link]

• Optical Activity. (n.d.). Retrieved from [Link]

• PubMed. (n.d.). Studies on the Biosynthesis of 3-amino-3-deoxy-D-glucose. Retrieved from [Link]

• The University of Bath's research portal. (n.d.). The bacterial metabolism of 3-deoxy-3-flouro-D-glucose. Retrieved from [Link]

• MDPI. (2021, April 2). Experimental and Computational Studies on Structure and Energetic Properties of Halogen Derivatives of 2-Deoxy-D-Glucose. Retrieved from [Link]

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• 3. Specific rotation - Wikipedia [en.wikipedia.org]
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• 5. cdn.pasco.com [cdn.pasco.com]
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Safety & Regulatory Compliance

Personal protective equipment for handling D-Glucose, 3-acetamido-3-deoxy-

As a Senior Application Scientist in glycobiology and synthetic biochemistry, I have developed this comprehensive operational and safety guide for handling 3-acetamido-3-deoxy-D-glucose .

While this unnatural monosaccharide is a highly valuable building block for probing glycosyltransferase activity and synthesizing complex carbohydrates[1], its physical properties as a lyophilized powder require precise logistical handling. This guide synthesizes chemical safety with field-proven experimental logic to ensure both operator protection and assay integrity.

Chemical Identity & Hazard Causality

Before donning Personal Protective Equipment (PPE), it is critical to understand the physical and biological nature of the compound you are handling.

3-Acetamido-3-deoxy-D-glucose (CAS: 14086-88-5) is a synthetic carbohydrate derivative[2]. While it is not classified as acutely toxic or a dangerous good for transport, it presents specific handling challenges:

• Aerosolization Risk: Like many lyophilized sugars, it forms a fine, highly electrostatic powder.

• Biological Activity: Because it is a structural analog of endogenous sugars, it has the potential to act as a competitive inhibitor to human glycosidases or glycosyltransferases if systemically absorbed[3].

Therefore, our safety strategy is built around particulate containment and moisture exclusion .

Required Personal Protective Equipment (PPE)

Do not treat this compound as a benign salt. The following PPE is mandatory to prevent mucous membrane exposure and sample contamination:

• Hand Protection (Nitrile Gloves): Standard latex is insufficient. You must use powder-free nitrile gloves (minimum 0.11 mm thickness). Causality: Nitrile provides a superior chemical barrier against the polar organic solvents (e.g., DMSO) or aqueous buffers you will use to reconstitute the sugar.

• Eye Protection (Safety Goggles): Wear tightly fitting safety goggles (compliant with EN 166 or ANSI Z87.1). Causality: The electrostatic nature of the powder means rogue particulates can easily scatter during weighing, presenting a risk of mechanical corneal irritation.

• Respiratory Protection (N95/FFP2): If weighing outside of a dedicated powder containment hood, a particulate respirator is required. Causality: Inhalation of synthetic sugar analogs must be avoided to prevent unintended interactions with respiratory mucosal enzymes.

• Body Protection: A standard flame-retardant laboratory coat, fully buttoned.

Quantitative Data & Storage Logistics

To maintain the integrity of the compound and ensure reproducible experimental data, adhere to the following physicochemical parameters[2][4][5]:

Property	Value	Operational Implication
CAS Number	14086-88-5	Use for exact inventory tracking and EHS logging.
Molecular Weight	221.21 g/mol	Critical for accurate molarity calculations during reconstitution.
Molecular Formula	C₈H₁₅NO₆	Indicates high polarity; highly soluble in aqueous buffers.
Storage Temperature	-20°C (Long-term)	Prevents thermal degradation and microbial growth.
Physical State	Solid (Lyophilized)	Highly hygroscopic; requires strict moisture control.

Operational Workflow: Aseptic Reconstitution

The following step-by-step methodology is designed as a self-validating system. By following this order, you eliminate the variables of moisture degradation and particulate contamination.

Step 1: Thermal Equilibration Remove the vial from -20°C storage and place it in a desiccator at room temperature for at least 30 minutes before breaking the seal.

• Expert Insight: Opening a cold vial in ambient laboratory air causes immediate condensation of atmospheric moisture onto the powder. This not only initiates hydrolysis but drastically alters the mass, ruining the accuracy of your molarity calculations.

Step 2: Static Mitigation & Weighing Transfer the vial to a localized exhaust ventilation (LEV) system or a powder-weighing balance enclosure. Use an anti-static ionizing gun on the spatula and weigh boat.

• Expert Insight: Carbohydrate powders carry strong static charges. Without neutralization, the powder will repel from the spatula, contaminating the balance and risking operator inhalation.

Step 3: Dissolution Transfer the weighed solid to a sterile conical tube. Add your solvent (typically ultrapure 18.2 MΩ·cm water or a specific assay buffer) to achieve the desired stock concentration (e.g., 100 mM). Vortex gently until completely dissolved.

Step 4: Sterile Filtration Draw the solution into a sterile syringe and pass it through a 0.22 µm Polyethersulfone (PES) syringe filter into a pre-chilled, sterile cryovial.

• Expert Insight: PES membranes are highly hydrophilic and exhibit exceptionally low non-specific binding for carbohydrates compared to nylon or PVDF. This ensures you do not lose your target molecule in the filter matrix, while simultaneously removing any environmental contaminants introduced during the weighing phase.

Workflow for the aseptic reconstitution and handling of 3-acetamido-3-deoxy-D-glucose.

Disposal and Environmental Logistics

Proper disposal ensures compliance with Environmental Health and Safety (EHS) regulations and prevents downstream contamination of laboratory water systems.

• Solid Waste (Vials, Weigh Boats, Spatulas): Any consumables that have come into direct contact with the raw powder should be placed in a sealed, puncture-resistant biohazard or chemical waste bag. Dispose of this as non-hazardous chemical solid waste according to your institution's guidelines.

• Aqueous Waste: Unused, uncontaminated aqueous solutions of 3-acetamido-3-deoxy-D-glucose can typically be flushed down the laboratory sink with copious amounts of water. Exception: If the sugar has been mixed with heavy metals, radiolabels, or toxic biological agents during your assay, the entire mixture inherits the disposal requirements of the most hazardous component and must be routed to dedicated liquid chemical waste carboys.

References

• MedChemExpress. "3-Acetamido-3-deoxy-D-glucose 14086-88-5 | MCE". Retrieved from:[Link]

• Bio-Connect. "TRC-A158000 3-Acetamido-3-deoxy-D-glucose - Bio-Connect". Retrieved from:[Link]

Sources

• 1. 3-Acetamido-3-deoxy-D-glucose 14086-88-5 | MCE [medchemexpress.cn]
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• 3. chemilyglycoscience.com [chemilyglycoscience.com]
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• 5. shop.bio-connect.nl [shop.bio-connect.nl]